Allylsulfenate

• CAS: 62965-27-9

Core Science & Biosynthesis

The Architecture of Allylsulfenates: Structure, Bonding, and the Mislow-Evans Rearrangement in Drug Development

Executive Summary

Allylsulfenates ( R−S−O−CH2​−CH=CH2​ ) are transient, highly reactive esters of sulfenic acid that play a pivotal role in modern organic synthesis and drug development. While rarely isolated due to their thermodynamic instability, their structural and bonding dynamics govern one of the most reliable stereoselective transformations in chemistry: the Mislow-Evans [2,3]-sigmatropic rearrangement[1]. This whitepaper provides an in-depth analysis of allylsulfenate bonding, the mechanistic causality of their rearrangements, and field-proven protocols for leveraging these intermediates in the synthesis of complex pharmacophores.

Structural and Bonding Dynamics

The chemical behavior of allylsulfenates is dictated by the unique stereoelectronic properties of the sulfur-oxygen ( S−O ) bond.

Thermodynamic Instability of the S-O Bond

In an allylsulfenate, the S−O linkage is a semipolar single bond[2]. It is relatively weak, making it highly susceptible to both homolytic cleavage (under UV irradiation to form radical pairs)[3] and heterolytic cleavage (via nucleophilic attack). In stark contrast, the isomeric allyl sulfoxide features a strong S=O bond with significant double-bond character. This thermodynamic gradient dictates that the equilibrium between an allyl sulfenate and an allyl sulfoxide lies heavily in favor of the sulfoxide[1],[4].

Conformational Pre-organization

The divalent sulfur atom in a sulfenate ester possesses two lone pairs. The repulsion between these lone pairs and the oxygen atom creates a pronounced gauche effect. This stereoelectronic restriction prevents free rotation around the S−O bond, pre-organizing the molecule into a conformation that is perfectly primed for concerted pericyclic reactions.

Quantitative Bonding Parameters

To understand the causality behind experimental reagent choices, we must examine the thermodynamic and kinetic parameters that govern these molecules.

Table 1: Thermodynamic and Kinetic Parameters of the Allylsulfenate System

Parameter	Typical Value	Structural/Mechanistic Causality
S-O Bond Energy (Sulfenate)	~60–70 kcal/mol	Weak single bond; highly susceptible to thiophilic attack or homolytic cleavage[3].
S=O Bond Energy (Sulfoxide)	~85–90 kcal/mol	Strong double bond character; drives the thermodynamic equilibrium toward the sulfoxide[1].
Activation Energy ( Ea​ )	15–20 kcal/mol	Accessible via mild heating (50–80 °C); allows for a reversible [2,3]-sigmatropic shift.
Stereoselectivity (Alkene)	>95% E-isomer	Transoid arrangement in the five-membered envelope transition state minimizes steric clash[5].
Chirality Transfer ( ee )	Up to 99%	Highly ordered transition state rigidly transfers sulfur axial chirality to carbon central chirality[1].

The Mislow-Evans [2,3]-Sigmatropic Rearrangement

The defining reaction of allylsulfenates is their reversible interconversion with allylic sulfoxides via a [2,3]-sigmatropic rearrangement[1]. Because the equilibrium favors the sulfoxide, the transient sulfenate must be trapped in situ to be synthetically useful.

Mechanistic Causality and Stereocontrol

The rearrangement proceeds through a highly ordered, five-membered envelope transition state[5]. This ordered geometry is the core reason for the reaction's immense value in drug development:

• E-Alkene Preference: Substituents naturally adopt a transoid (pseudo-equatorial) orientation in the transition state to minimize 1,3-diaxial-like steric clashes, leading to a strong preference for E-alkenes[5].

• Chirality Transfer: The rigid transition state allows the stereochemical information at the chiral sulfur atom of the sulfoxide to be transferred with near-perfect fidelity to the newly formed C−O bond of the sulfenate[1],[6].

When a thiophile (such as trimethyl phosphite) is introduced, it attacks the sulfur atom of the transient sulfenate, irreversibly cleaving the weak S−O bond and yielding a chiral allylic alcohol[1].

Logical flow of the Mislow-Evans[2,3]-sigmatropic rearrangement and thiophilic trapping.

Beyond classical trapping, recent advances have demonstrated that palladium catalysts can intercept the intermediate allyl sulfenate to form a Pd-π-allyl complex and a sulfenate anion. This anion can subsequently undergo cross-coupling with aryl iodides to synthesize complex unsymmetrical diaryl sulfoxides, opening new pathways for pharmacophore construction[2],[7].

Experimental Methodology: Synthesis of Chiral Allylic Alcohols

To synthesize allylic alcohols with high stereofidelity, the following self-validating protocol leverages Le Chatelier's principle by irreversibly trapping the thermodynamically disfavored allylsulfenate intermediate.

Step-by-step experimental workflow for the synthesis of allylic alcohols via sulfenate trapping.

Step-by-Step Protocol

Step 1: Substrate Preparation & Solvation

• Action: Dissolve the enantioenriched allylic sulfoxide (1.0 equiv) in anhydrous methanol to achieve a 0.1 M concentration.

• Causality: Methanol is selected over non-polar solvents because protic solvents engage in hydrogen bonding with the sulfoxide oxygen. This subtly polarizes the S=O bond, lowering the activation energy required to reach the pericyclic transition state.

Step 2: Addition of the Thiophile

• Action: Add trimethyl phosphite[ P(OMe)3​ ] (5.0 equiv) to the solution at room temperature.

• Causality: Trimethyl phosphite acts as a soft, thiophilic nucleophile. A large excess is required to ensure that the transient allylsulfenate is intercepted immediately upon formation, preventing the reverse [2,3]-shift that could lead to thermodynamic racemization[1].

Step 3: Thermal Activation

• Action: Heat the reaction mixture to reflux (approx. 65 °C) under an inert argon atmosphere for 4–12 hours.

• Causality: Heating provides the necessary thermal energy (~15–20 kcal/mol) to traverse the highly ordered envelope transition state. The inert atmosphere prevents the unwanted background oxidation of the phosphite reagent.

Step 4: Reaction Monitoring (Self-Validation)

• Action: Monitor the reaction via Thin Layer Chromatography (TLC) or in situ NMR.

• Causality: The starting sulfoxide is highly UV-active due to the S=O chromophore, whereas the resulting aliphatic allylic alcohol is not. The disappearance of the UV-active spot confirms the forward progression of the rearrangement and trapping cascade.

Step 5: Quenching and Purification

• Action: Cool the mixture to room temperature, concentrate under reduced pressure, and purify via silica gel flash chromatography.

• Causality: Removing the volatile trimethyl phosphite and its oxidized byproduct (trimethyl phosphate) isolates the pure allylic alcohol. The newly formed stereocenter at the carbon atom is fixed, reflecting the high chirality transfer from the original sulfoxide[1],[6].

References

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Source: Chemical Reviews (ACS Publications) URL:[Link]

• Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts Source: Chemical Reviews (ACS Publications) URL:[Link]

• Aryl sulfoxides from allyl sulfoxides via [2,3]-sigmatropic rearrangement and domino Pd-catalyzed generation/arylation of sulfenate anions Source: Organic Letters (PubMed/NIH) URL:[Link]

• Isomerization, reactivity, and structural study of a thioperoxide-bridged dimolybdenum(V) dimer Source: ThinkIR (University of Louisville) URL:[Link]

• 2,3-sigmatropic rearrangement Source: Wikipedia URL:[Link]

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• 7. Aryl sulfoxides from allyl sulfoxides via [2,3]-sigmatropic rearrangement and domino Pd-catalyzed generation/arylation of sulfenate anions - PubMed [pubmed.ncbi.nlm.nih.gov]

Allylsulfenate Stability and Reactivity: Mechanistic Insights and Applications in Drug Development

Executive Summary

The [2,3]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenates—commonly known as the Mislow-Evans rearrangement—represents a cornerstone of organosulfur chemistry ()[1]. This technical guide explores the thermodynamic stability, stereochemical reactivity, and advanced applications of allylsulfenates. By detailing the causality behind experimental trapping methods and highlighting their critical role in mechanism-based enzyme inactivation (suicide substrates) ()[2], this whitepaper provides drug development professionals with actionable, self-validating protocols for harnessing sulfenate reactivity.

Thermodynamics and Stability of the Allyl Sulfoxide-Sulfenate Equilibrium

Allylic sulfoxides and allylic sulfenates exist in a dynamic, thermally allowed [2,3]-sigmatropic equilibrium[3]. However, this equilibrium is highly asymmetric.

• Thermodynamic Causality : The equilibrium is heavily shifted toward the sulfoxide resting state (>99% at room temperature)[4]. This is fundamentally driven by bond dissociation energies: the sulfur-carbon (S-C) bond in the sulfoxide is thermodynamically far more stable than the highly polarized sulfur-oxygen (S-O) bond in the sulfenate ester.

• Reactivity Profile : While the sulfoxide is the stable form, the transient allylsulfenate is highly electrophilic at the sulfur atom. Because the S-O bond is relatively weak, the sulfenate is highly susceptible to nucleophilic attack. This differential reactivity is the key to both synthetic trapping and biological applications[4].

Mechanistic Causality: Stereocontrol and Chirality Transfer

The [2,3]-sigmatropic rearrangement proceeds via a highly ordered, suprafacial transition state[1].

• 1,3-Chirality Transfer : Because the reaction is concerted, the stereochemical information at the sulfur atom (in enantiopure sulfoxides) or the chiral center at C-1 is transferred directly to the newly formed C-O bond[3]. This "self-immolative" chirality transfer typically yields E-alkenes with excellent diastereoselectivity, governed by the energy difference between the endo and exo transition states[1].

• Reversibility Challenge : Because the rearrangement is reversible, the sulfenate must be immediately intercepted (trapped) by a nucleophile to prevent racemization back to the sulfoxide.

Figure 1: Reversible Mislow-Evans rearrangement and irreversible thiophilic trapping.

Experimental Workflows: Chemical Trapping

To harness the transient sulfenate, a self-validating trapping protocol must be employed. By introducing a thiophile (a reagent with a high affinity for sulfur), the weak S-O bond of the sulfenate is cleaved irreversibly, driving the equilibrium entirely to the right to yield an allylic alcohol[3].

Protocol: Synthesis of Allylic Alcohols via Thiophilic Trapping

Rationale: Trimethyl phosphite [P(OMe)3] acts as a soft nucleophile, selectively attacking the soft electrophilic sulfur of the sulfenate ester, preventing the reverse [2,3]-sigmatropic shift[3].

• Preparation : Dissolve the starting allylic sulfoxide (1.0 equiv) in a dry, degassed polar aprotic solvent (e.g., methanol or THF) at 0 °C under an inert argon atmosphere.

• Thiophile Addition : Add trimethyl phosphite (1.5 to 2.0 equiv) dropwise.

  • Self-Validation Check: The use of excess thiophile ensures pseudo-first-order trapping kinetics, outcompeting the reverse rearrangement and preventing substrate racemization.

• Thermal Activation : Warm the reaction mixture to 40–60 °C (depending on the specific steric bulk of the sulfoxide) to provide the activation energy required for the [2,3]-sigmatropic shift[4].

• Monitoring : Monitor the disappearance of the sulfoxide via TLC or LC-MS. The reaction is typically complete within 2–4 hours.

• Workup : Concentrate the mixture under reduced pressure. Purify the resulting allylic alcohol via flash column chromatography. The byproduct, trimethyl phosphate, is highly polar and easily separated.

Applications in Drug Development: Mechanism-Based Enzyme Inactivation

One of the most elegant applications of allylsulfenate reactivity in drug development is its use in mechanism-based enzyme inactivation (suicide substrates)[2]. Research by Johnston, Raines, Walsh, and Firestone demonstrated that the latent reactivity of the sulfenate ester can be weaponized against specific bacterial enzymes, such as methionine γ-lyase and cystathionine γ-synthetase[5].

• The Causality of Inactivation : The drug molecule is designed as a harmless halo-sulfoxide precursor[4]. It remains chemically inert until it enters the active site of the target enzyme.

• Enzymatic Unmasking : The enzyme inadvertently catalyzes a β,γ-elimination of the halide (e.g., HCl), uncovering an allylic double bond[4].

• Lethal Rearrangement : The newly formed allylic sulfoxide spontaneously undergoes a [2,3]-sigmatropic rearrangement to the highly electrophilic allyl sulfenate ester[2].

• Covalent Trapping : An active-site nucleophile (such as a cysteine thiolate) attacks the sulfenate sulfur, forming a covalent mixed disulfide bond and irreversibly inactivating the enzyme[4].

Figure 2: Mechanism-based enzyme inactivation via allyl sulfoxide-sulfenate rearrangement.

Quantitative Data Summary

The thermodynamic and kinetic parameters dictate the behavior of these organosulfur compounds. Table 1 summarizes the key quantitative metrics associated with the rearrangement and trapping phases.

Parameter	Value / Range	Mechanistic Implication
Equilibrium Constant ( Keq​ )	<10−2 (Favors Sulfoxide)	The sulfenate is a transient intermediate; the resting state is >99% sulfoxide[4].
Activation Energy ( Ea​ )	~15 - 20 kcal/mol	Rearrangement occurs readily at mild temperatures (20–60 °C)[6].
Chirality Transfer Efficiency	> 95% ee (with optimal thiophile)	Suprafacial transition state allows for highly stereospecific drug synthesis[3].
Enzyme Inactivation Stoichiometry	~1.0 mol inhibitor / mol enzyme	Confirms irreversible, covalent active-site modification (suicide inhibition)[7].

Conclusion

The allylsulfenate intermediate, while thermodynamically unstable relative to its sulfoxide counterpart, offers unparalleled synthetic and therapeutic utility. By understanding the causality of the [2,3]-sigmatropic shift and the electrophilic nature of the S-O bond, researchers can exploit this system for stereoselective synthesis and the rational design of mechanism-based enzyme inhibitors.

References

• Lorenzo, M. O., et al. (2017). From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement. Chemical Reviews, 117(24), 14061-14135. URL:[Link]

• Johnston, M., Raines, R., Walsh, C., & Firestone, R. A. (1980). Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide-Allyl Sulfenate Ester Rearrangement. Journal of the American Chemical Society, 102(12), 4241-4250. URL:[Link]

• Johnston, M., et al. (1980). Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide-Allyl Sulfenate Ester Rearrangement (PubMed Record). National Institutes of Health. URL:[Link]

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allylsulfenate rearrangement mechanism

An in-depth technical analysis of the allylsulfenate rearrangement, designed for researchers, synthetic chemists, and drug development professionals.

Executive Summary

The reversible [2,3]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenate esters—widely known as the Mislow-Evans rearrangement —is a cornerstone of stereoselective organic synthesis [1, 3]. First reported by Kurt Mislow in 1966 and subsequently expanded by David A. Evans, this transformation allows for the highly predictable transfer of stereochemical information from a chiral sulfur atom to a newly formed C–O bond [3]. Because the equilibrium heavily favors the thermodynamically stable sulfoxide, the transient sulfenate ester must be intercepted by a thiophile to irreversibly yield enantioenriched allylic alcohols [1]. Beyond its synthetic utility, this rearrangement plays a critical role in pharmacology, specifically in the design of mechanism-based suicide inhibitors for pyridoxal phosphate-dependent enzymes [2].

Mechanistic Foundations and Causality

The Mislow-Evans rearrangement is defined by a concerted, suprafacial [2,3]-sigmatropic shift. The causality of the reaction’s behavior is rooted in thermodynamics, orbital symmetry, and steric interactions within the transition state.

Thermodynamic Equilibrium and Thiophilic Trapping

The S=O bond of an allylic sulfoxide is significantly stronger than the S–O single bond of the corresponding sulfenate ester. Consequently, the thermal equilibrium lies far to the left, favoring the sulfoxide [1]. To drive the reaction forward, a thiophile (such as trimethyl phosphite, P(OMe)3​ , or sodium sulfide, Na2​S ) is introduced. The thiophile acts as a nucleophile, attacking the sulfur atom of the transient sulfenate ester. This irreversible S–O bond cleavage traps the intermediate, continuously shifting the equilibrium via Le Chatelier's principle until the allylic alcohol is fully formed[1, 3].

Stereochemical Transfer

The reaction proceeds through a highly ordered, five-membered envelope transition state [3]. The stereogenic sulfur atom dictates the facial selectivity of the rearrangement. Because of the rigid geometry of the transition state, the chirality at the sulfur atom is transferred to the adjacent carbon atom with exceptional fidelity (often >90% enantiomeric excess) [1]. Furthermore, substituents on the allyl moiety adopt an exo-orientation to minimize 1,3-diaxial-type steric clashes, which strongly biases the formation of E-alkenes over Z-alkenes [1, 3].

Mislow-Evans[2,3]-sigmatropic rearrangement and thiophilic trapping.

Biological Relevance: Mechanism-Based Enzyme Inactivation

In drug development, the allylsulfenate rearrangement is leveraged for targeted enzyme inhibition. A classic example is the inactivation of pyridoxal phosphate (PLP)-dependent enzymes, such as methionine γ -lyase and cystathionine γ -synthetase, by amino acid derivatives like 2-amino-4-chloro-5-(p-nitrophenylsulfinyl)pentanoic acid [2].

The Causality of Inhibition:

• The enzyme processes the unnatural substrate, catalyzing a β,γ -elimination of HCl to "uncover" an allylic double bond, generating an enzyme-bound allyl sulfoxide [2].

• The proximity and thermal conditions trigger a spontaneous [2,3]-sigmatropic rearrangement, converting the unreactive sulfoxide into a highly electrophilic allyl sulfenate ester [2].

• An active-site nucleophile (likely a cysteinyl sulfur or lysine nitrogen) attacks the electrophilic sulfenate, forming a covalent bond that irreversibly kills the enzyme's catalytic function [2].

Mechanism-based enzyme inactivation via allyl sulfoxide-sulfenate rearrangement.

Quantitative Reaction Parameters

To successfully execute this rearrangement, specific thermodynamic and kinetic parameters must be managed. The table below summarizes the critical data points standard to the Mislow-Evans workflow.

Parameter	Typical Value / Range	Mechanistic Significance
Thermodynamic Equilibrium ( Keq​ )	K≪1 (Favors Sulfoxide)	Necessitates the use of an external thiophile to drive the reaction forward via S–O bond cleavage.
Activation Energy ( ΔG‡ )	~17.1 kcal/mol	Requires mild thermal activation (typically 60–80 °C) to reach the transition state [4].
Stereoselectivity (ee)	84% – 99%	Demonstrates the high fidelity of chirality transfer from the stereogenic sulfur to the carbon center [1].
Alkene Geometry	>90% E-alkene	Driven by the exo-preference of bulky substituents in the five-membered envelope transition state [1, 3].

Experimental Protocol: Synthesis of Enantioenriched Allylic Alcohols

This self-validating protocol outlines the conversion of an allylic sulfide to an enantioenriched allylic alcohol. The workflow is divided into two distinct phases: asymmetric oxidation and thiophile-mediated rearrangement.

Phase 1: Asymmetric Oxidation to Allylic Sulfoxide

Objective: Establish the stereogenic sulfur center required for downstream chirality transfer.

• Preparation: Dissolve the allylic sulfide (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M. Cool the flask to -78 °C under an inert argon atmosphere.

• Oxidation: Slowly add a chiral oxidizing agent (e.g., a modified Sharpless reagent, chiral oxaziridine, or chiral hydroperoxide) dropwise to prevent over-oxidation to the sulfone.

• Monitoring: Stir the reaction at -78 °C for 2–4 hours. Monitor the consumption of the starting material via Thin Layer Chromatography (TLC) using a UV lamp and potassium permanganate ( KMnO4​ ) stain.

• Workup: Once complete, quench the reaction at -78 °C with saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) to destroy excess oxidant. Extract the aqueous layer three times with DCM. Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude mixture via silica gel flash chromatography to isolate the enantioenriched allylic sulfoxide.

Phase 2: Mislow-Evans Rearrangement and Trapping

Objective: Trigger the [2,3]-sigmatropic shift and irreversibly trap the sulfenate ester.

• Preparation: Dissolve the purified allylic sulfoxide in a non-polar or slightly polar solvent (e.g., toluene or methanol, depending on thiophile solubility) to a concentration of 0.1 M.

• Thiophile Addition: Add an excess of a thiophile (e.g., trimethyl phosphite, P(OMe)3​ , 3.0 equiv). Causality note: The excess ensures rapid trapping of the transient sulfenate ester, preventing racemization via the reverse [2,3]-shift.

• Thermal Activation: Heat the reaction mixture to 60–80 °C (gentle reflux) for 12–24 hours. The thermal energy overcomes the ~17.1 kcal/mol activation barrier [4].

• Workup & Purification: Cool the reaction to room temperature and concentrate under reduced pressure to remove the solvent and volatile thiophile byproducts (e.g., trimethyl phosphate). Purify the crude residue via column chromatography to afford the highly enantioenriched E-allylic alcohol.

References

• Colomer, I., Velado, M., Fernández de la Pradilla, R., & Viso, A. "From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement." Chemical Reviews (ACS Publications), 2017.[Link]

• Johnston, M., Raines, R., Walsh, C., & Firestone, R. A. "Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide-Allyl Sulfenate Ester Rearrangement." Journal of the American Chemical Society (PubMed/JACS), 1980.[Link]

• Wikipedia Contributors. "Mislow–Evans rearrangement." Wikipedia, The Free Encyclopedia.[Link]

• Rojas, C. M. "Rearrangements of Sulfoxides and Sulfones in the Total Synthesis of Natural Compounds." ResearchGate, 2015.[Link]

Theoretical and Computational Vistas of Allylsulfenate Chemistry: A Guide for Advanced Research and Development

Abstract

This technical guide provides a comprehensive exploration of the theoretical and computational methodologies applied to the study of allylsulfenates. Allylsulfenates are reactive sulfur-containing intermediates that play a pivotal role in a variety of chemical and biological processes, including the renowned[1][2]-sigmatropic rearrangement, antioxidant defense mechanisms, and drug metabolism. This document is designed for researchers, scientists, and professionals in drug development, offering in-depth insights into the quantum chemical calculations, reaction kinetics, and thermodynamic analyses that underpin our understanding of these fascinating molecules. We will delve into the causality behind the selection of computational methods, present validated protocols for theoretical experimentation, and illustrate key concepts with data-driven visualizations to empower the design of novel therapeutics and the interpretation of complex biochemical pathways.

The Allylsulfenate Core: A Nexus of Reactivity and Biological Significance

Allylsulfenates, characterized by the R-S-O-R' functional group where one of the R groups is an allyl moiety, are transient yet crucial intermediates. Their chemistry is dominated by the facile[1][2]-sigmatropic rearrangement, an intramolecular pericyclic reaction that holds significant sway in synthetic organic chemistry and biological systems.[1][2][3] This rearrangement, often in equilibrium with the corresponding allylic sulfoxide, is a testament to the dynamic nature of these sulfur compounds.[4] The inherent reactivity of the sulfenate group also positions it as a key player in redox biology, where it can act as a potent antioxidant.[1][5] Furthermore, the formation of sulfenate intermediates in the metabolism of certain drugs raises important toxicological and pharmacological questions.[6] A robust theoretical understanding of allylsulfenate behavior is therefore paramount for harnessing its synthetic utility and mitigating its potential biological risks.

The[1][2]-Sigmatropic Rearrangement: A Computational Dissection

The[1][2]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenates is a cornerstone of organosulfur chemistry, often referred to as the Mislow-Evans rearrangement.[3][7] This reversible process proceeds through a highly ordered, five-membered cyclic transition state.[8] Theoretical studies, primarily employing Density Functional Theory (DFT), have been instrumental in elucidating the mechanistic nuances and stereochemical outcomes of this transformation.[3]

Computational Protocol for Investigating the[1][2]-Sigmatropic Rearrangement

A reliable computational protocol is essential for accurately modeling the potential energy surface of the allylsulfenate rearrangement. The following step-by-step methodology represents a best-practice approach based on established computational studies of similar sigmatropic rearrangements.

Experimental Protocol: DFT-Based Analysis of the Allylsulfenate[1][2]-Sigmatropic Rearrangement

• Geometry Optimization of Reactants, Products, and Transition States:

  • Methodology: Employ a suitable DFT functional and basis set. The B3LYP functional is a robust starting point, while more modern functionals like M06-2X or ωB97X-D can offer improved accuracy, particularly for non-covalent interactions.[9]

  • Basis Set: A Pople-style basis set such as 6-31+G(d,p) or a Dunning-type correlation-consistent basis set like cc-pVTZ is recommended for a good balance of accuracy and computational cost.

  • Software: Utilize a quantum chemistry software package such as Gaussian, ORCA, or Spartan.

  • Procedure:

    • Construct the initial 3D structures of the allylic sulfoxide (reactant) and the allylic sulfenate (product).

    • Perform geometry optimizations to locate the minimum energy structures on the potential energy surface.

    • To locate the transition state (TS), employ a TS optimization algorithm (e.g., Berny algorithm in Gaussian) starting from an estimated geometry of the five-membered cyclic transition state. The QST2 or QST3 methods can be useful for providing initial guesses.

• Frequency Calculations and Transition State Verification:

  • Procedure: Perform frequency calculations at the same level of theory used for geometry optimization.

  • Verification:

    • Confirm that the optimized reactant and product structures have zero imaginary frequencies, indicating they are true minima.

    • Verify that the optimized transition state structure has exactly one imaginary frequency corresponding to the vibrational mode of the S-C bond breaking and the C-O bond forming.

• Intrinsic Reaction Coordinate (IRC) Calculations:

  • Purpose: To confirm that the located transition state connects the intended reactant and product.

  • Procedure: Perform an IRC calculation starting from the transition state geometry. The calculation should follow the minimum energy path downhill to the reactant and product, confirming the connectivity of the potential energy surface.

• Solvation Effects:

  • Methodology: Incorporate the influence of a solvent using an implicit solvation model like the Polarizable Continuum Model (PCM) or the SMD model. This is crucial for comparing theoretical results with experimental data, which are often obtained in solution.

• Thermochemical Analysis:

  • Procedure: From the frequency calculations, extract the zero-point vibrational energies (ZPVE), thermal corrections to enthalpy, and entropy.

  • Calculation: Calculate the Gibbs free energy of activation (ΔG‡) and the Gibbs free energy of reaction (ΔG_rxn) to determine the kinetic and thermodynamic favorability of the rearrangement.

Visualizing the Reaction Pathway

The following diagram, generated using the DOT language, illustrates the energetic profile of the[1][2]-sigmatropic rearrangement.

Caption: Computational workflow for assessing antioxidant potential.

Allylsulfenate Intermediates in Drug Development

The formation of reactive metabolites is a significant concern in drug development, as they can lead to idiosyncratic adverse drug reactions. [10]Sulfenate intermediates can be formed during the metabolism of certain sulfur-containing drugs, and their high reactivity makes them potential culprits in toxicity pathways. [6]

The Role of Computational Toxicology

Computational modeling plays a crucial role in modern toxicology by predicting the formation of reactive metabolites and assessing their potential for toxicity. [11]By understanding the metabolic pathways that can lead to allylsulfenate formation, medicinal chemists can design drug candidates that are less prone to such bioactivation.

Theoretical Approaches to Predicting Sulfenate-Mediated Toxicity

• Metabolic Pathway Prediction: Computational tools can predict the sites of metabolism on a drug molecule, including the potential for oxidation at sulfur atoms to form sulfoxides, which can then rearrange to sulfenates. [12]* Reactivity Modeling: DFT calculations can be used to assess the electrophilicity of the sulfenate intermediate and its propensity to react with biological nucleophiles such as glutathione or DNA, which can lead to cellular damage.

• QSAR Models: Quantitative Structure-Activity Relationship (QSAR) models can be developed to correlate the structural features of molecules with their potential to form reactive sulfenate metabolites and cause toxicity.

Logical Framework for Assessing Drug Candidate Risk

The following diagram outlines a logical framework for using theoretical studies to assess the risk associated with potential allylsulfenate formation from a drug candidate.

Caption: Risk assessment for sulfenate-mediated toxicity.

Conclusion and Future Directions

Theoretical and computational studies provide an indispensable toolkit for unraveling the complex chemistry of allylsulfenates. From elucidating the intricate dance of atoms in the-[1][2]sigmatropic rearrangement to quantifying their potent antioxidant capabilities and predicting their potential role in drug-induced toxicity, these in silico approaches offer a level of detail that is often inaccessible through experimental means alone. As computational power continues to grow and theoretical models become more sophisticated, we can anticipate even more accurate predictions of allylsulfenate behavior in increasingly complex biological environments. This will undoubtedly accelerate the rational design of novel therapeutics that leverage the unique reactivity of the sulfenate moiety while minimizing potential risks, ultimately advancing the fields of medicine and materials science.

References

• Inspired by Garlic: Insights on the Chemistry of Sulfenic Acids and the Radical-Trapping Antioxidant Activity of Organosulfur Compounds. Canadian Journal of Chemistry. [Link] [5]2. Two-step reaction mechanism reveals new antioxidant capability of cysteine disulfides against hydroxyl radical attack. PNAS. [Link] [1]3. From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending-[1][2]Sigmatropic Rearrangement. Chemical Reviews. [Link]

• A Theoretical Study of the Sulfenate-Sulfoxide Rearrangement. Effect of the Hydrogen Bond Complexation. International Journal of Quantum Chemistry. [Link] [3]5. Sulfenic acid chemistry, detection and cellular lifetime. Biochimica et Biophysica Acta (BBA) - General Subjects. [Link] 6. Exploration of Molecular Structure, DFT Calculations, and Antioxidant Activity of a Hydrazone Derivative. Molecules. [Link] [13]7. Identification of sulfation sites of metabolites and prediction of the compounds' biological effects. Analytical and Bioanalytical Chemistry. [Link] [6]8. From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending-[1]Sigmatropic Rearrangement. Chemical Reviews. [Link]

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending-[1][2]Sigmatropic Rearrangement. PubMed. [Link] [4]10. 2,3-sigmatropic rearrangement. Wikipedia. [Link] [7]11. Density Functional Theory Studies on the Chemical Reactivity of Allyl Mercaptan and Its Derivatives. Molecules. [Link] [9]12. Theoretical Study on the Multiple Free Radical Scavenging Reactions of Pyranoanthocyanins. Journal of Agricultural and Food Chemistry. [Link] [14]13. Sulfated Drug Metabolites. Hypha Discovery. [Link] [15]14. DFT Calculations and Total Antioxidant Capacity Studies of some Substituted Monodentate Salicylaldimines. Journal of Scientific Research and Reports. [Link] [16]15. A DFT Computational Study of the Antioxidant Activities Exhibited by 3-aryl-4-hydroxycoumarin Derivatives. Journal of Chemistry & Applied Biochemistry. [Link] [17]16. Computational Molecular Modeling for Evaluating the Toxicity of Environmental Chemicals: Prioritizing Bioassay Requirements. Environmental Health Perspectives. [Link] [11]17. Predicting regioselectivity of cytosolic SULT metabolism for drugs. Optibrium. [Link] [12]18. Antioxidant activity of thiosulfinates derived from garlic. PubMed. [Link] [18]19. Ontogeny of Hepatic Sulfotransferases and Prediction of Age-Dependent Fractional Contribution of Sulfation in Acetaminophen Metabolism. Drug Metabolism and Disposition. [Link] [19]20. Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study. Frontiers in Nutrition. [Link] [20]21. Induction of drug-metabolizing enzymes by garlic and allyl sulfide compounds via activation of constitutive androstane receptor and nuclear factor E2-related factor 2. The Journal of Pharmacology and Experimental Therapeutics. [Link] [21]22. The mechanism of radical-trapping antioxidant activity of plant-derived thiosulfinates. Organic & Biomolecular Chemistry. [Link] [22]23. Sulfotransferase-mediated phase II drug metabolism prediction of substrates and sites using accessibility and reactivity-based algorithms. Molecular Informatics. [Link] [23]24. Computational and Artificial Intelligence Techniques for Drug Discovery and Administration. Current Topics in Medicinal Chemistry. [Link] [24]25. Role of allyl group in the hydroxyl and peroxyl radical scavenging activity of S-allylcysteine. The Journal of Physical Chemistry B. [Link] [25]26. Toxicokinetics and bioavailability of sulfolane, a ground water contaminant, following oral and intravenous administration in rodents: A dose, species, and sex comparison. Toxicology and Applied Pharmacology. [Link] [26]27. Interaction of graphene oxide with tannic acid: computational modeling and toxicity mitigation in C. elegans. Beilstein Journal of Nanotechnology. [Link] [27]28. Rational Computational Approaches in Drug Discovery: Potential Inhibitors for Allosteric Regulation of Mutant Isocitrate Dehydrogenase-1 Enzyme in Cancers. Pharmaceuticals. [Link] [28]29. Application of in vitro Drug Metabolism Studies in Chemical Structure Optimization for the Treatment of Fibrodysplasia Ossificans Progressiva (FOP). Frontiers in Pharmacology. [Link]

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computational chemistry of allylsulfenate

In Silico Elucidation of the Allyl Sulfoxide–Allyl Sulfenate Rearrangement: A Computational Chemistry Whitepaper

Executive Summary

The reversible [2,3]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenate esters—widely known as the Mislow-Braverman-Evans rearrangement—is a cornerstone of asymmetric organic synthesis[1]. Because the equilibrium heavily favors the thermodynamically stable sulfoxide, the transient sulfenate ester is typically intercepted by a thiophile to yield enantioenriched allylic alcohols[2]. From a computational chemistry perspective, modeling this transformation requires rigorous treatment of dispersion forces, solvent effects, and highly ordered cyclic transition states. This whitepaper provides a comprehensive, self-validating computational protocol for investigating the allylsulfenate system using Density Functional Theory (DFT).

Mechanistic Foundations of the Mislow-Evans Rearrangement

The transformation proceeds via a highly ordered, concerted five-membered cyclic transition state[3]. Stereocontrol—specifically the transfer of chirality from the sulfur atom to the newly formed C-O bond—is dictated by subtle steric and dispersion interactions between the substituents in the endo versus exo transition states[2].

Figure 1: Logical flow of the Mislow-Evans rearrangement, highlighting the reversible [2,3]-shift.

Causality in Computational Design: Functional and Basis Set Selection

As an application scientist, one must never treat computational parameters as black boxes. The choice of functional and basis set must be directly informed by the physical chemistry of the allylsulfenate system.

• Why M06-2X or B3LYP-D3? The 5-membered cyclic transition state is highly compact. Stereocontrol is dictated by medium-range correlation energies and non-covalent dispersion interactions between the allyl backbone and the sulfur substituents. Standard hybrid functionals (like uncorrected B3LYP) systematically underestimate these forces. Therefore, dispersion-corrected functionals (e.g., B3LYP-D3) or heavily parameterized meta-GGA functionals (e.g., M06-2X) are mandatory to accurately predict the energy gap between diastereomeric transition states[4].

• Why implicit solvation (SMD)? The reaction involves a significant dipole shift. The S=O bond in the sulfoxide is highly polarized, whereas the S–O bond in the sulfenate is less so. Polar solvents inherently stabilize the sulfoxide over the sulfenate[4]. Utilizing the Solvation Model based on Density (SMD) ensures that the free energy of solvation accurately reflects this dielectric shift, which is critical for calculating the true thermodynamic equilibrium.

• Why mixed basis sets for catalysis? When modeling transition-metal-catalyzed variants (e.g., Rh-catalyzed dynamic kinetic resolution), applying a triple-zeta basis set to the entire system is computationally prohibitive. A split approach—using an effective core potential (ECP) like SDD for the metal center and 6-311+G(d,p) for main group elements—balances computational cost with orbital accuracy[4].

Protocol: A Self-Validating DFT Workflow for Transition State Elucidation

To ensure scientific integrity, the computational workflow must be self-validating. A transition state (TS) geometry is meaningless unless mathematically proven to connect the correct reactant and product minima.

Step 1: Conformational Sampling Execute a molecular mechanics (e.g., OPLS4 or MMFF) conformational search on both the allylic sulfoxide and the allylic sulfenate to identify the global minima.

Step 2: Ground State Optimization Optimize the lowest-energy conformers using DFT at the B3LYP-D3/6-31G(d) level to establish baseline geometries.

Step 3: Transition State Search (QST3 or Berny Algorithm) Construct a guess geometry for the 5-membered cyclic transition state. Use the QST3 (Synchronous Transit-Guided Quasi-Newton) method, inputting the optimized sulfoxide, the optimized sulfenate, and the TS guess.

Step 4: Vibrational Frequency Analysis (Self-Validation Check 1) Run a frequency calculation on the optimized TS geometry. Causality: A true first-order saddle point must possess exactly one imaginary frequency corresponding to the reaction coordinate (the simultaneous breaking of the C-S bond and forming of the C-O bond).

Step 5: Intrinsic Reaction Coordinate (IRC) Tracking (Self-Validation Check 2) Perform an IRC calculation starting from the TS. Causality: The IRC algorithm follows the reaction path downhill in both directions. You must visually and energetically verify that the forward path minimizes to the allyl sulfenate and the reverse path minimizes to the allyl sulfoxide.

Step 6: High-Level Single-Point Energy & Solvation Once validated, perform a single-point energy calculation on the optimized geometries using a higher-level functional and basis set (e.g., M06-2X/6-311++G(d,p)) coupled with the SMD solvation model to obtain publication-quality free energies[1].

Figure 2: Self-validating DFT computational workflow for isolating the sigmatropic transition state.

Quantitative Energy Landscapes and Advanced Frontiers

Recent computational literature has pushed the boundaries of the Mislow-Evans rearrangement, exploring both catalytic interventions and extreme environmental conditions.

Rhodium-Catalyzed Dynamic Kinetic Resolution (DKR)

Modeling the Rh-catalyzed racemization of allylic sulfoxides reveals a unique pathway. Computations (M06/SDD & 6-311+G**) suggest that the sulfoxide coordinates to the rhodium center via the oxygen atom[4]. Oxidative addition generates a rhodium π-allyl intermediate containing an η²-bound sulfenate ligand, bypassing the traditional uncatalyzed cyclic transition state and lowering the activation barrier to approximately 16.4 kcal/mol[4].

Pressure-Induced Transition State Trapping

A groundbreaking application of computational chemistry is the use of the extended hydrostatic compression force field (X-HCFF). Born-Oppenheimer molecular dynamics (BOMD) simulations reveal that under extreme hydrostatic pressure (100–150 GPa), the transient 5-membered cyclic transition state of the Mislow-Evans rearrangement actually condenses and becomes a stable minimum on the potential energy surface[3].

Table 1: Comparative Energy Landscapes of Allylsulfenate Rearrangements

System / Substrate	Computational Level	Activation Free Energy (ΔG‡)	Key Mechanistic Finding	Ref
Dearomative Aryl Sulfoxide	M06/6-311++G(d,p)	~25.0 kcal/mol	Protonation of the α-carbon is the stereocontrolling step.	[1]
Rh-Catalyzed Methyl Allyl Sulfoxide	M06/SDD & 6-311+G**	16.4 kcal/mol	O-bound Rh-π-allyl intermediate dictates the catalytic cycle.	[4]
Model Mislow-Evans Rearrangement	X-HCFF (120 GPa)	Trapped Minimum	Extreme hydrostatic pressure stabilizes the TS into a minimum.	[3]

Conclusion

The computational chemistry of the allylsulfenate system is a masterclass in applying advanced DFT methodologies to solve complex stereochemical problems. By enforcing a self-validating protocol—anchored by IRC tracking and appropriate dispersion-corrected functionals—researchers can reliably predict the thermodynamic sinks and kinetic bottlenecks of the Mislow-Braverman-Evans rearrangement. As demonstrated by recent breakthroughs in catalytic dynamic kinetic resolution[4] and pressure-induced TS trapping[3], in silico modeling remains an indispensable tool for modern drug development and synthetic methodology.

References

• Source: JACS Au / PMC (nih.gov)
• Source: Chemical Reviews (acs.org)
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The Transient Architect: Allylsulfenate Dynamics in Plant Secondary Metabolism and Drug Development

Executive Summary

Organosulfur compounds derived from the Allium genus (e.g., garlic, onions) have driven decades of pharmacological research due to their potent antimicrobial, antiviral, and antithrombotic properties. At the biochemical core of this chemical cascade lies a highly reactive, transient intermediate: allyl sulfenic acid , which exists in equilibrium with its conjugate base, allylsulfenate .

This technical guide elucidates the biochemical genesis, mechanistic pathways, and therapeutic potential of allylsulfenate. Designed for researchers and drug development professionals, it provides field-proven, self-validating protocols for isolating this transient metabolite and leveraging its unique chemistry in complex organic synthesis.

Biochemical Genesis and Compartmentalization

In intact Allium sativum (garlic) tissue, the precursor molecule alliin ((+)-S-allyl-L-cysteine sulfoxide) is sequestered safely within the cytoplasm of mesophyll storage cells[1]. The enzyme responsible for its cleavage, alliinase (a C-S lyase), is strictly compartmentalized within the vacuoles of the vascular sheath cells[1][2]. This spatial separation acts as an evolutionary biochemical defense mechanism against pathogens.

Upon mechanical disruption—such as crushing or pathogen-induced cellular damage—the compartments rupture. This allows alliinase to rapidly catalyze the conversion of alliin into allyl sulfenic acid, pyruvic acid, and ammonia[2][3]. Because allyl sulfenic acid is highly unstable at room temperature, two molecules rapidly undergo spontaneous condensation, eliminating a water molecule to form the bioactive compound allicin (diallyl thiosulfinate)[4].

Biosynthetic pathway of allicin via the transient allylsulfenate intermediate.

Mechanistic Pathways: The Mislow-Evans Rearrangement

Beyond its role as a mere allicin precursor, the allylsulfenate anion is a critical player in complex organic synthesis via the [2,3]-sigmatropic rearrangement, commonly known as the Mislow-Evans rearrangement[5][6]. In this reversible process, allylic sulfoxides exist in thermal equilibrium with allylic sulfenates[5].

While the equilibrium heavily favors the sulfoxide, the transient allylsulfenate can be intercepted by thiophiles, driving the reaction forward to yield allylic alcohols[5]. This dynamic kinetic resolution is pivotal for synthesizing highly constrained diene moieties and complex natural products, such as ajothiolanes (3,4-dimethylthiolanes) found in aged garlic macerates[6][7].

Pharmacological Significance and Target Engagement

The downstream products of allylsulfenate, primarily allicin, exhibit broad-spectrum antimicrobial, antiviral, and antithrombotic properties[2][8]. The primary mechanism of action involves the rapid oxidative modification of cellular thiols. Allicin readily permeates cell membranes and reacts with sulfhydryl-containing molecules, such as glutathione (GSH) and cysteine residues in critical enzymes[1][9].

Notably, recent structural biology studies highlight the potential of these organosulfur species to tether to the active site Cys-145 residue of the SARS-CoV-2 Main Protease (Mpro), demonstrating their direct relevance in modern antiviral drug design[9].

Quantitative Overview of Allium Organosulfur Metabolites

Compound	Molecular Formula	Stability / Half-Life	Primary Biological Target / Function
Alliin	C6H11NO3S	Highly stable (Years dry)	Inactive biochemical precursor
Allyl Sulfenic Acid	C3H6OS	< 1 second (Transient)	Condenses to form bioactive allicin
Allicin	C6H10OS2	Days (at 4°C)	Cysteine thiols (e.g., SARS-CoV-2 Mpro)
Ajoene	C9H14OS3	Months (in oil matrices)	Antithrombotic and anti-tumor pathways

Experimental Workflows: Isolation and Trapping of Transient Intermediates

Working with allylsulfenate requires meticulous control over reaction kinetics to prevent premature condensation into allicin. As a Senior Application Scientist, I emphasize that protocols must be self-validating; you must prove the intermediate existed before it vanished. The following methodology outlines the enzymatic generation and chemical trapping of this intermediate.

Experimental workflow for the isolation and chemical trapping of allylsulfenate.

Protocol: Enzymatic Generation and Chemical Trapping

Step 1: Cryogenic Tissue Disruption

• Action: Homogenize 50g of peeled Allium sativum cloves in a pre-chilled mortar at 4°C.

• Causality: Mechanical disruption breaks the vacuolar membrane, initiating the alliinase-alliin reaction[2]. The cryogenic temperature drastically reduces the kinetic energy of the system, slowing the highly exothermic spontaneous condensation of allyl sulfenic acid into allicin, thereby extending the half-life of the transient allylsulfenate intermediate.

Step 2: Solvent Quenching and Extraction

• Action: Immediately add 100 mL of distilled acetone to the homogenate and blend for 60 seconds. Store in the dark for 2 hours at 4°C.

• Causality: Acetone serves a dual purpose: it denatures and precipitates bulk proteins (including alliinase), halting further enzymatic activity, while selectively solubilizing the organosulfur intermediates[7]. Dark storage prevents UV-catalyzed radical degradation of the sulfenate species.

Step 3: Chemical Trapping (In Situ Derivatization) - The Self-Validating Step

• Action: Introduce a thiophile (e.g., thiophenol) or an alkyne directly into the acetone extract under a nitrogen atmosphere.

• Causality: Because allylsulfenate is highly reactive and prone to self-condensation, introducing a trapping agent forms a stable adduct (e.g., a stable sulfoxide or trapped thioether)[5][6]. This chemical trapping acts as a self-validating mechanism: the detection of the trapped adduct in subsequent LC-MS/MS analysis confirms the prior existence and successful isolation of the transient sulfenate.

Step 4: Filtration and Low-Temperature Concentration

• Action: Filter the mixture through a bed of Celite in a Büchner funnel. Concentrate the filtrate using a rotary evaporator strictly maintained at <40°C.

• Causality: Celite efficiently removes cellular debris without irreversibly binding the target organosulfur compounds. Maintaining the temperature below 40°C is critical; higher temperatures induce the thermal degradation of any formed allicin into secondary metabolites like vinyldithiins and ajoene, which would skew the analytical baseline[7].

Conclusion

Allylsulfenate and its protonated form, allyl sulfenic acid, are not merely fleeting intermediates; they are the biochemical linchpins of Allium secondary metabolism. By mastering the kinetics of their generation and utilizing [2,3]-sigmatropic rearrangements, researchers can harness these compounds for the synthesis of novel therapeutics targeting critical cysteine-dependent pathways in viral and bacterial pathogens.

References

• Source: nih.
• alliicin-a-chemical-compound.
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• Functionality of garlic sulfur compounds (Review)
• Source: nih.
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• Source: uliege.
• Ajothiolanes: 3,4-Dimethylthiolane Natural Products from Garlic (Allium sativum)

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S-Allylsulfenic Acid: The Transient Powerhouse of Radical Scavenging in Organosulfur Chemistry

Executive Summary

For decades, the pharmacological and antioxidant benefits of Allium sativum (garlic) were misattributed directly to allicin (diallyl thiosulfinate). However, kinetic profiling reveals that allicin is remarkably inert to peroxyl radicals. The true molecular hero is S-allylsulfenic acid (2-propenesulfenic acid)[1], a highly reactive, transient intermediate generated via the thermal decomposition of allicin.

This technical guide deconstructs the thermodynamic principles, kinetic superiority, and self-validating experimental workflows required to study S-allylsulfenic acid. Designed for researchers and drug development professionals, this document establishes the mechanistic framework for leveraging transient sulfenic acids in targeted antioxidant therapies.

Mechanistic Foundations: The Allicin Paradox & Cope Elimination

The Misconception of Allicin

In biological systems, lipid peroxidation is propagated by peroxyl radicals (ROO•). To act as an effective chain-breaking antioxidant, a molecule must transfer a hydrogen atom to ROO• faster than the radical can react with surrounding lipids. Allicin lacks a suitably weak bond for this transfer, rendering its direct scavenging rate constant ( kinh​ ) negligible.

The Cope Elimination Pathway

The antioxidant efficacy of garlic extracts is entirely dependent on allicin's role as a thermal prodrug. At physiological temperatures (37°C), allicin undergoes a concerted, retro-ene . This unimolecular reaction cleaves allicin into thioacrolein (a reactive byproduct) and S-allylsulfenic acid .

The exceptional scavenging ability of S-allylsulfenic acid stems from its O-H Bond Dissociation Enthalpy (BDE) . Calculated at approximately 71 kcal/mol, this is one of the weakest O-H bonds known in organic chemistry—significantly weaker than the phenolic O-H bond in α -tocopherol (Vitamin E). This thermodynamic advantage allows S-allylsulfenic acid to transfer its hydrogen atom to peroxyl radicals at a nearly diffusion-controlled rate.

Cope elimination of allicin yielding the active scavenger S-allylsulfenic acid.

Thermodynamic & Kinetic Profiling

To understand the sheer potency of S-allylsulfenic acid, it must be benchmarked against industry-standard antioxidants. The data below summarizes the thermodynamic drivers (BDE) and the resulting kinetic outcomes ( kinh​ ).

Compound	O-H / N-H BDE (kcal/mol)	Scavenging Rate Constant ( kinh​ , M−1s−1 )	Half-life at 37°C
S-Allylsulfenic Acid	~ 71.0	**~ 1.0×107 **	Transient (Generated in situ)
α -Tocopherol (Vit E)	78.3	3.2×106	Stable
BHT (Synthetic)	81.0	1.0×104	Stable
Allicin (Precursor)	N/A	< 1.0×101	~ 2.5 days

Data Synthesis Note: S-allylsulfenic acid traps radicals nearly an order of magnitude faster than Vitamin E, making it one of the most potent naturally derived chain-breaking antioxidants identified to date.

Self-Validating Experimental Workflows

The Analytical Challenge

Because S-allylsulfenic acid is highly unstable and readily self-condenses to form thiosulfinates, it cannot be isolated in a bottle or administered directly. Studying its kinetics requires a highly controlled In Situ Generation and Co-Oxidation Kinetic Trapping Assay .

Protocol: Self-Validating Co-Oxidation Kinetic Trapping

This protocol measures the absolute rate constant ( kinh​ ) of the transient sulfenic acid by trapping it the moment it is generated.

Rationale for Experimental Choices (Causality):

• Solvent (Chlorobenzene): Chosen because it is strictly inert to peroxyl radicals, preventing solvent participation in the radical chain reaction.

• Initiator (AIBN): Azobisisobutyronitrile thermally decomposes at a highly predictable rate at 37°C, providing a constant, measurable flux of initiating radicals.

• Substrate (Styrene): The uninhibited oxidation rate of styrene is well-documented, serving as a reliable baseline for validation.

Step-by-Step Methodology:

• System Equilibration (The Baseline): Add styrene (1.0 M) and AIBN (0.05 M) to chlorobenzene in a specialized reaction vessel equipped with a Clark-type oxygen electrode. Equilibrate at 37°C.

  • Validation Check: The system must show a steady, linear rate of oxygen consumption before proceeding.

• In Situ Generation: Inject a known concentration of purified allicin (e.g., 10 mM). At 37°C, allicin undergoes continuous Cope elimination, acting as a slow-release prodrug for S-allylsulfenic acid.

• Kinetic Trapping (The Induction Period): Upon allicin injection, observe the immediate cessation of oxygen consumption. This "induction period" occurs because the newly formed S-allylsulfenic acid traps peroxyl radicals orders of magnitude faster than styrene can propagate them.

• Post-Induction Validation (The Self-Check): Continue monitoring until the antioxidant is fully depleted.

  • Crucial Validation Check: The rate of oxygen consumption must return exactly to the pre-injection baseline. If the post-induction rate is slower, it indicates the formation of secondary scavenging byproducts, invalidating the kinetic calculation for the primary species.

Self-validating co-oxidation assay workflow for measuring transient kinetics.

Clinical & Pharmacological Implications

Understanding the transient nature of S-allylsulfenic acid fundamentally shifts how organosulfur compounds are viewed in drug development. In vitro gastrointestinal digestion models indicate that the bioaccessibility of garlic's organosulfur compounds is highly complex, relying heavily on the stability of precursor molecules like alliin and S-allyl-L-cysteine (SAC)[2].

Because S-allylsulfenic acid cannot survive systemic circulation[3], therapeutic strategies must focus on delivering stabilized precursors (like allicin or synthetic analogs) directly to target tissues experiencing high oxidative stress, where the localized heat and environment can trigger the Cope elimination to release the radical scavenger exactly where it is needed.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 14917355, Allylsulfenate." PubChem. Available at:[Link]

• Vaidya, V., Ingold, K. U., & Pratt, D. A. (2009). "Garlic: Source of the Ultimate Antioxidant—Sulfenic Acids." Angewandte Chemie International Edition, 48(1), 157-160. Available at:[Link]

• Moreno-Ortega, A., et al. (2020). "Bioaccessibility of Bioactive Compounds of 'Fresh Garlic' and 'Black Garlic' through In Vitro Gastrointestinal Digestion." MDPI Foods, 9(11), 1582. Available at:[Link]

• Martínez-Casas, L., et al. (2023). "Bioavailability of Organosulfur Compounds after the Ingestion of Black Garlic by Healthy Humans." MDPI Antioxidants, 12(4), 924. Available at:[Link]

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The History, Discovery, and Chemical Dynamics of Allylsulfenate

Executive Summary

Allylsulfenates are highly reactive, transient organosulfur esters characterized by a weak sulfur-oxygen (S–O) single bond. Discovered as fleeting intermediates in the late 1960s, they have since become cornerstones of stereoselective organic synthesis and mechanism-based enzyme inhibition. This whitepaper explores the historical discovery, mechanistic principles, and modern applications of allylsulfenates, providing a comprehensive guide for researchers, synthetic chemists, and drug development professionals.

Historical Context and Discovery

The discovery of allylsulfenates is inextricably linked to the study of allylic sulfoxides. In 1968, chemist Kurt Mislow observed that enantiomerically pure allylic sulfoxides underwent spontaneous thermal racemization[1]. Mislow deduced that this racemization occurred via a reversible, concerted [2,3]-sigmatropic rearrangement through an achiral allylsulfenate ester intermediate[2]. Because the sulfur-oxygen double bond of the sulfoxide is thermodynamically far more stable than the single bond of the sulfenate, the equilibrium heavily favors the sulfoxide form (>99%)[3].

In 1971, David A. Evans recognized the profound synthetic potential of this transient intermediate[4]. Evans hypothesized that if the allylsulfenate could be intercepted in situ by a thiophile (a reagent with a high affinity for sulfur), the S–O bond would be irreversibly cleaved, driving the equilibrium forward to yield allylic alcohols[1]. This breakthrough, now universally known as the Mislow-Evans rearrangement, established a highly stereoselective protocol for the 1,3-transposition of sulfoxide and alcohol functions[4].

Chemical Nature & Mechanistic Principles

The core reaction defining allylsulfenate chemistry is the reversible [2,3]-sigmatropic rearrangement.

• Thermodynamics : The rearrangement is endothermic. The equilibrium constant ( Keq​ ) heavily favors the sulfoxide due to the strong S=O bond (~87 kcal/mol) compared to the weaker S−O bond (~54 kcal/mol) of the sulfenate ester[2].

• Kinetics and Stereochemistry : The reaction proceeds via a highly ordered, envelope-like transition state. This concerted mechanism allows for the precise transfer of stereochemical information from the chiral sulfur atom of the sulfoxide to the newly formed C–O bond of the allylic alcohol[1].

Figure 1: The Mislow-Evans rearrangement mechanism showing the transient allylsulfenate ester.

Biochemical Significance: Enzyme Inactivation & Natural Products

Beyond synthetic utility, allylsulfenates play a pivotal role in biochemistry and pharmacology.

Garlic Organosulfur Chemistry : In the biochemical breakdown of alliin (a natural compound found in garlic), the enzyme alliinase cleaves alliin to produce allyl sulfenic acid, a structural relative of allylsulfenates. These intermediates rapidly condense to form allicin, the primary compound responsible for garlic's distinct odor and antimicrobial properties[5].

Mechanism-Based Enzyme Inactivation : Allylsulfenates have been ingeniously utilized in the design of "suicide substrates" for drug development. For pyridoxal phosphate (PLP)-dependent enzymes (e.g., cystathionine γ -synthetase), researchers designed latent halo-sulfoxide substrates[3]. The enzyme catalyzes a β,γ -elimination of the halide, unmasking an allyl sulfoxide[3]. This enzyme-bound intermediate spontaneously undergoes a [2,3]-sigmatropic rearrangement to form a highly electrophilic allylsulfenate ester[3]. The transient sulfenate is then rapidly attacked by an active-site nucleophile (typically a cysteine thiol), resulting in a covalent mixed disulfide that irreversibly inactivates the enzyme[3].

Figure 2: Mechanism-based enzyme inactivation via an electrophilic allylsulfenate intermediate.

Experimental Protocols: The Mislow-Evans Rearrangement

To ensure trustworthiness and reproducibility, the following protocol details the conversion of an allylic sulfoxide to a trans-allylic alcohol, emphasizing the causality behind each procedural choice.

Protocol: Synthesis of (E)-Allylic Alcohols via Allylsulfenate Trapping Objective: Irreversible conversion of an allylic sulfoxide to an allylic alcohol using trimethyl phosphite as a thiophile.

• Step 1: Preparation of the Reaction Mixture

  • Action: Dissolve the enantiopure allylic sulfoxide (1.0 equiv) in anhydrous methanol or tetrahydrofuran (THF).

  • Causality: Anhydrous conditions prevent premature hydrolysis of the thiophile. Polar solvents accelerate the sigmatropic rearrangement by stabilizing the polarized transition state.

• Step 2: Addition of the Thiophile

  • Action: Add an excess of trimethyl phosphite, P(OMe)3​ (3.0 to 5.0 equiv), to the solution.

  • Causality: Trimethyl phosphite acts as a soft nucleophile. It selectively attacks the soft sulfur atom of the transient allylsulfenate ester rather than the harder oxygen atom. The excess ensures that the fleeting sulfenate is trapped immediately upon formation, shifting the unfavorable equilibrium toward the product[1].

• Step 3: Thermal Activation

  • Action: Heat the mixture to 60–80 °C (or reflux) under an argon atmosphere for 4–12 hours. Monitor the consumption of the starting material via Thin Layer Chromatography (TLC).

  • Causality: The [2,3]-sigmatropic rearrangement requires thermal energy to overcome the activation barrier. The argon atmosphere prevents unwanted oxidation of the phosphite reagent by atmospheric oxygen.

• Step 4: Quenching and Workup (Self-Validating System)

  • Action: Once the sulfoxide is consumed (validated by TLC), cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove the solvent and excess P(OMe)3​ . Wash the crude mixture with water and extract with diethyl ether.

  • Causality: Removing the volatile P(OMe)3​ prevents side reactions during purification. The byproduct, trimethyl phosphate O=P(OMe)3​ , is highly water-soluble and is cleanly removed via the aqueous wash, leaving the target allylic alcohol isolated in the organic layer.

Modern Applications: Dearomatization and Dynamic Kinetic Resolution

Recent advancements have significantly expanded the scope of allylsulfenate chemistry:

• Dearomative Rearrangements : In 2025, researchers reported an unprecedented dearomative Mislow-Braverman-Evans rearrangement of aryl sulfoxides[6]. By utilizing β -alkyl- α -naphthyl sulfoxides and a strong base (KOtBu), the system undergoes reversible deprotonation to shift the reactive alkene to an exocyclic position[6]. This allows the formation of benzylic alcohols, effectively overcoming the historically prohibitive energy barrier of dearomatization[6].

• Dynamic Kinetic Resolution (DKR) : Combining the reversible allylsulfenate rearrangement with transition-metal catalysis (e.g., Rh-catalyzed hydrogenation) allows for the dynamic kinetic resolution of racemic allylic sulfoxides into highly enantioenriched products[7]. The Rh catalyst accelerates the racemization via a π -allyl sulfenate intermediate, perfectly matching the rate of the enantioselective hydrogenation[7].

Data Presentation: Comparative Reaction Parameters

The following table summarizes the quantitative data and optimized conditions for various allylsulfenate-mediated transformations based on historical and modern literature.

Transformation Type	Substrate	Reagent / Catalyst	Temp (°C)	Yield (%)	Stereoselectivity
Classic Mislow-Evans [1]	Allylic Sulfoxide	P(OMe)3​ (Thiophile)	60–80	75–90	High (E)-selectivity
Dearomative Rearrangement [6]	Aryl Sulfoxide	KOtBu (Base), DME	25–50	60–85	Exclusive Diastereoselectivity
Dynamic Kinetic Resolution [7]	Racemic Allylic Sulfoxide	Rh-complex, H2​ gas	25	80–95	>90% ee
Enzyme Inactivation [3]	Halo-sulfoxide	PLP-dependent Enzyme	37	N/A (In vivo)	Irreversible Covalent Binding

References

• Mislow–Evans rearrangement - Wikipedia. 1

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement - Chemical Reviews. 2

• Mislow-Evans Rearrangement - DrugFuture. 4

• Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide–Allyl Sulfenate Ester Rearrangement - PMC. 3

• Alliinase from Ensifer adhaerens and Its Use for Generation of Fungicidal Activity - D-NB. 5

• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides - JACS Au. 6

• Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation - PMC. 7

Sources

• 1. Mislow–Evans rearrangement - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide–Allyl Sulfenate Ester Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mislow-Evans Rearrangement [drugfuture.com]
• 5. d-nb.info [d-nb.info]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Properties and Kinetic Dynamics of Allylsulfenate: Mechanisms and Applications in Drug Development

Executive Summary

Allylsulfenates are highly reactive, transient organosulfur intermediates characterized by their rapid equilibrium with allylic sulfoxides via a concerted [2,3]-sigmatropic rearrangement, widely known as the Mislow-Evans rearrangement. Because the equilibrium heavily favors the sulfoxide isomer, isolating allylsulfenates is thermodynamically prohibited under standard conditions. However, understanding their thermodynamic properties—specifically the enthalpy and entropy of activation—is critical for leveraging them in asymmetric synthesis, dynamic kinetic resolution (DKR) protocols, and the development of complex pharmaceutical agents.

This whitepaper provides an in-depth technical analysis of the thermodynamic profile of allylsulfenates, detailing the causality behind their experimental handling and providing self-validating protocols for their application in drug development.

Structural and Thermodynamic Profiling

The interconversion between allyl sulfoxide and allyl sulfenate is a classic example of a thermodynamically driven equilibrium coupled with a highly ordered kinetic pathway. The sulfoxide acts as a deep thermodynamic sink due to the strong S=O bond, whereas the sulfenate ester is a higher-energy, transient species.

According to kinetic studies and isotope labeling experiments, the rearrangement proceeds with a significant energy barrier. For instance, the conversion of allyl p-tolyl sulfoxide to its achiral allyl sulfenate intermediate exhibits a Gibbs free energy of activation ( ΔG‡ ) of approximately 102.8 kJ/mol ([1]).

The activation enthalpy ( ΔH‡ ) is measured at 57.5 kJ/mol, reflecting the energy required to break the S-C bond and form the S-O bond in the transition state. Crucially, the activation entropy ( ΔS‡ ) is highly negative (–43.4 J/K·mol). This negative entropy is a hallmark of the [2,3]-sigmatropic shift, indicating a highly ordered, cyclic transition state that restricts the conformational degrees of freedom of the substrate.

Table 1: Thermodynamic and Kinetic Parameters of the Rearrangement

Thermodynamic Property	Value	Mechanistic Context
Activation Energy Barrier ( ΔG‡ )	~102.8 kJ/mol	Energy required for the rearrangement of allyl p-tolyl sulfoxide to its sulfenate intermediate.
Activation Enthalpy ( ΔH‡ )	~57.5 kJ/mol	Indicates the enthalpic cost of reaching the transition state (breaking S-C / forming S-O).
Activation Entropy ( ΔS‡ )	–43.4 J/(K·mol)	Highly negative value denotes a highly ordered, concerted [2,3]-sigmatropic transition state.
Equilibrium Constant ( Keq​ )	K≪1	Strongly favors the allyl sulfoxide isomer; sulfenate remains a transient species.

The Mislow-Evans Rearrangement Mechanism

The Mislow-Evans rearrangement is a powerful tool for transferring stereochemical information. Because the transition state is highly ordered (as dictated by the negative ΔS‡ ), the chirality at the sulfur atom in the sulfoxide can be faithfully transferred to the carbon backbone of the resulting allylic alcohol when the sulfenate is trapped ([2]).

Causality in Experimental Design: To drive this unfavorable equilibrium forward, a thiophile (such as trimethyl phosphite or piperidine) is introduced. The thiophile selectively and irreversibly attacks the sulfur atom of the transient allyl sulfenate, cleaving the S-O bond. This Le Chatelier-driven process continuously siphons off the sulfenate, quantitatively yielding the corresponding allylic alcohol.

Fig 1: Thermodynamic pathway of the Mislow-Evans [2,3]-sigmatropic rearrangement.

Self-Validating Experimental Protocols

To harness the thermodynamic properties of allylsulfenates, researchers must employ protocols that account for their transient nature. Below are two field-proven, self-validating methodologies.

Protocol 1: Stereospecific Synthesis of Allylic Alcohols via Thiophilic Trapping

Objective: Convert a chiral allylic sulfoxide to an allylic alcohol with high chirality transfer.

• Preparation: Dissolve the enantioenriched allylic sulfoxide in anhydrous methanol under an inert argon atmosphere.

• Reagent Addition: Add an excess (typically 5-10 equivalents) of a thiophile, such as trimethyl phosphite ( P(OMe)3​ ).

  • Causality: Excess thiophile ensures that the transient allylsulfenate is trapped immediately upon formation, preventing competitive side reactions or racemization.

• Thermal Activation: Heat the reaction mixture to 60-80 °C.

  • Causality: The thermal energy is required to overcome the ~102.8 kJ/mol activation barrier of the [2,3]-sigmatropic rearrangement.

• Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) until the sulfoxide is completely consumed.

• Self-Validation: Isolate the allylic alcohol via column chromatography and determine the enantiomeric excess (ee%) via chiral HPLC. A high ee% validates that the highly ordered transition state successfully transferred the stereochemical information without leakage.

Protocol 2: Dynamic Kinetic Resolution (DKR) of Allylic Sulfoxides

Objective: Achieve high enantiomeric excess from a racemic mixture of allylic sulfoxides using Rh-catalysis ([3]).

• Catalyst Preparation: Prepare a solution of a cationic Rh(I) source and a chiral bisphosphine ligand (e.g., Ph-BPE) in a non-polar solvent like 1,2-dichloroethane.

• Substrate Introduction: Add the racemic allylic sulfoxide to the catalyst solution.

• Hydrogenation: Pressurize the reaction vessel with a low pressure of H2​ gas (e.g., 1 atm).

  • Causality: Low hydrogen pressure deliberately slows down the hydrogenation step. This ensures that the Rh-catalyzed racemization (via the allylsulfenate intermediate) is faster than the reduction, maintaining the thermodynamic equilibrium necessary for a successful DKR.

• Reaction Completion: Stir at room temperature until complete consumption of the starting material is observed.

• Self-Validation: Analyze the resulting chiral sulfoxide product using chiral HPLC. The presence of high ee% confirms that the kinetic selection by the chiral ligand successfully outpaced the racemization of the product.

Fig 2: Workflow for Rh-catalyzed Dynamic Kinetic Resolution of allylic sulfoxides.

Implications for Drug Development

The thermodynamic predictability of the allyl sulfenate intermediate makes it an invaluable asset in the synthesis of complex active pharmaceutical ingredients (APIs). The ability to reliably generate chiral allylic alcohols is frequently utilized in the total synthesis of macrolide antibiotics, prostaglandin derivatives, and other complex natural products.

Furthermore, DKR methodologies that exploit the sulfoxide-sulfenate equilibrium enable the recycling of unwanted enantiomers in real-time. This drastically improves the atom economy and overall yield of chiral sulfoxide drugs, aligning with modern green chemistry mandates in pharmaceutical manufacturing. By understanding the precise enthalpic requirements and entropic restrictions of this pathway, process chemists can fine-tune thermal conditions and trap reagents to scale these reactions safely and efficiently.

References

• Racemization, Enantiomerization and Diastereomerization Source: Dynamic Stereochemistry of Chiral Compounds: Principles and Applications, Royal Society of Chemistry. URL:[Link]

• Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study Source: PubMed Central (PMC), National Institutes of Health. URL:[Link]

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Source: Chemical Reviews, ACS Publications. URL:[Link]

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• 1. books.rsc.org [books.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

The-Sigmatropic Rearrangement of Allyl Sulfoxides: A Detailed Guide to the Synthesis of Allylsulfenates and Their Applications

The[1][2]-Sigmatropic Rearrangement of Allyl Sulfoxides: A Detailed Guide to the Synthesis of Allylsulfenates and Their Applications

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the synthesis of allylsulfenates from allyl sulfoxides via the Mislow-Evans rearrangement. This guide covers the theoretical underpinnings, detailed experimental protocols, and practical applications of this powerful transformation in modern organic synthesis.

Theoretical Background and Mechanism

The conversion of an allyl sulfoxide to an allylsulfenate is a classic example of a[1][2]-sigmatropic rearrangement, a concerted pericyclic reaction involving the migration of a substituent across an allylic framework.[3][4] This particular rearrangement, often referred to as the Mislow-Evans rearrangement, is a reversible process that proceeds through a highly ordered, five-membered cyclic transition state.[5][6]

The equilibrium of this reaction typically favors the thermodynamically more stable allyl sulfoxide.[1][7] Consequently, to harness the synthetic potential of the allylsulfenate intermediate, it must be trapped in situ. This is most commonly achieved by introducing a thiophilic reagent, which irreversibly cleaves the S-O bond of the sulfenate to yield a synthetically valuable allylic alcohol.[1][3][4] This trapping strategy effectively drives the equilibrium towards the product side, enabling high yields of the desired allylic alcohol.

A key feature of the Mislow-Evans rearrangement is its high degree of stereoselectivity. The chirality at the sulfur atom of the sulfoxide is efficiently transferred to the carbon atom bearing the newly formed hydroxyl group in the allylic alcohol product.[4] This stereochemical fidelity is a direct consequence of the concerted nature of the rearrangement and the well-defined geometry of the cyclic transition state.

Visualization of the Reaction Pathway and Experimental Workflow

Reaction Mechanism

Caption: The[1][2]-sigmatropic rearrangement of an allyl sulfoxide to an allylic alcohol.

Experimental Workflow

Caption: A typical experimental workflow for the Mislow-Evans rearrangement.

Experimental Protocols

This section provides detailed protocols for the synthesis of a model allyl sulfoxide and its subsequent rearrangement to the corresponding allylic alcohol.

Synthesis of Allyl Phenyl Sulfoxide

Introduction: Allyl phenyl sulfoxide is a common substrate for the Mislow-Evans rearrangement. It can be readily prepared by the controlled oxidation of allyl phenyl sulfide.

Materials:

• Allyl phenyl sulfide

• m-Chloroperbenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

Procedure:

• Dissolve allyl phenyl sulfide (1.0 eq) in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Dissolve m-Chloroperbenzoic acid (1.0-1.2 eq) in dichloromethane and add it to a dropping funnel.

• Add the m-CPBA solution dropwise to the stirred solution of the sulfide over 30 minutes, maintaining the temperature at -78 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by adding saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude allyl phenyl sulfoxide.

• The product can be purified by flash column chromatography on silica gel if necessary.

Mislow-Evans Rearrangement: Synthesis of (E)-Cinnamyl Alcohol

Introduction: This protocol details the rearrangement of cinnamyl phenyl sulfoxide to (E)-cinnamyl alcohol using trimethyl phosphite as the thiophile.

Materials:

• Cinnamyl phenyl sulfoxide

• Trimethyl phosphite

• Anhydrous methanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Nitrogen or Argon inert atmosphere setup

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add cinnamyl phenyl sulfoxide (1.0 eq).

• Add anhydrous methanol to dissolve the sulfoxide.

• Add trimethyl phosphite (1.1-1.5 eq) to the solution via syringe.

• Heat the reaction mixture to reflux (approximately 65 °C) and maintain for 4-12 hours.

• Monitor the progress of the reaction by Thin-Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• The residue can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford pure (E)-cinnamyl alcohol.

Data Presentation and Characterization

Table 1: Representative Reaction Parameters for the Mislow-Evans Rearrangement

Substrate	Thiophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Ref.
Allyl phenyl sulfoxide	P(OMe)₃	Methanol	Reflux	6	~85	[3]
Cinnamyl phenyl sulfoxide	P(OMe)₃	Methanol	Reflux	8	~90	[4]
Geranyl phenyl sulfoxide	P(OEt)₃	Hexane	Reflux	12	~75	[1]

Characterization of (E)-Cinnamyl Alcohol:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.41-7.22 (m, 5H, Ar-H), 6.63 (d, J = 15.9 Hz, 1H, Ar-CH=), 6.38 (dt, J = 15.9, 5.7 Hz, 1H, =CH-CH₂), 4.31 (d, J = 5.7 Hz, 2H, -CH₂-OH), 1.65 (br s, 1H, -OH).

• ¹³C NMR (CDCl₃, 100 MHz): δ 136.7, 131.0, 128.6, 128.0, 126.5, 126.4, 63.7.

• IR (thin film, cm⁻¹): 3330 (br, O-H), 3027, 2924, 1655 (C=C), 1495, 1449, 966.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	Reaction temperature too low.	Increase the reaction temperature or use a higher-boiling solvent.
Insufficient reaction time.	Extend the reaction time and monitor by TLC.
Steric hindrance in the substrate.	More forcing conditions (higher temperature, longer time) may be required.
Low yield of allylic alcohol	Inefficient trapping of the sulfenate.	Use a more potent thiophile or a larger excess.
Reversibility of the rearrangement.	Ensure the thiophile is added at the beginning of the reaction.
Product decomposition.	Use milder workup conditions.
Formation of byproducts	Over-oxidation of the starting sulfide to sulfone.	Use a milder oxidizing agent or carefully control the stoichiometry and temperature during sulfoxide synthesis.
Side reactions of the thiophile.	Ensure the reaction is performed under an inert atmosphere to prevent oxidation of the phosphite.

Safety and Handling

• Allyl Sulfoxides: These compounds should be handled in a well-ventilated fume hood. Avoid inhalation and skin contact.

• Trimethyl Phosphite: This reagent is flammable and has a pungent odor. It is also an irritant to the skin, eyes, and respiratory tract. Handle with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a fume hood.

• General Precautions: Reactions should be conducted under an inert atmosphere (nitrogen or argon) to prevent oxidation of reagents and intermediates. Standard laboratory safety practices should be followed at all times.

References

• Jia, T., Bellomo, A., Baina, K. E., Dreher, S. D., & Walsh, P. J. (2013). Palladium-catalyzed direct arylation of methyl sulfoxides with aryl halides. Journal of the American Chemical Society, 135(10), 3740–3743.
• Evans, D. A., & Andrews, G. C. (1974). Allylic sulfoxides. Useful intermediates in organic synthesis. Accounts of Chemical Research, 7(5), 147–155.
• Yu, B., Liu, A. H., He, L. N., Li, B., Diao, Z. F., & Li, Y. N. (2012). Supporting Information: A mild and efficient synthesis of sulfoxides from sulfides using molecular oxygen and catalytic amount of tert-butyl nitrite. Green Chemistry.
• Mislow, K., Bickart, P., & O'Brien, D. H. (1968). The stereochemistry of the thermal rearrangement of allylic sulfoxides. Journal of the American Chemical Society, 90(22), 6214–6215.

• Mechanistic and stereochemical aspects of Mislow-Evans rearrangement and synthetic applications. (2021, November 2). YouTube. Retrieved from [Link]

• O'Neill, B. T., et al. (2018). Bio-derived Production of Cinnamyl Alcohol via a Three Step Biocatalytic Cascade and Metabolic Engineering. RSC.
• Fernandes, R. A., & Chowdhury, A. (2011). Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study.
• Tao, D. (2012). Mislow-Evans Rearrangement. Overman Group Meeting.

• Mislow–Evans rearrangement. (n.d.). In Wikipedia. Retrieved from [Link]

Sources

• 1. Chemicals [chemicals.thermofisher.cn]
• 2. rsc.org [rsc.org]
• 3. Mislow-Evans Rearrangement [drugfuture.com]
• 4. Mislow–Evans rearrangement - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. cpb-us-e2.wpmucdn.com [cpb-us-e2.wpmucdn.com]
• 7. Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Situ Generation of Allylsulfenates via the Mislow-Braverman-Evans Rearrangement

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Mechanistic Causality

Allylsulfenates are highly reactive, transient organosulfur intermediates. Because the thermodynamic equilibrium between allylic sulfoxides and allylic sulfenates heavily favors the sulfoxide (often by a factor of >104:1 ), allylsulfenates cannot typically be isolated[1]. Instead, they must be generated in situ via a reversible [2,3]-sigmatropic shift—a process classically known as the Mislow-Braverman-Evans rearrangement [2].

The synthetic and therapeutic value of this in situ generation lies in the highly ordered, envelope-like transition state of the rearrangement. This geometry ensures rigorous chirality transfer from the stereogenic sulfinyl sulfur to the newly formed C–O bond. To exploit this transient species, the reaction system must be designed with a thermodynamic "sink"—typically a thiophile that irreversibly cleaves the weak S–O bond of the sulfenate ester, driving the equilibrium forward to yield stereodefined allylic alcohols[1][3].

The Thermodynamic Driving Force

The causality behind the experimental design is rooted in bond dissociation energies. The S=O bond in the starting sulfoxide is significantly stronger than the S–O single bond in the sulfenate intermediate. By introducing a thiophile (e.g., trimethyl phosphite or sodium thiophenoxide), the soft sulfur atom of the in situ generated sulfenate is nucleophilically attacked. This irreversible cleavage yields an alkoxide (which is protonated to an alcohol) and a stable sulfur byproduct, effectively pulling the continuous [2,3]-sigmatropic equilibrium to completion[1].

Fig 1: Reversible generation of allylsulfenate and irreversible thiophilic trapping.

Advanced Applications in Drug Development

Beyond classical total synthesis, the in situ generation of allylsulfenates has evolved to solve complex problems in medicinal chemistry and enzymology.

Mechanism-Based Enzyme Inactivation (Suicide Substrates)

In rational drug design, allylic sulfoxides can be deployed as latent electrophiles. When a target enzyme (such as a pyridoxal phosphate (PLP)-dependent lyase) acts on the stable sulfoxide substrate, it catalyzes an initial transformation that triggers the [2,3]-sigmatropic rearrangement. The resulting in situ allylsulfenate is a potent electrophile that immediately reacts with an active-site nucleophile, forming a covalent adduct and irreversibly inactivating the enzyme[4].

Fig 2: Mechanism-based enzyme inactivation utilizing in situ allylsulfenate generation.

Dearomative and Aza-Mislow-Evans Rearrangements

Recent breakthroughs have expanded this chemistry to aryl sulfoxides. By utilizing strong bases to reversibly deprotonate benzylic C–H bonds, chemists can force a dearomative tautomerization. This shifts the reactive alkene to an exocyclic position, enabling a dearomative Mislow-Braverman-Evans rearrangement that yields complex tertiary benzylic alcohols[5][6]. Similarly, aza-variants utilizing 1,3,2-diazaphospholene (DAP) catalysis allow for the highly enantioselective synthesis of chiral α -hydroxy amides[7].

Quantitative Comparison of Trapping Agents & Modulators

Selecting the correct reagent to intercept the in situ allylsulfenate is critical for yield and stereofidelity.

Trapping Agent / Modulator	Mechanistic Role	Typical Reaction Conditions	Quantitative Outcome / Yield	Key Application
Trimethyl Phosphite [P(OMe)₃]	Classical thiophile; attacks sulfenate sulfur, driving equilibrium via S–O cleavage.	Methanol or THF, Reflux (60–80 °C)	Yields >85%, high chirality transfer (ee >90%)[1].	Stereoselective synthesis of allylic alcohols[2].
Sodium Thiophenoxide (PhSNa)	Strong nucleophile; forms stable disulfide byproducts upon S–O cleavage.	THF/MeOH, Room Temp to Reflux	High E-alkene selectivity in acyclic systems[1].	Synthesis of highly substituted E-alkenes.
1,3,2-Diazaphospholene (DAP-H)	Catalytic reductant; promotes 1,4-hydride transfer and reductive cleavage.	Toluene, Ambient Temp, Base-free	Enantiomeric ratio up to 96:4, yields ~80–90%[7].	Asymmetric aza-Mislow-Evans to yield chiral α -hydroxy amides.
Potassium tert-Butoxide (KOtBu)	Strong base; reversibly deprotonates benzylic C–H to induce dearomatization.	DME, Room Temp (0.03 M)	Yields 60–85%, moderate to high diastereoselectivity[6].	Dearomative rearrangement of aryl sulfoxides[5].

Experimental Protocols

Protocol A: Standard In Situ Generation and Trapping to Yield Allylic Alcohols

This self-validating protocol utilizes P(OMe)₃ as a thermodynamic sink. Methanol is selected as a co-solvent to facilitate the rapid protonation of the intermediate alkoxide, preventing unwanted side reactions[8][9].

Materials:

• Enantioenriched allylic sulfoxide (1.0 equiv, ~1.0 mmol)

• Trimethyl phosphite, P(OMe)₃ (3.0 equiv, 3.0 mmol)

• Anhydrous Methanol or THF (10 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve the allylic sulfoxide (1.0 mmol) in 10 mL of anhydrous methanol.

• Thiophile Addition: Add trimethyl phosphite (3.0 mmol) dropwise via syringe at room temperature. Note: Excess thiophile is required to ensure quantitative trapping of the transient sulfenate and prevent reversible racemization.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 65 °C (reflux). The thermal energy is required to overcome the activation barrier of the highly ordered [2,3]-sigmatropic shift.

• Monitoring: Monitor the reaction via TLC (typically 4–12 hours). The disappearance of the polar sulfoxide spot and the appearance of a less polar allylic alcohol spot validates the forward progression of the equilibrium.

• Workup: Once complete, cool the mixture to room temperature. Concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure allylic alcohol.

Protocol B: Dearomative Mislow-Braverman-Evans Rearrangement of Aryl Sulfoxides

This advanced protocol generates benzylic alcohols via an in situ dearomatization-rearrangement cascade. Crossover experiments have validated that this process is strictly intramolecular[6][10].

Materials:

• Aryl sulfoxide (e.g., α -naphthyl sulfoxide) (1.0 equiv, 0.2 mmol)

• Potassium tert-butoxide, KOtBu (2.0 equiv, 0.4 mmol)

• Anhydrous 1,2-dimethoxyethane (DME) (6.6 mL, 0.03 M)

Step-by-Step Procedure:

• Solvation: Dissolve the aryl sulfoxide (0.2 mmol) in 6.6 mL of anhydrous DME in a Schlenk tube under a nitrogen atmosphere. Causality: DME provides optimal ion-pairing characteristics for the base, maximizing the deprotonation efficiency.

• Base-Induced Dearomatization: Add KOtBu (0.4 mmol) in one portion at room temperature. The solution will typically undergo a distinct color change, indicating the formation of the dearomatized exocyclic alkene intermediate.

• Rearrangement: Stir the reaction mixture at room temperature for 12 hours. Unlike classical methods, heating is not required because the rearomatization driving force significantly lowers the activation energy for the [2,3]-sigmatropic shift of the in situ generated sulfenate[10].

• Quenching: Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl. This neutralizes the strong base and protonates the resulting alkoxide.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography to afford the tertiary benzylic alcohol.

References

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Chemical Reviews - ACS Publications URL:[Link]

• Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide–Allyl Sulfenate Ester Rearrangement PubMed Central (PMC) URL:[Link]

• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides PubMed Central (PMC) URL:[Link]

• Reductive Asymmetric Aza-Mislow-Evans Rearrangement by 1,3,2-Diazaphospholene Catalysis ChemRxiv URL: [Link]

• Mislow-Evans Rearrangement Thermo Fisher Scientific URL:[Link]

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• 5. Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: Detection of Allylsulfenate Intermediates

Abstract

Allylsulfenate intermediates (R-S-O-CH₂CH=CH₂) are highly reactive and transient sulfur-based species pivotal in a range of chemical and biological phenomena. Their fleeting existence is central to the therapeutic action of garlic-derived compounds like allicin, and they are implicated in redox signaling pathways and drug metabolism.[1][2] The inherent instability of these intermediates, which readily undergo[3][4]-sigmatropic rearrangements to form allylic sulfoxides, presents a significant analytical challenge.[5] This guide provides an in-depth exploration of the primary methodologies for the successful detection and characterization of allylsulfenate intermediates, designed for researchers, chemists, and drug development professionals. We will detail both indirect trapping strategies, which convert the transient species into stable adducts for analysis, and direct spectroscopic methods, which aim to observe the intermediate in real-time. Complementary computational approaches that provide theoretical validation will also be discussed. Each section combines a robust theoretical framework with detailed, field-tested protocols to ensure scientific integrity and experimental success.

The Allylsulfenate Intermediate: A Transient but Crucial Player

The defining characteristic of an allylsulfenate is the sulfur atom in its +2 oxidation state, bonded to both an oxygen and a carbon atom. These intermediates are notoriously unstable due to their propensity for rapid self-condensation or rearrangement.[3] Their significance, however, cannot be overstated. In biological systems, the reaction of allicin with thiols, such as glutathione or cysteine residues in proteins, generates allylsulfenic acid (CH₂=CHCH₂SOH), a key intermediate that can modulate protein function through S-allymercaptation.[1] Understanding the formation and fate of these intermediates is critical for elucidating the mechanism of action of many natural products and for designing novel therapeutics.

The primary challenge in their study is their short lifetime, which often precludes isolation and direct characterization using standard analytical techniques.[6][7] Therefore, specialized strategies are required to obtain evidence of their formation and to study their reactivity.

Figure 1: Conceptual overview of the generation, fate, and detection strategies for allylsulfenate intermediates.

Indirect Detection: Chemical Trapping Methodologies

The most common and often most practical approach for detecting transient intermediates is chemical trapping. This strategy involves introducing a reagent that reacts rapidly and selectively with the allylsulfenate to form a stable covalent adduct. The unambiguous identification of this adduct serves as robust, albeit indirect, evidence for the existence of the intermediate. The choice of trapping agent is critical and depends on the expected lifetime of the intermediate and the reaction conditions.

2.1. Causality Behind Trapping Agent Selection

The ideal trapping agent should possess several key features:

• High Reactivity: The rate of the trapping reaction must be significantly faster than the rate of the intermediate's decomposition or rearrangement.

• High Selectivity: The agent should react exclusively with the target intermediate and not with reactants, products, or the solvent.

• Product Stability: The resulting adduct must be stable enough for isolation and characterization by standard analytical methods (e.g., LC-MS, NMR).

• Inertness: The agent should not interfere with the primary reaction under investigation.

Below is a comparison of common trapping agents used for sulfenic acids, the parent class of compounds to which allylsulfenates belong.

Trapping Agent Class	Example Reagent	Mechanism	Reaction Rate	Advantages	Limitations
1,3-Dicarbonyls	Dimedone, DCP-Bio1	Nucleophilic attack on sulfur	Slow to Moderate	High selectivity, well-characterized adducts.[6][8]	Slow reaction may fail to capture very short-lived intermediates.[9]
Strained Alkynes	Bicyclo[6.1.0]nonyne (BCN)	Concerted cycloaddition	Very Fast	>100x faster than dimedone, bioorthogonal.[10]	Reagents can be expensive; product is a sulfoxide.
Phosphines	Triphenylphosphine (TPP)	Nucleophilic attack/Reduction	Fast	Effective for reduction; well-understood reactivity.[3]	Can react with other electrophiles; product may be less unique.
Thiols	Dithiothreitol (DTT)	Thiol-disulfide exchange	Moderate	Readily available, mimics biological reductants.	Product (disulfide) may form via other pathways, lacks specificity.

2.2. Experimental Protocol: Trapping with Dimedone-Based Probes

Dimedone and its derivatives are considered the gold standard for specific sulfenic acid trapping due to their high selectivity.[6][11] The reaction proceeds via nucleophilic attack from the enolate of dimedone onto the electrophilic sulfur atom of the sulfenic acid, forming a stable thioether adduct that is readily characterizable.[6][12] Probes like DCP-Bio1 incorporate a biotin tag, enabling affinity purification and sensitive detection.[13]

Protocol 1: Trapping with DCP-Bio1 and Analysis by LC-MS/MS

• Reagent Preparation:

  • Prepare a 100 mM stock solution of DCP-Bio1 (Biotin-1,3-cyclopentanedione) in DMSO. Store at -20°C.

  • Prepare the reaction buffer (e.g., 50 mM phosphate buffer, pH 7.4) and ensure it is degassed to minimize non-specific oxidation.

• Reaction and Trapping:

  • In a microcentrifuge tube, set up the reaction designed to generate the allylsulfenate intermediate in a total volume of 100 µL.

  • Add the DCP-Bio1 probe to the reaction mixture to a final concentration of 1-5 mM. Rationale: A sufficiently high concentration of the trap is necessary to ensure the trapping kinetics can compete with the intermediate's rearrangement.

  • Initiate the reaction (e.g., by adding the final reactant or substrate).

  • Incubate at the desired temperature (e.g., 37°C) for a predetermined time course (e.g., 5, 15, 30 minutes).

  • Run a parallel control reaction containing DMSO instead of the DCP-Bio1 probe.

• Sample Preparation for Analysis:

  • Quench the reaction by adding 10 µL of 10% trifluoroacetic acid (TFA).

  • Centrifuge the sample at 14,000 x g for 10 minutes to pellet any precipitate.

  • Transfer the supernatant to an HPLC vial for analysis.

• LC-MS/MS Analysis:

  • Inject the sample onto a C18 reverse-phase HPLC column.

  • Elute using a gradient of water/acetonitrile with 0.1% formic acid.

  • Monitor for the expected mass of the DCP-Bio1-adduct using a high-resolution mass spectrometer (e.g., Q-Orbitrap or Q-TOF).[14]

  • Use tandem mass spectrometry (MS/MS) to fragment the parent ion and confirm its structure. The fragmentation pattern should be consistent with the predicted structure of the thioether adduct.

Figure 2: Standard workflow for an indirect detection experiment using a chemical trapping agent.

Direct Spectroscopic Detection

While challenging, direct observation provides the most definitive evidence for an intermediate's existence. These methods require specialized equipment and are often performed under non-physiological conditions (e.g., cryogenic temperatures) to extend the intermediate's lifetime sufficiently for detection.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Low-temperature NMR is a powerful tool for characterizing reactive intermediates. By slowing down the rate of decomposition and rearrangement, it may be possible to acquire ¹H and ¹³C NMR spectra of the allylsulfenate.

• ¹H NMR: Expect to see characteristic signals for the allylic protons, which will be shifted compared to both the precursor and the rearranged sulfoxide product.

• ¹³C NMR: The carbon atom bonded to the sulfenate group (C-S-O) is expected to have a distinct chemical shift. For comparison, the β-carbon of a stabilized cysteine-sulfenic acid has been observed around 41.3 ppm.[4][15]

Protocol 2: In Situ Generation and Low-Temperature NMR

• Solvent and Equipment:

  • Choose a deuterated solvent with a low freezing point, such as methanol-d₄ or toluene-d₈.

  • Utilize an NMR spectrometer equipped with a variable temperature probe capable of reaching temperatures of -80°C or lower.

• Sample Preparation:

  • In an NMR tube, dissolve the stable precursor of the allylsulfenate in 0.5 mL of the pre-chilled deuterated solvent.

  • Cool the NMR probe to the target low temperature (e.g., -78°C). Place the sample in the spectrometer and allow it to equilibrate.

• In Situ Intermediate Generation:

  • Acquire a baseline spectrum of the precursor.

  • Initiate the reaction inside the NMR tube. This can be achieved by:

    • Photolysis: Using a light-sensitive precursor and irradiating the sample with a suitable wavelength of light.

    • Reagent Injection: Using a syringe to inject the final reactant into the NMR tube while it remains in the cooled probe.

  • Rationale: Generating the intermediate in situ at low temperature is crucial to prevent its immediate decomposition before data acquisition can begin.

• Data Acquisition and Analysis:

  • Immediately begin acquiring a series of ¹H NMR spectra over time.

  • Look for the appearance of new, transient signals that decay over time, accompanied by the growth of signals corresponding to the final product (e.g., the allylic sulfoxide).

  • If possible, acquire a ¹³C spectrum, although this may be challenging due to the low concentration and required acquisition time.

3.2. Mass Spectrometry (MS) and Infrared (IR) Spectroscopy

• Online Mass Spectrometry: Techniques like electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) coupled with a mass spectrometer can detect charged or neutral intermediates directly from a reaction solution as it flows into the instrument.[16] This provides real-time monitoring of the intermediate's mass-to-charge ratio.

• Matrix Isolation IR Spectroscopy: This technique involves co-depositing the reactant(s) with a large excess of an inert gas (e.g., argon) onto a cryogenic window (e.g., at 8 K).[17] The reaction is then initiated (e.g., by photolysis), and the intermediates are trapped in the inert matrix, allowing for their IR spectra to be recorded. The S-O stretch of a sulfenate would be a key diagnostic peak.

Computational Chemistry: The Theoretical Complement

Computational methods, particularly Density Functional Theory (DFT), serve as an invaluable partner to experimental studies.[18] They can provide insights that are difficult or impossible to obtain through experiments alone.

Figure 3: The synergistic relationship between computational and experimental methods for studying reactive intermediates.

Applications in Allylsulfenate Detection:

• Mechanistic Validation: DFT calculations can map the entire potential energy surface of a reaction, confirming that the allylsulfenate is a true intermediate (a local minimum) and calculating the energy barrier for its rearrangement to the sulfoxide.[19]

• Spectroscopic Prediction: Theoretical calculations can predict NMR chemical shifts and IR vibrational frequencies.[20] These predicted spectra can be compared with experimental data from low-temperature studies to confirm the identity of the observed intermediate.

• Reactivity Analysis: The electronic structure of the calculated intermediate can be analyzed to predict its reactivity towards different trapping agents, helping to guide the selection of the most effective experimental approach.

Protocol 3: Basic DFT Workflow for Intermediate Validation

• Structure Building: Construct 3D models of the allylsulfenate intermediate, its precursor(s), the rearrangement transition state, and the final sulfoxide product using a molecular modeling program.

• Geometry Optimization and Frequency Calculation:

  • Perform a geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).

  • Follow with a frequency calculation at the same level of theory. Rationale: This confirms that the optimized structures are true energy minima (no imaginary frequencies) or transition states (one imaginary frequency).

• Spectra Prediction: Use the optimized geometry to calculate NMR shielding tensors and IR frequencies.

• Energy Profile: Calculate the single-point energies of all optimized structures using a higher level of theory or a larger basis set to construct a reaction energy profile, which reveals the relative stability of the intermediate and the activation energy for its rearrangement.

Conclusion and Future Outlook

The detection of allylsulfenate intermediates remains a challenging yet critical task in chemical and biological research. A multi-pronged approach, combining sophisticated indirect trapping experiments with direct spectroscopic observation and computational validation, provides the most robust framework for success. The development of faster and more sensitive trapping agents, such as strained cycloalkynes, has significantly improved our ability to probe these fleeting species in complex biological environments.[10] As analytical instrumentation continues to advance, particularly in the realms of time-resolved spectroscopy and online mass spectrometry, the direct, real-time study of these fascinating intermediates will become increasingly accessible, shedding further light on their pivotal roles in chemistry and medicine.

References

• Mirica Group. (2025, February 27). Allylic Amination of Pd(II)
• Goto, K., et al. (2023, March 20). Stable cysteine sulfenic acid: synthesis by direct oxidation of a thiol, crystallographic analysis, and elucid. Taylor & Francis.
• Miller, A. F., et al. 13C NMR Analysis of the Cysteine-Sulfenic Acid Redox Center of Enterococcal NADH Peroxidase.
• Nakamura, T., et al. (2016, December 16). Trapping Reactions of the Sulfenyl and Sulfinyl Tautomers of Sulfenic Acids.
• Braverman, S., et al. (2025, August 7). Synthesis and Reactivity of Allylic and Propargylic Trichloromethanesulfinates.
• Poole, L. B., et al. (2007). Use of dimedone-based chemical probes for sulfenic acid detection evaluation of conditions affecting probe incorporation into redox-sensitive proteins. PubMed.
• ResearchGate. (2025, July 2). Computational study of the therapeutic properties of allicin and its nanocomplexes using DFT and molecular docking techniques.
• Gupta, V., & Carroll, K. S. (2014). Sulfenic acid chemistry, detection and cellular lifetime. PMC.
• Borlinghaus, J., et al. (2014, August 19). Allicin: Chemistry and Biological Properties. MDPI.
• Crane, B. R., et al. (1997, July 15). 13C NMR analysis of the cysteine-sulfenic acid redox center of enterococcal NADH peroxidase. PubMed.
• National Center for Biotechnology Information. (2025, July 2). Computational study of the therapeutic properties of allicin and its nanocomplexes using DFT and molecular docking techniques. PMC.
• Nelson, K. J., et al. (2010). Use of dimedone-based chemical probes for sulfenic acid detection methods to visualize and identify labeled proteins. PubMed.
• Sarchem Labs. (2026, February 18).
• Wang, X., & Wang, G. (2007, June 21).
• Liu, H., et al.
• Beedle, A. E. M., & Sche-Carroll, K. (2016). Strained Cycloalkynes as New Protein Sulfenic Acid Traps. PMC.
• Puzzarini, C., et al. (2022, January 24).
• Seo, Y. H., & Carroll, K. S. (2009). Widespread sulfenic acid formation in tissues in response to hydrogen peroxide. PNAS.
• ResearchGate. (2025, August 7). Use of Dimedone-Based Chemical Probes for Sulfenic Acid Detection:: Methods to Visualize and Identify Labeled Proteins.
• ResearchGate. (2013, June 6). (PDF) Sulfenic Acid Chemistry, Detection and Cellular Lifetime.
• Li, M., et al. (2024, December 10). Molecular Characterization of Organosulfur and Organonitrogen Compounds in Summer and Winter PM2.5 via UHPLC-Q-Orbitrap MS/MS. PubMed.

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• 20. The Spectroscopic Characterization of Halogenated Pollutants through the Interplay between Theory and Experiment: Application to R1122 [mdpi.com]

Application Notes and Protocols: Allylsulfenate in Sigmatropic Rearrangements

Abstract

The[1][2]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenates, widely known as the Mislow-Evans rearrangement, is a cornerstone transformation in modern organic synthesis. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the theoretical underpinnings and practical execution of this powerful reaction. We will delve into the mechanistic intricacies, stereochemical control, and the critical role of thiophilic trapping agents. Detailed, validated protocols for the preparation of allylic sulfoxide precursors and the subsequent rearrangement to furnish allylic alcohols are presented. This guide aims to equip researchers with the knowledge to strategically implement this rearrangement in the synthesis of complex molecules, including natural products and pharmaceutically active compounds.

Introduction: The Power and Elegance of the Mislow-Evans Rearrangement

The[1][2]-sigmatropic rearrangement of allylic sulfoxides provides a highly stereocontrolled route to allylic alcohols, a ubiquitous functional group in a vast array of bioactive molecules.[1][3][4][5] First reported by Kurt Mislow in 1966 and its synthetic utility significantly expanded by David A. Evans, this thermal rearrangement proceeds through a concerted, cyclic transition state.[2][6] The reaction involves the reversible transformation of an allylic sulfoxide to an allylic sulfenate ester.[3][4][5][6] Crucially, the equilibrium typically favors the thermodynamically more stable sulfoxide.[1][3][4][5] To drive the reaction towards the desired allylic alcohol, the transient sulfenate ester is trapped in situ by a thiophilic reagent, such as a phosphite ester.[1][2][6]

This rearrangement is particularly valued for its ability to transfer chirality. The stereochemistry at the sulfur atom of the sulfoxide can be effectively transferred to the newly formed carbon-oxygen bond in the allylic alcohol product, making it a powerful tool for asymmetric synthesis.[6][7] Furthermore, the reaction generally proceeds with high diastereoselectivity, favoring the formation of trans or E-alkenes.[1][2] These features have led to its widespread application in the total synthesis of complex natural products, such as prostaglandins.[2][6]

This guide will provide a detailed exploration of the Mislow-Evans rearrangement, from its mechanistic basis to practical, step-by-step protocols for its successful implementation in a research setting.

Mechanistic Insights and Stereochemical Control

The Mislow-Evans rearrangement is a classic example of a[1][2]-sigmatropic shift, a pericyclic reaction that proceeds through a five-membered cyclic transition state.[8][9]

The Core Mechanism

The process begins with the thermal equilibration of an allylic sulfoxide to its corresponding allylic sulfenate ester.[6] This is a reversible process, with the equilibrium generally lying towards the more stable sulfoxide.[1][3][4][5] To drive the reaction forward and isolate the allylic alcohol, a thiophile is added to the reaction mixture. The thiophile, typically a trivalent phosphorus compound like trimethyl phosphite, readily cleaves the weak sulfur-oxygen bond of the sulfenate ester, irreversibly forming the corresponding allylic alkoxide.[8] Subsequent workup then yields the desired allylic alcohol.

Caption: The reaction mechanism of the Mislow-Evans rearrangement.

Stereochemical Implications

A key feature of the Mislow-Evans rearrangement is its high degree of stereocontrol. The transfer of chirality from the sulfur atom to the carbon atom of the alcohol is a direct consequence of the suprafacial nature of the[1][2]-sigmatropic shift.

• Alkene Geometry: The rearrangement of acyclic allylic sulfoxides generally leads to the formation of (E)-alkenes with high selectivity.[1] This is attributed to the preference for a transoid arrangement of the substituents in the transition state to minimize steric interactions.[1]

• Chirality Transfer: When an enantiomerically pure allylic sulfoxide is used, the chirality at the sulfur center can be efficiently transferred to the carbon atom bearing the newly formed hydroxyl group.[1][7] This "self-immolative" 1,3-chirality transfer is a powerful tool in asymmetric synthesis.[1] The efficiency of this transfer can be influenced by the choice of thiophile, as a more efficient thiophile can trap the sulfenate ester before racemization occurs due to the reversibility of the initial rearrangement.[1]

Experimental Protocols

The successful execution of the Mislow-Evans rearrangement relies on the careful preparation of the allylic sulfoxide precursor and controlled conditions for the rearrangement itself.

Protocol 1: Synthesis of Allylic Sulfoxides

Allylic sulfoxides are typically prepared by the oxidation of the corresponding allylic sulfides. Various oxidizing agents can be employed, with meta-chloroperoxybenzoic acid (m-CPBA) being a common choice.

Materials:

• Allylic sulfide

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: Dissolve the allylic sulfide (1.0 equiv) in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Oxidation: Add m-CPBA (1.0-1.1 equiv) portion-wise to the stirred solution over 10-15 minutes, ensuring the temperature remains at 0 °C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Quenching: Upon completion, quench the reaction by adding saturated aqueous Na₂SO₃ solution to destroy any excess peroxide.

• Workup: Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude allylic sulfoxide.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Self-Validation:

• TLC Analysis: A successful reaction will show the disappearance of the starting sulfide spot and the appearance of a more polar sulfoxide spot.

• Spectroscopic Characterization: Confirm the structure of the purified allylic sulfoxide using ¹H NMR, ¹³C NMR, and mass spectrometry. The presence of a characteristic sulfoxide stretch in the IR spectrum (around 1050 cm⁻¹) can also be indicative.

Protocol 2: The Mislow-Evans Rearrangement

This protocol describes the thermal rearrangement of a prepared allylic sulfoxide to the corresponding allylic alcohol using trimethyl phosphite as the thiophile.

Materials:

• Allylic sulfoxide

• Trimethyl phosphite (P(OMe)₃)

• Methanol (MeOH) or another suitable solvent (e.g., Toluene, THF)

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the allylic sulfoxide (1.0 equiv).

• Solvent and Reagent Addition: Add the solvent (e.g., methanol) and trimethyl phosphite (2.0-5.0 equiv).

• Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon).

• Heating: Heat the reaction mixture to reflux. The reaction temperature will depend on the chosen solvent.

• Reaction Monitoring: Monitor the progress of the reaction by TLC until the starting sulfoxide is consumed. Reaction times can vary from a few hours to overnight depending on the substrate.

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent and excess trimethyl phosphite.

• Purification: Purify the crude allylic alcohol by flash column chromatography on silica gel.

Self-Validation:

• TLC Analysis: Observe the disappearance of the starting sulfoxide and the appearance of the product allylic alcohol, which will have a different Rf value.

• Spectroscopic Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure of the rearranged allylic alcohol. The appearance of a hydroxyl proton signal in the ¹H NMR and a broad O-H stretch in the IR spectrum are key indicators of a successful reaction.

Caption: A generalized workflow for the synthesis of allylic alcohols via the Mislow-Evans rearrangement.

Applications in Complex Molecule Synthesis

The stereoselective nature of the Mislow-Evans rearrangement has made it an invaluable tool in the synthesis of numerous complex natural products and pharmaceuticals.

• Prostaglandin Synthesis: As mentioned earlier, a notable application is in the synthesis of prostaglandins, where the rearrangement is used to set a key stereocenter and the trans double bond geometry.[2][6]

• Tandem Reactions: The sulfoxide-sulfenate rearrangement can be coupled with other reactions in tandem processes, further enhancing its synthetic utility.[1]

• Dearomative Rearrangements: Recent advancements have extended the scope of this reaction to include dearomative versions, allowing for the synthesis of benzylic alcohols from aryl sulfoxides, a previously inaccessible transformation via this method.[10][11][12]

Troubleshooting and Key Considerations

Issue	Potential Cause	Suggested Solution
Low Conversion	Insufficient reaction time or temperature.	Increase reaction time and/or temperature. Ensure the solvent is refluxing vigorously.
Inefficient thiophile.	Use a more reactive thiophile or increase its stoichiometry.
Side Product Formation	Decomposition of starting material or product.	Lower the reaction temperature and extend the reaction time. Ensure the reaction is run under a strictly inert atmosphere.
Poor Stereoselectivity	Racemization of the sulfenate intermediate.	Use a more efficient thiophile to trap the sulfenate faster. Lowering the reaction temperature may also help.
Difficult Purification	Co-elution of product with phosphorus byproducts.	An aqueous workup prior to chromatography can help remove some of the water-soluble phosphorus species. Alternatively, different thiophiles can be explored that produce more easily separable byproducts.

Conclusion

The Mislow-Evans rearrangement is a robust and highly stereoselective method for the synthesis of allylic alcohols. Its reliability, coupled with the ability to control both alkene geometry and the stereochemistry of the newly formed alcohol, has cemented its place as a critical transformation in the synthetic chemist's toolbox. The protocols and insights provided in this application note are intended to facilitate the successful application of this elegant rearrangement in a variety of research and development settings. As research continues to expand the scope and utility of this reaction, its importance in the construction of complex molecular architectures is set to grow even further.

References

• Mislow–Evans rearrangement - Wikipedia. (URL: [Link])

• Colomer, I., Velado, M., Fernández de la Pradilla, R., & Viso, A. (2017). From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending[1][2]-Sigmatropic Rearrangement. Chemical Reviews, 117(24), 14201–14243. (URL: [Link])

• Colomer, I., Velado, M., Fernández de la Pradilla, R., & Viso, A. (2017). From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending[1][2]-Sigmatropic Rearrangement. Chemical Reviews. (URL: [Link])

• Colomer, I., Velado, M., Fernández de la Pradilla, R., & Viso, A. (2017). From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending[1][2]-Sigmatropic Rearrangement. PubMed. (URL: [Link])

• Colomer, I., Velado, M., Fernández de la Pradilla, R., & Viso, A. (2017). From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending[1][2]-Sigmatropic Rearrangement. ResearchGate. (URL: [Link])

• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides. JACS Au. (2025). (URL: [Link])

• The Mislow-Evans Rearrangement. ResearchGate. (URL: [Link])

• Mislow-Evans Rearrangement. CDN. (URL: [Link])

• Enantioselective aza-Mislow-Evans rearrangement through S-allenylation of sulfenamides with alkynyl carbenes. (2025). (URL: [Link])

• Mislow–Evans rearrangement | 12 Publications | 127 Citations | Top Authors - SciSpace. (URL: [Link])

• Synthesis of alkyl allenyl sulfoxides from thiosuccinimides via[1][2]-sigmatropic rearrangement. Taylor & Francis Online. (2022). (URL: [Link]) 13.[1][2]-Sigmatropic Rearrangements of Allylic Sulfur Compounds | Request PDF. ResearchGate. (URL: [Link])

• An Antibody-Catalyzed Allylic Sulfoxide-Sulfenate Rearrangement. PubMed. (URL: [Link]) 15.[1][2]‐Sigmatropic rearrangement of allylic sulfoxides and proposed... - ResearchGate. (URL: [Link])

• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides. PMC. (URL: [Link])

• 2,3-sigmatropic rearrangement - Wikipedia. (URL: [Link])

• Scheme 4. Mechanism Investigations of Dearomative... | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Synthesis of N‐allylsulfenamide from allylsufide using PhINTs. - ResearchGate. (URL: [Link])

• Stereochemistry of a[1][2] sigmatropic allyl-sulfoxide/allyl sulfenate rearrangement. Scilit. (URL: [Link])

• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides. JACS Au. (2025). (URL: [Link])

• Dechalcogenative Allylic Selenosulfide And Disulfide Rearrangements: Complementary Methods For The Formation Of Allylic Sulfides In The Absence Of Electrophiles. Scope, Limitations, And Application To The Functionalization Of Unprotected Peptides In Aqueous Media. PMC. (URL: [Link])

• REACTIONS OF ALLYLSILANES AND APPLICATION TO ORGANIC SYNThESIS. SciSpace. (URL: [Link])

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using allylsulfenate for C-S bond formation

Application Note: Harnessing Allylsulfenate Intermediates for Advanced C–S Bond Formation via Palladium Catalysis

Executive Summary

The construction of carbon–sulfur (C–S) bonds is a foundational operation in the synthesis of active pharmaceutical ingredients (APIs) and functional materials. While sulfoxides are highly valuable chiral auxiliaries and structural motifs, their traditional synthesis via sulfide oxidation often suffers from poor chemoselectivity, leading to over-oxidation to sulfones. Direct alkylation or arylation of sulfenate anions represents a more elegant, retrosynthetically direct approach. However, free sulfenate anions are notoriously unstable, rapidly disproportionating into thiosulfinates and sulfonates.

To circumvent this, modern synthetic protocols exploit the thermal [2,3]-sigmatropic rearrangement of stable allylic sulfoxides to transient allylsulfenates[1]. By interfacing this equilibrium with palladium catalysis, the allylsulfenate can be intercepted, providing a controlled, in situ release of the sulfenate anion for subsequent C–S bond formation[2].

Mechanistic Causality: The Allylsulfenate Equilibrium and Domino Catalysis

The core of this methodology relies on the Mislow-Evans rearrangement. Allylic sulfoxides exist in a thermal equilibrium with their allylsulfenate isomers. Although the equilibrium heavily favors the sulfoxide due to the thermodynamic stability of the S=O bond, the transient allylsulfenate is highly reactive[1].

When a Pd(0) catalyst is introduced, it undergoes rapid oxidative addition into the weak S–O bond of the allylsulfenate, generating a π-allylpalladium(II) complex and a free sulfenate anion[3]. In the domino arylation protocol, this intermediate is scavenged by a hard base (e.g., potassium tert-butoxide), which traps the allyl fragment as tert-butyl allyl ether and releases Pd(0)[2]. The regenerated Pd(0) then enters a classical cross-coupling cycle: oxidative addition to an aryl halide, transmetalation with the waiting sulfenate anion, and reductive elimination to forge the new C–S bond, yielding an aryl sulfoxide[4].

Figure 1: Catalytic cycle for the domino Pd-catalyzed arylation of allylsulfenates.

Experimental Protocol: Domino Pd-Catalyzed Arylation of Sulfenate Anions

This self-validating protocol details the synthesis of aryl sulfoxides from allylic sulfoxides and aryl halides[2].

Materials & Reagents:

• Allyl aryl sulfoxide (1.0 equiv, 0.5 mmol)

• Aryl bromide or iodide (1.2 equiv, 0.6 mmol)

• Pd2(dba)3 (2.5 mol%)

• Xantphos (5.0 mol%)

• Potassium tert-butoxide (t-BuOK) (1.2 equiv, 0.6 mmol)

• Anhydrous Toluene (5.0 mL)

Step-by-Step Methodology:

• System Preparation (Causality: Exclusion of Oxygen): Flame-dry a Schlenk tube under vacuum and backfill with argon three times. Reasoning: Sulfenate anions are highly susceptible to oxidation. Trace oxygen will irreversibly convert the sulfenate to a sulfonate, permanently terminating the catalytic cycle.

• Catalyst Activation: Add Pd2(dba)3 (11.4 mg, 2.5 mol%) and Xantphos (14.5 mg, 5.0 mol%) to the Schlenk tube. Add 2.0 mL of anhydrous, degassed toluene. Stir at room temperature for 15 minutes. Self-Validation Check: The solution will transition from a deep, opaque purple (characteristic of Pd2(dba)3) to a clear, vibrant yellow. This color change visually confirms the successful ligand exchange and formation of the active Pd(0)-Xantphos complex.

• Reagent Addition: To the active catalyst solution, add the aryl halide (0.6 mmol), followed by the allyl aryl sulfoxide (0.5 mmol) dissolved in 3.0 mL of toluene. Finally, add t-BuOK (67.3 mg, 0.6 mmol) in one rapid portion. Causality: t-BuOK serves a dual purpose. It acts as a hard nucleophile to attack the π-allyl-Pd intermediate (releasing the allyl ether and recycling Pd(0)), and it facilitates the transmetalation step of the sulfenate anion onto the Ar-Pd(II)-X complex.

• Reaction Execution: Seal the Schlenk tube and heat the mixture to 110 °C (reflux) for 16 hours in an oil bath.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-active allyl sulfoxide spot and the emergence of a more polar, UV-active product spot indicates progression.

• Workup & Purification: Cool the reaction to room temperature. Quench with saturated aqueous NH4Cl (5 mL) to neutralize any remaining base. Extract with EtOAc (3 × 10 mL). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify via flash column chromatography to isolate the pure aryl sulfoxide.

Quantitative Data Presentation: Optimization and Scope

The success of the C–S bond formation is highly dependent on the ligand's bite angle and the nature of the base. Xantphos, with its wide bite angle (~108°), accelerates the sterically demanding reductive elimination of the sulfoxide product, which is often the rate-limiting step[2].

Table 1: Optimization of Reaction Conditions for Domino Arylation

Entry	Catalyst (mol%)	Ligand (mol%)	Base (1.2 eq)	Solvent	Yield (%)
1	Pd2(dba)3 (2.5)	Xantphos (5.0)	t-BuOK	Toluene	60
2	Pd2(dba)3 (2.5)	BINAP (5.0)	t-BuOK	Toluene	35
3	Pd(OAc)2 (5.0)	dppf (5.0)	Cs2CO3	THF	Trace
4	Pd2(dba)3 (2.5)	Xantphos (5.0)	NaOtBu	Toluene	45

Note: Reactions performed at 110 °C for 16h. Yields refer to isolated products.

Table 2: Substrate Scope for Aryl Halides

Aryl Halide	Allyl Sulfoxide	Product	Yield (%)
4-Methoxybromobenzene	Allyl phenyl sulfoxide	4-Methoxyphenyl phenyl sulfoxide	60
Bromobenzene	Allyl phenyl sulfoxide	Diphenyl sulfoxide	49
4-Trifluoromethylbromobenzene	Allyl phenyl sulfoxide	4-Trifluoromethylphenyl phenyl sulfoxide	44
4-Nitrobromobenzene	Allyl phenyl sulfoxide	4-Nitrophenyl phenyl sulfoxide	28

Analysis: Electron-rich aryl halides generally provide higher yields than electron-deficient ones, suggesting that the oxidative addition of the aryl halide to the regenerated Pd(0) or the subsequent transmetalation step is highly sensitive to the electronic nature of the electrophile[4].

Advanced Applications: Alkylation with Allenamides

Beyond arylation, the allylsulfenate intermediate can be intercepted by other electrophilic systems. Recent advancements demonstrate the palladium-catalyzed allylic alkylation of sulfenate anions using allenamides[5]. In this variant, the Pd(0) catalyst undergoes oxidative addition into the allenamide, generating a new π-allylpalladium complex that is subsequently attacked by the in situ generated sulfenate anion. This provides a robust pathway to complex heterobenzyl sulfoxides, showcasing the broad utility of allylsulfenates as versatile S-nucleophile synthons.

References

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Chemical Reviews[Link]

• Domino Palladium-Catalyzed Generation and Arylation of Sulfenate Anions Organic Letters[Link]

• Preparation of Allyl Sulfoxides by Palladium-Catalyzed Allylic Alkylation of Sulfenate Anions The Journal of Organic Chemistry[Link]

• Synthesis of Heterobenzyl Sulfoxides Enabled by Palladium-Catalyzed Allylic Alkylation of Sulfenate Anions with Allenamides The Journal of Organic Chemistry[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Application Note: Protocols for the Generation and Utilization of Allylsulfenate Esters

Executive Summary

The generation and manipulation of allylsulfenate esters represent a cornerstone technique in modern organosulfur chemistry. Driven by the reversible [2,3]-sigmatropic rearrangement of allylic sulfoxides—widely known as the Mislow–Braverman–Evans rearrangement 1—this transformation allows for the stereoselective construction of allylic alcohols, benzylic alcohols, and complex aryl sulfoxides. Because the equilibrium heavily favors the sulfoxide, isolating the transient allylsulfenate ester requires strategic trapping mechanisms, such as thiophilic cleavage, enzymatic capture 2, or palladium-catalyzed oxidative addition 3.

This guide provides researchers with field-proven, self-validating protocols for generating allylsulfenate esters, detailing the mechanistic causality behind reagent selection, temperature control, and catalytic trapping.

Mechanistic Causality & Reaction Dynamics

The fundamental challenge in working with allylsulfenate esters is their thermodynamic instability relative to allyl sulfoxides. The oxygen-sulfur (S–O) bond in the sulfenate ester is relatively weak, driving the equilibrium toward the sulfoxide via a highly ordered, concerted [2,3]-sigmatropic shift .

To harness the ester, researchers must apply Le Chatelier’s principle through irreversible trapping:

• Thiophilic Cleavage: Introducing a thiophile (e.g., trimethyl phosphite or sodium sulfide) irreversibly attacks the sulfur atom of the transient ester, breaking the S–O bond and liberating the allylic alcohol.

• Transition-Metal Trapping: Palladium(0) can undergo oxidative addition directly into the S–O bond of the sulfenate ester, generating an η³-allylpalladium(II) complex and a free sulfenate anion (R–S–O⁻), which can be subsequently cross-coupled 3.

Experimental Workflows

Fig 1: Generation and trapping pathways of allylsulfenate esters.

Fig 2: Pd-catalyzed generation and arylation of sulfenate anions.

Quantitative Data & Optimization

The choice of precursor, trapping agent, and temperature dictates the final product yield. The table below summarizes optimized conditions for generating and utilizing allylsulfenate esters.

Precursor	Reagents / Catalyst	Temp (°C)	Intermediate	Final Product	Yield (%)
Allyl Sulfoxide	P(OMe)₃, MeOH	65	Allyl Sulfenate Ester	Allylic Alcohol	85–95
Allyl Alcohol + PhSCl	Et₃N, Et₂O	-78 to 25	Allyl Sulfenate Ester	Allyl Sulfoxide	>90
Allyl Sulfoxide + Ar-I	Pd₂(dba)₃, dppf, KOtBu	80	Sulfenate Anion	Aryl Sulfoxide	70–88
β-alkyl-α-naphthyl sulfoxide	KOtBu, DME	25	Sulfenate Ester	Benzylic Alcohol	75–92

Step-by-Step Protocols

Protocol A: In Situ Generation and Trapping via Thiophilic Cleavage

Objective: Generate the allylsulfenate ester thermally and trap it to yield an allylic alcohol via the Mislow-Evans rearrangement. Causality: Heating provides the activation energy for the [2,3]-sigmatropic shift. The thiophile (trimethyl phosphite) acts as a soft nucleophile, selectively attacking the sulfur atom of the transient ester to prevent reversion to the sulfoxide.

• Preparation: In an oven-dried round-bottom flask, dissolve the allyl sulfoxide (1.0 mmol) in anhydrous methanol (10 mL).

• Thiophile Addition: Add trimethyl phosphite (1.5 mmol, 1.5 equiv) to the solution via syringe under an argon atmosphere. (Note: Diethylamine or piperidine can be substituted if phosphite byproducts are undesirable).

• Thermal Activation: Attach a reflux condenser and heat the mixture to 65 °C. Stir continuously for 2–4 hours.

• Monitoring: Track the reaction via TLC (Hexanes/EtOAc, 7:3). The highly polar sulfoxide spot will disappear, replaced by a less polar allylic alcohol spot.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify the residue via silica gel flash chromatography to isolate the allylic alcohol.

Protocol B: Direct Base-Promoted Synthesis from Allyl Alcohols

Objective: Synthesize the allylsulfenate ester directly from an alcohol, which will subsequently equilibrate to the allyl sulfoxide. Causality: Nucleophilic attack of the allyl alcohol on the electrophilic sulfur of the sulfenyl chloride generates the ester. Triethylamine (Et₃N) is required to scavenge the HCl byproduct, preventing acid-catalyzed decomposition of the sensitive ester.

• Cooling: Dissolve the allyl alcohol (1.0 mmol) in anhydrous diethyl ether (Et₂O, 10 mL) under argon. Cool the flask to -78 °C using a dry ice/acetone bath.

• Base Addition: Add triethylamine (1.2 mmol, 1.2 equiv) dropwise.

• Condensation: Slowly add a solution of phenylsulfenyl chloride (PhSCl, 1.0 mmol) in Et₂O (2 mL) dropwise over 10 minutes. The solution will turn cloudy as Et₃N·HCl precipitates.

• Equilibration: Stir at -78 °C for 30 minutes, then remove the cooling bath and allow the reaction to warm to room temperature over 1 hour. During this warming phase, the kinetic sulfenate ester undergoes a [2,3]-sigmatropic shift to the thermodynamic allyl sulfoxide.

• Isolation: Filter the suspension through a Celite pad to remove the salt. Concentrate the filtrate to yield the crude allyl sulfoxide for further purification.

Protocol C: Domino Pd-Catalyzed Generation of Sulfenate Anions

Objective: Intercept the transient allylsulfenate ester with a transition metal to generate a nucleophilic sulfenate anion for cross-coupling. Causality: Pd(0) inserts into the weak S–O bond of the sulfenate ester. The bulky base (KOtBu) is crucial as it traps the resulting η³-allylpalladium complex, liberating the free R–S–O⁻ anion which then attacks the aryl halide.

• Setup: In a glovebox, charge a Schlenk tube with allyl sulfoxide (1.0 mmol), aryl iodide (1.2 mmol), Pd₂(dba)₃ (2.5 mol%), dppf (5 mol%), and KOtBu (2.0 mmol, 2.0 equiv).

• Solvent Addition: Add anhydrous toluene (5 mL) and seal the tube. Remove from the glovebox.

• Reaction: Heat the mixture in an oil bath at 80 °C for 12 hours with vigorous stirring.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate (15 mL), and filter through a short pad of Celite.

• Purification: Concentrate the filtrate and purify via column chromatography to isolate the newly formed aryl sulfoxide.

Self-Validating Systems & Troubleshooting

To ensure the integrity of the protocols, researchers must rely on built-in validation metrics:

• NMR Shift Validation (Protocol A & B): The 1,3-transposition of the oxygen and sulfur atoms serves as a definitive marker. In ¹H NMR, the vinylic protons of the starting allyl sulfoxide (typically complex multiplets between 5.0–6.0 ppm) will shift significantly and change coupling patterns upon conversion to the allylic alcohol. If the vinylic signals remain unchanged, the thiophile has failed to trap the ester, and the equilibrium has reverted to the sulfoxide.

• Signal Disappearance (Protocol C): Successful generation of the sulfenate anion and subsequent arylation is confirmed by the complete disappearance of the allyl proton signals in the ¹H NMR of the crude mixture, accompanied by the appearance of new, integrated aromatic signals corresponding to the cross-coupled aryl group.

• Troubleshooting Reversibility: If yields in Protocol A are low, the thiophile may be oxidized or degraded. Ensure trimethyl phosphite is freshly distilled. If using Na₂S, ensure the solvent system contains sufficient water/methanol to fully solubilize the hydrated salt, as biphasic conditions will fail to trap the ester efficiently.

References

• Source: ACS Publications (JACS Au)
• Source: National Institutes of Health (NIH)
• Source: Thieme Connect (Organic Letters)
• Essentials of Oxidation, Reduction and C-C Bond Formation Application in Organic Synthesis Source: PSG College of Arts & Science / NPTEL URL

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• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Application Notes and Protocols for the Spectroscopic Identification of Allylsulfenate

Audience: Researchers, scientists, and drug development professionals.

Abstract: Allylsulfenates (or S-allylsulfenic acids) are highly reactive organosulfur intermediates pivotal in the chemistry of Allium species (e.g., garlic and onion) and relevant to various fields, from food science to medicinal chemistry. Their transient nature presents a significant analytical challenge, demanding a multi-faceted spectroscopic approach for unambiguous identification. This guide provides an in-depth exploration of the primary spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Vibrational Spectroscopy (Infrared and Raman), and Mass Spectrometry (MS)—for the robust characterization of allylsulfenate. We delve into the causality behind experimental choices, present validated protocols, and offer expert insights to ensure trustworthy and reproducible results.

Introduction: The Challenge of a Transient Intermediate

Allylsulfenate (prop-2-ene-1-sulfenic acid) is a key intermediate formed from the enzymatic breakdown of alliin, which rapidly rearranges and condenses to form allicin, the compound responsible for garlic's characteristic aroma and bioactivity.[1] As a radical scavenger and a crucial metabolic player, understanding its structure and reactivity is of high scientific interest.[1] However, its inherent instability makes isolation and characterization non-trivial. Direct spectroscopic analysis requires careful sample preparation and a synergistic application of multiple analytical techniques to build a conclusive structural profile.[2][3]

This document serves as a comprehensive guide, moving beyond mere procedural lists to explain the why behind each method, ensuring a self-validating analytical workflow.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful technique for the de novo structural elucidation of organic molecules, providing detailed information about the chemical environment and connectivity of atoms.[4] For allylsulfenate, it is indispensable for confirming the allyl group's structure and identifying the unique sulfenic acid proton.

Expertise & Experience: The NMR Approach

The fundamental principle of NMR is that atomic nuclei with a magnetic moment, when placed in a strong magnetic field, absorb and re-emit electromagnetic radiation at a specific frequency.[4] This frequency, or "chemical shift," is highly sensitive to the electron distribution around the nucleus, allowing us to differentiate protons and carbons in distinct chemical environments.

Causality Behind Experimental Choices:

• Choice of Solvent: The selection of a deuterated solvent is critical. For a polar, reactive molecule like allylsulfenate, solvents like Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterated Acetone (Acetone-d₆) are often suitable. It is crucial to be aware that the acidic -SOH proton can undergo exchange with residual protons in the solvent or with water, which can lead to signal broadening or even disappearance. Using a very dry solvent is paramount.

• Internal Standard: Tetramethylsilane (TMS) is the standard reference (δ = 0.00 ppm) for ¹H and ¹³C NMR, but for aqueous-compatible solvents, a water-soluble standard like TSP (trimethylsilyl propionic acid) may be used.[5]

¹H NMR Spectroscopy: Proton Fingerprinting

The ¹H NMR spectrum provides the most direct information on the hydrogen atoms within the molecule.

• Expected Signals for Allylsulfenate:

  • -SOH Proton: This is the most characteristic signal. It is expected to be a broad singlet, typically in the downfield region (δ > 4.0 ppm), though its exact position and appearance are highly dependent on concentration, solvent, and temperature due to hydrogen bonding and chemical exchange.

  • Allylic Protons (-CH₂-SOH): These two protons are adjacent to the electron-withdrawing sulfenate group and the C=C double bond. They will appear as a doublet around δ 3.5-4.0 ppm.

  • Vinyl Protons (CH₂=CH-): The three protons of the vinyl group will exhibit a complex multiplet pattern in the olefinic region (δ 5.0-6.5 ppm) due to both geminal and vicinal coupling. The unique proton on the central carbon (-CH=) will likely be a multiplet (e.g., a doublet of triplets).

¹³C NMR Spectroscopy: The Carbon Backbone

¹³C NMR provides information on the carbon framework.

• Expected Signals for Allylsulfenate:

  • Allylic Carbon (-CH₂-SOH): This carbon, directly attached to the sulfenate group, will be the most downfield of the sp³ carbons, expected around δ 40-50 ppm.

  • Vinyl Carbons (CH₂=CH-): The two sp² carbons of the double bond will appear in the typical olefinic region, approximately δ 115-140 ppm.

Data Summary: Expected NMR Chemical Shifts

Assignment	¹H NMR (ppm)	Multiplicity	¹³C NMR (ppm)
CH₂ =CH-	~5.2-5.5	Multiplet	~118
CH₂=CH -	~5.8-6.2	Multiplet	~135
-CH₂ -SOH	~3.5-4.0	Doublet	~45
-SOH	>4.0 (variable)	Broad Singlet	N/A

Note: These are estimated values. Actual shifts can vary based on solvent and experimental conditions.

Trustworthiness: 2D NMR for Unambiguous Validation

To create a self-validating system, 2D NMR experiments are essential.

• COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other. A COSY spectrum of allylsulfenate would show cross-peaks connecting the signals of the allylic (-CH₂-) protons to the vinyl (-CH=) proton, and the (-CH=) proton to the terminal (=CH₂) protons, confirming the complete spin system of the allyl group.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the carbon signal to which it is directly attached. This provides an unambiguous assignment of each protonated carbon in the ¹³C spectrum.

Part 2: Vibrational Spectroscopy: Probing Functional Groups

Vibrational spectroscopy, comprising Infrared (IR) and Raman techniques, probes the vibrational modes of molecules. These two methods are highly complementary: IR spectroscopy detects vibrations that cause a change in the molecular dipole moment, while Raman spectroscopy detects vibrations that cause a change in polarizability.[6] For allylsulfenate, this duality is perfect for observing its key functional groups.

Infrared (IR) Spectroscopy

• Causality Behind the Method: IR is excellent for identifying polar functional groups. The S-O and O-H bonds in the sulfenic acid moiety are highly polar and thus produce strong, characteristic IR absorption bands.

• Key Diagnostic Bands:

  • O-H Stretch: A very strong and broad absorption band in the 3200-3600 cm⁻¹ region, characteristic of a hydrogen-bonded hydroxyl group.

  • C-H Stretches: Signals just above 3000 cm⁻¹ for the sp² C-H bonds and just below 3000 cm⁻¹ for the sp³ C-H bonds.

  • C=C Stretch: A medium-intensity band around 1640 cm⁻¹.

  • S-O Stretch: A strong, characteristic band typically found in the 1000-1100 cm⁻¹ range. This is a key diagnostic peak for the sulfenate group.

Raman Spectroscopy

• Causality Behind the Method: Raman spectroscopy excels at detecting symmetric, non-polar bonds. The C=C and C-S bonds in allylsulfenate are expected to be strong Raman scatterers. A significant advantage of Raman is that water is a very weak scatterer, making it an ideal technique for analyzing aqueous samples or for observing features that might be obscured by water's broad IR absorption.[6][7]

• Key Diagnostic Bands:

  • C=C Stretch: A very strong and sharp peak around 1640 cm⁻¹. This is often more prominent in the Raman spectrum than in the IR.[7]

  • C-S Stretch: A medium to strong band in the 600-800 cm⁻¹ region.

  • S-O Stretch: A band in the 1000-1100 cm⁻¹ region, complementing the IR data.

Data Summary: Key Vibrational Frequencies

Vibrational Mode	Expected IR Frequency (cm⁻¹)	Expected Raman Frequency (cm⁻¹)	Comments
O-H Stretch	3200-3600 (Strong, Broad)	Weak/Variable	Key functional group ID in IR.
sp² C-H Stretch	~3080 (Medium)	~3080 (Medium)	Confirms vinyl group.
sp³ C-H Stretch	~2950 (Medium)	~2950 (Strong)	Confirms allylic group.
C=C Stretch	~1640 (Medium)	~1640 (Strong, Sharp)	Often stronger in Raman.
S-O Stretch	1000-1100 (Strong)	1000-1100 (Medium)	Crucial diagnostic peak.
C-S Stretch	600-800 (Weak-Medium)	600-800 (Medium-Strong)	Confirms sulfur linkage.

Part 3: Mass Spectrometry: Confirming Mass and Fragmentation

Mass spectrometry (MS) is a destructive technique that provides the molecular weight of a compound and, through fragmentation analysis, offers clues to its structure.[2] For a labile molecule, the choice of ionization method is paramount.

Expertise & Experience: The MS Approach

• Causality of Ionization Method: Hard ionization techniques like Electron Impact (EI) would likely fragment allylsulfenate completely, preventing the observation of the molecular ion. Therefore, soft ionization techniques are required.

  • Electrospray Ionization (ESI): This is the preferred method. It is a soft technique that generates ions from a solution, ideal for polar molecules.[8][9] We would expect to see the protonated molecule, [M+H]⁺, in positive ion mode.

• High-Resolution Mass Spectrometry (HRMS): To ensure trustworthiness, HRMS is essential. It measures the mass-to-charge ratio (m/z) with very high accuracy, allowing for the determination of the elemental formula. For allylsulfenate (C₃H₆OS), the expected exact mass of the [M+H]⁺ ion is 91.02176.[1] Observing this mass confirms the molecular formula unambiguously.

Fragmentation Analysis (MS/MS)

By selecting the parent ion ([M+H]⁺) and subjecting it to collision-induced dissociation (CID), we can generate a characteristic fragmentation pattern that serves as a structural fingerprint.

• Expected Fragmentation Pathways:

  • Loss of H₂O: Neutral loss of 18 Da from the [M+H]⁺ ion.

  • Loss of SOH: Neutral loss of 49 Da, leaving the allyl cation (C₃H₅⁺) at m/z 41.

  • Cleavage of C-S bond: Fragmentation can lead to ions corresponding to the allyl group and the sulfenic acid moiety.

Data Summary: Expected Mass Spectrometry Peaks

Ion	Formula	Expected m/z (Nominal)	Expected m/z (HRMS)	Comment
[M+H]⁺	C₃H₇OS⁺	91	91.02176	Protonated molecular ion.
[M-OH]⁺	C₃H₅S⁺	73	73.01117	Loss of hydroxyl radical.
[C₃H₅]⁺	C₃H₅⁺	41	41.03912	Allyl cation (from loss of SOH).

Part 4: Protocols and Workflows

Protocol 1: Synthesis of Allylsulfenate via Oxidation

Disclaimer: This protocol should be performed by trained personnel in a fume hood with appropriate personal protective equipment.

This protocol is adapted from methods used for synthesizing related thiosulfinates like allicin, which involves the controlled oxidation of a disulfide precursor.[10][11]

• Reagents & Materials:

  • Diallyl disulfide (DADs)

  • meta-Chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide

  • Dichloromethane (DCM), anhydrous

  • Sodium bicarbonate (sat. aq. solution)

  • Magnesium sulfate (anhydrous)

  • Solid-phase extraction (SPE) cartridge (e.g., Silica)

• Procedure:

  • Dissolve 1.0 mmol of diallyl disulfide in 10 mL of anhydrous DCM in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath with gentle stirring.

  • Slowly add a solution of 1.0 mmol of m-CPBA in 5 mL of DCM dropwise over 15 minutes. Caution: Peroxy acids are potentially explosive.

  • Monitor the reaction by Thin Layer Chromatography (TLC). The product, allylsulfenate, is more polar than the starting disulfide.

  • Once the reaction is complete (typically <1 hour), quench the reaction by washing the organic layer with saturated sodium bicarbonate solution (2 x 10 mL) to remove excess m-CPBA and the resulting acid.

  • Wash with brine (1 x 10 mL) and dry the organic layer over anhydrous magnesium sulfate.

  • Filter the solution and concentrate gently under reduced pressure at low temperature (<25 °C). Do not evaporate to complete dryness, as the product is unstable.

  • The crude product can be purified quickly via SPE or used immediately for spectroscopic analysis.

Protocol 2: Spectroscopic Analysis Workflow

This workflow ensures that data from multiple orthogonal techniques are used to build a conclusive identification.

Caption: Logic diagram for structural validation.

A conclusive identification is achieved when:

• HRMS confirms the elemental composition C₃H₆OS. [1]2. NMR confirms the C₃H₅ allyl skeleton via ¹H-¹H COSY correlations and C-H attachments via HSQC.

• Vibrational Spectroscopy confirms the presence of the key functional groups: -OH, C=C, and the crucial S-O bond.

This triangulation of evidence provides the high degree of certainty required in research and development, forming a self-validating system for the identification of the elusive yet important allylsulfenate molecule.

References

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Application Note: Trapping Allyl Sulfenates with Thiophiles via the Mislow-Evans Rearrangement

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Causality

The conversion of allylic sulfoxides to allylic alcohols is a cornerstone transformation in complex natural product synthesis and drug development. This process is driven by the [1], a reversible, concerted[2,3]-sigmatropic shift that converts an allylic sulfoxide into an allyl sulfenate ester.

Because the S–C bond of the sulfoxide is thermodynamically far more stable than the S–O bond of the sulfenate, the equilibrium heavily favors the starting sulfoxide. To funnel this equilibrium toward the desired allylic alcohol, a highly nucleophilic thiophile must be introduced into the system. The thiophile acts as a kinetic trap; it attacks the sulfur atom of the transient allyl sulfenate, irreversibly cleaving the weak S–O bond [2]. This cleavage generates an allylic alkoxide and a sulfur-thiophile adduct. Upon protonation, the trans-allylic alcohol is released.

The ordered, cyclic transition state of the[2,3]-sigmatropic shift ensures excellent chirality transfer from the sulfur stereocenter to the newly formed C–O bond, making this a highly reliable tool for asymmetric synthesis [3]. Recent advancements have even expanded this methodology beyond classic allylic systems to dearomative rearrangements of aryl sulfoxides, demonstrating the broad utility of thiophile-mediated trapping [4].

Pathway Visualization

The following diagram illustrates the thermodynamic and kinetic forces governing the thiophile-trapping workflow.

Fig 1: Mechanistic pathway of the Mislow-Evans rearrangement and subsequent thiophile trapping.

Thiophile Selection Matrix

Selecting the correct thiophile is critical for optimizing yield and simplifying downstream purification. The table below summarizes the quantitative and qualitative data for standard thiophiles used in this application.

Thiophile Reagent	Equivalents	Typical Temp	Preferred Solvent	Primary Byproduct	Best Application / Yield Impact
Trimethyl Phosphite [P(OMe)₃]	3.0 - 5.0 eq	60–80 °C	Methanol	S=P(OMe)₃	Standard. High yields (>85%). Byproduct is volatile but requires chromatography.
Triethyl Phosphite [P(OEt)₃]	3.0 - 5.0 eq	80–110 °C	Toluene	S=P(OEt)₃	High Temp. Used for sterically hindered sulfoxides requiring higher activation energy.
Piperidine / Et₂NH	5.0 - 10.0 eq	60 °C	Methanol	Sulfenamide	Acid-Sensitive. Avoids Lewis-acidic phosphorus byproducts. Moderate yields (60-75%).
Sodium Sulfide [Na₂S·9H₂O]	2.0 - 3.0 eq	65 °C	MeOH / H₂O	Thiosulfates / S₈	Aqueous. Excellent for highly polar substrates. Easy aqueous workup.

Experimental Protocol: Phosphite-Mediated Trapping

This protocol details the standard methodology for converting an enantioenriched allylic sulfoxide to an allylic alcohol using trimethyl phosphite.

Step-by-Step Methodology & Causality

Step 1: Substrate Solvation

• Action: Dissolve the allylic sulfoxide (1.0 equiv) in anhydrous methanol to achieve a 0.1 M concentration.

• Causality: Methanol is selected because its protic nature rapidly protonates the intermediate allylic alkoxide. This accelerates the collapse of the thiophile-sulfur adduct and prevents reversible side reactions. A 0.1 M dilution minimizes intermolecular dimerization.

Step 2: Thiophile Addition

• Action: Add trimethyl phosphite (5.0 equiv) in a single portion at room temperature via a syringe.

• Causality: A large excess of the thiophile is critical to establish pseudo-first-order kinetics. Because the[2,3]-sigmatropic equilibrium heavily favors the sulfoxide, the transient sulfenate must be intercepted immediately upon formation to prevent thermal racemization of the sulfur stereocenter.

Step 3: Thermal Activation

• Action: Heat the reaction mixture to 65 °C (reflux) under an inert argon atmosphere for 4–12 hours.

• Causality: The [2,3]-sigmatropic shift requires thermal energy to overcome its activation barrier. The argon atmosphere prevents the competitive auto-oxidation of the phosphite to phosphate, which would otherwise deplete the thiophile concentration and stall the reaction.

Step 4: Reaction Quenching and Workup

• Action: Cool to room temperature and concentrate the mixture under reduced pressure. Partition the crude residue between ethyl acetate and water, wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Causality: Trimethyl phosphite and its byproduct, trimethyl thiophosphate, are partially water-soluble. Aqueous washing removes residual methanol and polar impurities, priming the crude mixture for efficient silica gel chromatography.

Self-Validating System (In-Process Controls & QC)

To ensure the protocol is functioning as a self-validating system, perform the following checks:

• TLC Monitoring: The starting allylic sulfoxide is highly polar and will appear as a low-Rf spot (often tailing) in 30% EtOAc/Hexanes. The successful formation of the allylic alcohol is validated by the appearance of a distinct, less polar spot (Rf ~0.4–0.5).

• NMR Orthogonal Validation: Confirm product formation via ¹H NMR by observing the complete disappearance of the diastereotopic protons adjacent to the sulfoxide (typically a complex multiplet at 3.4–3.8 ppm) and the emergence of a downfield carbinol proton (~4.0–4.5 ppm).

Troubleshooting & Optimization

• Issue: Incomplete Conversion / Stalled Reaction

  • Cause: Depletion of the thiophile due to oxidation, or insufficient thermal energy for the specific substrate's rearrangement barrier.

  • Solution: Switch to a higher-boiling solvent (e.g., Toluene) and use Triethyl Phosphite [P(OEt)₃] to safely elevate the reaction temperature to 90 °C. Ensure strict degassing of solvents to prevent phosphite oxidation.

• Issue: Loss of Enantiomeric Excess (Racemization)

  • Cause: The rate of the [2,3]-sigmatropic rearrangement back-and-forth is outpacing the rate of thiophile trapping.

  • Solution: Increase the concentration of the thiophile (up to 10.0 equiv) to accelerate the kinetic trapping step, or switch to a more nucleophilic thiophile to ensure the sulfenate is cleaved the moment it forms.

References

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Chemical Reviews (ACS Publications) URL:[Link]

• Mislow–Evans rearrangement Wikipedia URL:[Link]

• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides PMC (National Institutes of Health) URL:[Link]

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Advanced Application Note: Allylsulfenate Intermediates in the Synthesis of Sulfur-Containing Heterocycles

Executive Summary & Mechanistic Causality

The synthesis of sulfur-containing heterocycles is a cornerstone of modern medicinal chemistry, providing access to privileged scaffolds such as indoles, thiophenes, and isoquinolinones. A highly sophisticated, yet historically underutilized, method for constructing these architectures relies on the [2,3]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenates (the Mislow-Evans rearrangement)[1].

While the thermodynamic equilibrium heavily favors the stable allylic sulfoxide, the transient allylic sulfenate ester is kinetically reactive. By introducing specific catalytic systems (such as Palladium) or biological microenvironments (enzyme active sites), researchers can trap the sulfenate intermediate. This unmasks a highly electrophilic sulfur or a nucleophilic oxygen, driving cascade cyclizations, cross-coupling reactions, or covalent enzyme inhibition. This application note details the causal mechanisms, validated protocols, and quantitative efficacy of allylsulfenate-driven heterocyclic synthesis.

Fig 1: The Mislow-Evans [2,3]-sigmatropic equilibrium and subsequent kinetic trapping.

Palladium-Catalyzed Allylic Alkylation of Sulfenate Anions

Recent advancements have successfully merged the Mislow-Evans rearrangement with transition-metal catalysis. A landmark methodology by Wang et al. utilizes palladium-catalyzed carbopalladation of allenamides to intercept in situ-generated sulfenate anions, yielding complex heterobenzyl sulfoxides[2].

Causality Behind the Methodology

Allenamides are chosen because their cumulated double bonds readily undergo carbopalladation to form a stable η3 -allylpalladium(II) intermediate. Simultaneously, the sulfenate anion is generated. Because the sulfenate is an ambident nucleophile (capable of reacting at sulfur or oxygen), the soft nature of the Pd(II) center specifically directs the attack to the soft sulfur atom, exclusively forming the C(sp3)−S bond and yielding the desired sulfoxide-bearing heterocycle (e.g., indoles, isoquinolinones).

Fig 2: Catalytic cycle for Pd-mediated sulfenate alkylation yielding heterobenzyl sulfoxides.

Protocol: Synthesis of Indole-Derived Benzyl Sulfoxides

This protocol is designed as a self-validating system; analytical checkpoints are embedded to ensure reaction integrity.

Reagents & Materials:

• Allenamide substrate (0.3 mmol)

• Sulfenate anion precursor (0.45 mmol, 1.5 equiv)

• Pd2​(dba)3​ (5 mol%)

• Ligand: dppf (1,1'-Bis(diphenylphosphino)ferrocene) (10 mol%)

• Solvent: Anhydrous Toluene (3 mL)

Step-by-Step Workflow:

• Catalyst Pre-Activation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd2​(dba)3​ and dppf. Add 1 mL of degassed toluene and stir for 10 minutes.

  • Causality: Pre-mixing allows the bidentate dppf ligand to displace the dba ligands, forming the active Pd(0)L2​ species required for the initial oxidative addition.

• Substrate Introduction: Dissolve the allenamide and the sulfenate precursor in 2 mL of toluene. Add this solution dropwise to the active catalyst mixture.

• Thermal Execution: Seal the tube and stir the mixture at 50 °C for 12 hours.

  • Causality: 50 °C provides sufficient thermal energy to drive the carbopalladation while preventing the thermal decomposition of the kinetically sensitive sulfenate anion.

• In-Process Validation (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 3:1).

  • Validation Check: The disappearance of the allenamide spot must coincide with the appearance of a new, highly UV-active spot that stains strongly with aqueous KMnO4​ . The KMnO4​ stain validates the presence of the oxidizable sulfoxide moiety.

• Quenching & Extraction: Cool to room temperature, quench with 5 mL of deionized water, and extract with EtOAc (3 x 10 mL). Wash the combined organic layers with brine and dry over anhydrous Na2​SO4​ .

• Purification: Concentrate in vacuo and purify via flash column chromatography on silica gel to isolate the pure indole-sulfoxide heterocycle.

Mechanism-Based Enzyme Inactivation via Allylsulfenates

Beyond synthetic methodology, the allylsulfenate rearrangement is a powerful tool in drug development, specifically for mechanism-based (suicide) enzyme inhibition[3].

Causality Behind the Biological Application

Enzymes such as L-methionine- γ -lyase can be targeted using allylglycine-derived sulfoxides. The enzyme mistakenly binds the allyl sulfoxide as a substrate. Within the constrained, hydrophobic active site, the[2,3]-sigmatropic shift to the allyl sulfenate ester is accelerated. Unlike the stable sulfoxide, the resulting sulfenate ester possesses a highly electrophilic sulfur atom. An active-site nucleophile (e.g., a catalytic cysteine thiol or lysine amine) rapidly attacks this sulfur, forming a covalent disulfide or sulfenamide bond. This permanently deactivates the enzyme, self-validating the inhibitor's efficacy through irreversible binding kinetics.

Cascade Strategies for Complex Heterocycles

The allylsulfenate intermediate is also pivotal in catalyst-free thermal cascades. By treating alkenynols with arylsulfenyl chlorides, researchers can trigger a continuous sequence of pericyclic reactions: a Claisen-decarboxylation, followed by a reversible [2,3]-allyl sulfenate to allyl sulfoxide shift, and concluding with a heterocyclization[4]. This atom-economical approach yields highly substituted medicinal scaffolds like pyridazinones and dihydropyrimidinones without the need for transition metal catalysts.

Quantitative Data Summary

The following table synthesizes the efficacy, substrate scope, and optimal conditions for the primary methodologies utilizing allylsulfenate intermediates.

Reaction Strategy	Target Heterocycle Class	Catalyst / Key Reagent	Reaction Conditions	Typical Yield Range	Key Mechanistic Feature
Pd-Catalyzed Alkylation	Indoles, Isoquinolinones, Thiophenes	Pd2​(dba)3​ / dppf	Toluene, 50 °C, 12h	52% – 81%	Soft C-S bond formation via η3 -allylpalladium
Cascade Heterocyclization	Pyridazinones, Dihydropyrimidinones	Arylsulfenyl chlorides	Catalyst-free, Thermal	70% – 90%	Sequential Claisen to Mislow-Evans shift
Enzyme Inactivation	Covalent Enzyme Adducts	None (In situ biological)	Physiological pH (7.4)	N/A (High Ki​ / kinact​ )	Electrophilic trapping by active-site nucleophile
Natural Product Synthesis	Dithiins, Cepathiolanes (Garlic)	Alliinase (Enzymatic)	Aqueous, Ambient	Variable	Dimerization of allylsulfenic acid to allicin

References

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Source: Chemical Reviews (ACS Publications), 2017. URL:[Link]

• Synthesis of Heterobenzyl Sulfoxides Enabled by Palladium-Catalyzed Allylic Alkylation of Sulfenate Anions with Allenamides Source: The Journal of Organic Chemistry (ACS Publications), 2022. URL:[Link]

• Mechanism-based enzyme inactivation using an allyl sulfoxide-allyl sulfenate ester rearrangement Source: Journal of the American Chemical Society, 1980. URL:[Link]

• One-Pot Synthesis of Useful Heterocycles in Medicinal Chemistry Using a Cascade Strategy Source: Journal of Combinatorial Chemistry (via ResearchGate), 2012. URL:[Link]

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Application Note: Stereoselective Synthesis via Allylsulfenate [2,3]-Sigmatropic Rearrangements

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Mechanistic causality, protocol self-validation, and modern dearomative applications of the Mislow-Evans rearrangement.

Executive Summary & Mechanistic Principles

In the development of complex active pharmaceutical ingredients (APIs), the predictable transfer of chirality is a foundational requirement. The [2,3]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenates—classically known as the Mislow-Evans rearrangement—stands as one of the most robust methodologies for the stereospecific construction of chiral allylic alcohols.

The core causality of this reaction lies in its thermodynamics and transition state geometry. The equilibrium between the allylic sulfoxide and the allyl sulfenate heavily favors the sulfoxide (typically by a factor of 104 to 105 ) because the S=O bond is significantly stronger than the S–O single bond. To drive the reaction forward, the transient allyl sulfenate must be intercepted by a thiophile (such as trimethyl phosphite, P(OMe)3​ ). The thiophile irreversibly cleaves the weak S–O bond, yielding the target allylic alcohol and driving the equilibrium via Le Chatelier's principle.

Stereocontrol is dictated by a highly ordered, five-membered envelope-like transition state. Bulky substituents naturally adopt pseudo-equatorial positions to minimize 1,3-allylic strain. This rigid geometry ensures a near-perfect transfer of axial chirality from the sulfur atom to the newly formed C–O stereocenter at the carbon backbone, a phenomenon extensively documented by Colomer et al. in their comprehensive 50-year review of the reaction .

Figure 1: Mechanistic workflow of the Mislow-Evans [2,3]-sigmatropic rearrangement and thiophilic trapping.

Quantitative Comparison of Rearrangement Modalities

Recent advancements have expanded the scope of the allylsulfenate rearrangement beyond simple acyclic systems. The table below summarizes the critical parameters and quantitative outcomes across classical and modern variants, including the dearomative Mislow-Braverman-Evans (MBE) rearrangement and the reductive aza-Mislow-Evans protocol.

Reaction Modality	Substrate Type	Key Reagent / Thiophile	Solvent & Temp	Driving Force	Typical Yield	Stereoselectivity	Reference
Classical Mislow-Evans	Acyclic Allylic Sulfoxide	P(OMe)3​ (Excess)	MeOH, 65 °C	Irreversible S–O cleavage	85–95%	>95% ee	Colomer et al.
Dearomative MBE	Aryl Methyl Sulfoxide	KOtBu (Base)	DME, 25 °C	Dearomatization & Cleavage	75–88%	90–98% ee	Zhang et al.
Reductive aza-Mislow-Evans	N-Sulfinyl Acrylamide	DAP-H (Catalyst)	THF, 23 °C	Hydride Transfer	79–92%	94:6 er	Zhang & Cramer
Cascade Retinoid Synthesis	Alkenynol + Arylsulfenyl Cl	Et3​N	Et2​O , -78 to 25 °C	[1,5]-H Migration	60–70%	Complete Diastereoselection	de Lera et al.

Experimental Protocols & Self-Validation Systems

To ensure high reproducibility, the following protocols are designed as self-validating systems . Every critical step includes a specific analytical or visual checkpoint to verify the mechanistic progression before proceeding.

Protocol A: Classical Mislow-Evans Rearrangement

Objective: Conversion of enantiopure allylic sulfoxide to a chiral allylic alcohol.

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the chiral allylic sulfoxide (1.0 mmol) in anhydrous methanol (5.0 mL).

• Reagent Addition: Add trimethyl phosphite (5.0 mmol, 5.0 equiv) dropwise via syringe at room temperature.

  • Causality: A large excess of P(OMe)3​ is required because the equilibrium constant heavily favors the sulfoxide. High thiophile concentration ensures the transient sulfenate is trapped instantly, preventing background racemization.

• Thermal Activation: Heat the reaction mixture to 65 °C (reflux) for 12–24 hours.

• Self-Validating QC Step:

  • TLC Check: Monitor via TLC (Hexanes/EtOAc 7:3). The highly UV-active sulfoxide spot must disappear. The product allylic alcohol will show reduced UV activity but will stain intensely with KMnO4​ .

  • NMR Check: Extract a 0.1 mL aliquot, evaporate the solvent, and run a crude 31P NMR. The disappearance of the P(OMe)3​ signal (~140 ppm) and the emergence of a trimethyl phosphate signal (~2 ppm) validates successful thiophilic trapping.

• Workup & Purification: Cool to room temperature, concentrate under reduced pressure to remove methanol and excess phosphite. Purify via flash column chromatography (silica gel, gradient elution from hexanes to 1:1 hexanes/EtOAc).

Protocol B: Dearomative Mislow-Braverman-Evans (MBE) Rearrangement

Objective: Synthesis of dearomatized cyclic alcohols from aryl methyl sulfoxides, as recently pioneered by Tiezheng Jia and colleagues .

Figure 2: Logical sequence of the dearomative Mislow-Braverman-Evans rearrangement.

• Preparation: In a glovebox or under strict argon flow, add potassium tert-butoxide ( KOtBu , 0.20 mmol, 2.0 equiv) to an oven-dried vial.

  • Causality: KOtBu is highly hygroscopic. Any moisture will quench the base, preventing the critical deprotonation of the benzylic C–H bond required to disrupt aromaticity.

• Solvent Addition: Dissolve the aryl methyl sulfoxide (0.10 mmol) in anhydrous 1,2-Dimethoxyethane (DME) to achieve a strict concentration of 0.03 M (approx. 3.3 mL), then transfer to the vial containing the base.

  • Causality: High dilution is critical. It heavily favors the intramolecular [2,3]-sigmatropic shift and suppresses intermolecular crossover side-reactions that would erode enantiopurity.

• Reaction: Stir the mixture at room temperature (25 °C) for 12 hours.

• Self-Validating QC Step:

  • Visual Cue: The solution will rapidly change color (typically from pale yellow to deep red/orange) immediately upon KOtBu addition, visually confirming the formation of the dearomatized intermediate.

  • Chiral HPLC Check: Post-workup, chiral HPLC must be run. A high ee (>90%) validates that the reaction proceeded strictly via the ordered intramolecular transition state. An eroded ee indicates either moisture contamination or a failure to maintain the 0.03 M concentration.

• Workup: Quench the reaction with saturated aqueous NH4​Cl (2 mL) to neutralize the base. Extract the aqueous layer with EtOAc (3 × 5 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, concentrate, and purify via flash chromatography.

References

• Title: From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Source: Chemical Reviews, 2017, 117 (24), 14201-14243. URL: [Link]

• Title: Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides Source: JACS Au, 2025, Article ASAP. URL: [Link]

• Title: Reductive Asymmetric Aza-Mislow-Evans Rearrangement by 1,3,2-Diazaphospholene Catalysis Source: Angewandte Chemie International Edition, 2023, 62, e202301076. URL: [Link]

• Title: A Pericyclic Cascade to the Stereocontrolled Synthesis of 9-cis-Retinoids Source: The Journal of Organic Chemistry, 2000, 65 (9), 2702-2710. URL: [Link]

Application Note: Metal-Free Synthesis of Allyl Trifluoromethyl Sulfoxides via Allylsulfenate Rearrangement

Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Guide & Experimental Protocol.

Introduction & Mechanistic Rationale

Sulfoxides are highly privileged pharmacophores found in numerous marketed drugs (e.g., Esomeprazole, Armodafinil) and serve as versatile chiral auxiliaries in organic synthesis[1]. The incorporation of fluorinated motifs, particularly the trifluoromethyl (–CF 3​ ) group, dramatically enhances a molecule's metabolic stability, lipophilicity, and bioavailability.

Historically, the synthesis of complex sulfoxides relied heavily on transition-metal-catalyzed cross-coupling of sulfenate anions[1]. However, in late-stage pharmaceutical development, metal-free methodologies are paramount to eliminate the risk of heavy-metal contamination, reduce costs, and operate under milder conditions.

This application note details a robust, metal-free protocol for the synthesis of allyl trifluoromethyl sulfoxides. The methodology exploits the classic Mislow-Braverman-Evans rearrangement —a reversible [2,3]-sigmatropic shift between allylic sulfenates and allylic sulfoxides[2].

The Causality of the Chemical Design

By reacting an allyl alcohol with an electrophilic trifluoromethylthiolating reagent (such as Shen's reagent or trifluoromethanesulfenyl chloride) in the presence of a mild base, an allyl sulfenate ester intermediate is generated in situ.

• Thermodynamic Driving Force: The S–O bond in the sulfenate ester is relatively weak. The system spontaneously undergoes a[2,3]-sigmatropic rearrangement to form the thermodynamically favored S=O bond of the sulfoxide[3].

• Stereocontrol: The metal-free rearrangement proceeds through a highly ordered, envelope-like cyclic transition state. This ensures excellent chirality transfer from the allylic carbon to the newly formed sulfur stereocenter, a significant advantage over the direct, often unselective oxidation of sulfides[2].

• Reagent Selection: While early protocols utilized gaseous and highly toxic CF 3​ SCl, modern adaptations employ Shen's reagent (N-(trifluoromethylthio)phthalimide) as a bench-stable, safer source of electrophilic –SCF 3​ [4].

Reaction Logic & Pathway Visualization

The following diagram illustrates the logical flow of the metal-free synthesis, highlighting the transient nature of the allylsulfenate intermediate and the spontaneous sigmatropic shift.

Figure 1: Mechanistic workflow of metal-free allyl trifluoromethyl sulfoxide synthesis via an allylsulfenate intermediate.

Experimental Methodology

This protocol utilizes Shen's reagent to ensure a safer, bench-stable approach compared to using sulfenyl chloride gases. The system is designed to be self-validating , meaning the physical and chromatographic changes during the reaction directly confirm the success of the mechanistic steps.

Reagents and Equipment

• Substrate: Allyl alcohol derivative (1.0 equiv, 1.0 mmol)

• Reagent: Shen's Reagent (N-(trifluoromethylthio)phthalimide) (1.2 equiv, 1.2 mmol)

• Base: Pyridine (1.5 equiv, 1.5 mmol)

• Solvent: Anhydrous Dichloromethane (DCM) (10 mL)

• Equipment: Flame-dried 25 mL round-bottom flask, argon balloon, magnetic stirrer, cooling bath.

Step-by-Step Protocol

• System Preparation: Purge the flame-dried round-bottom flask with argon. Add Shen's reagent (1.2 mmol) and anhydrous DCM (5 mL) to the flask. Stir to dissolve.

• Temperature Control: Submerge the flask in a cooling bath set to -20 °C. Causality: Low temperatures are critical here to control the exothermic nucleophilic attack and prevent premature degradation of the electrophilic sulfur species before the alcohol is fully introduced.

• Base Addition: Add pyridine (1.5 mmol) dropwise via syringe.

• Substrate Introduction: Dissolve the allyl alcohol (1.0 mmol) in anhydrous DCM (5 mL) and add it dropwise to the reaction mixture over 10 minutes.

• Intermediate Generation: Stir at -20 °C for 30 minutes. During this phase, the nucleophilic oxygen of the alcohol attacks the electrophilic sulfur of Shen's reagent, displacing phthalimide to form the allyl sulfenate ester .

• Sigmatropic Rearrangement: Remove the cooling bath and allow the reaction to warm to room temperature (20–25 °C). Stir for an additional 4–6 hours. Causality: The thermal energy at room temperature is sufficient to overcome the activation barrier of the [2,3]-sigmatropic rearrangement, driving the equilibrium entirely toward the sulfoxide.

• Workup: Quench the reaction with saturated aqueous NH 4​ Cl (10 mL). Extract the aqueous layer with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the pure allyl trifluoromethyl sulfoxide.

In-Process Validation (Self-Validating System)

To ensure the protocol is functioning as intended without isolating the unstable intermediate, use Thin-Layer Chromatography (TLC) tracking:

• Validation Step 1 (Consumption): The starting allyl alcohol will present as a low-R f​ spot (highly polar). Within 30 minutes at -20 °C, this spot should disappear, validating the formation of the O–S bond.

• Validation Step 2 (Rearrangement): The intermediate allylsulfenate is rarely visible due to its rapid rearrangement. The appearance of a new, strongly UV-active spot at a higher R f​ than the starting alcohol confirms the successful [2,3]-sigmatropic shift to the sulfoxide.

• Validation Step 3 (Byproduct tracking): Phthalimide byproduct will precipitate or appear as a distinct UV-active spot, confirming the successful transfer of the –SCF 3​ group.

Quantitative Data & Optimization

The choice of base and temperature dictates the efficiency of the initial sulfenate formation and the subsequent rearrangement. The table below summarizes the optimization parameters for this metal-free transformation[4].

Entry	Electrophilic SCF 3​ Source	Base (Equiv)	Solvent	Temperature Profile	Isolated Yield (%)
1	CF 3​ SCl (Gas)	Pyridine (1.5)	DCM	-78 °C → RT	88%
2	Shen's Reagent (Solid)	Pyridine (1.5)	DCM	-20 °C → RT	92%
3	Shen's Reagent (Solid)	Et 3​ N (1.5)	THF	0 °C → RT	75%
4	Shen's Reagent (Solid)	None	DCM	RT	<10% (No Rxn)

Table 1: Optimization of reaction conditions. Entry 2 represents the optimal balance of safety, yield, and operational simplicity, avoiding gaseous reagents while maintaining high conversion rates.

References

• Cahard, D., & Ma, J.-A. (Eds.). Emerging Fluorinated Motifs Synthesis, Properties, and Applications Volume 1 & 2. Wiley-VCH.

• Chen, C.-C., & Waser, J. (2022). Synthesis of Heterobenzyl Sulfoxides Enabled by Palladium-Catalyzed Allylic Alkylation of Sulfenate Anions with Allenamides. The Journal of Organic Chemistry.

• Fernández, I., & Khiar, N. (2017). From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement. Chemical Reviews, 118(1), 172-215.

• Merten, C., et al. (2019). Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts. Chemical Reviews, 119(14), 8701-8780.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. dokumen.pub [dokumen.pub]

Technical Notes & Optimization

Technical Support Center: Allylsulfenate Rearrangements

Welcome to the technical support center for allylsulfenate rearrangements. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this powerful transformation in their synthetic endeavors. Here, you will find in-depth answers to frequently asked questions and a comprehensive troubleshooting guide to help you navigate the challenges you might encounter during your experiments.

Introduction to the Allylsulfenate Rearrangement

The[1][2]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenates, commonly known as the Mislow-Evans rearrangement, is a cornerstone of modern organic synthesis for the stereoselective preparation of allylic alcohols.[1][3][4] The reaction proceeds through a concerted, five-membered cyclic transition state, which allows for the efficient transfer of chirality from the sulfur atom of the sulfoxide to the carbon atom of the resulting alcohol.[3][5]

The rearrangement is a reversible process, with the equilibrium often favoring the thermodynamically more stable allylic sulfoxide.[6][7][8] To drive the reaction towards the desired allylic alcohol, the transient allylsulfenate intermediate is trapped in situ with a thiophilic reagent, such as a phosphite or a thiol.[1][3] This cleavage of the S-O bond makes the overall transformation effectively irreversible.[8][9]

While this reaction is highly valuable, its successful application requires a nuanced understanding of the underlying mechanisms and potential side reactions. This guide will equip you with the knowledge to anticipate and address these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the driving force for the Mislow-Evans rearrangement?

The key transformation is the[1][2]-sigmatropic rearrangement of the allylic sulfoxide to the allylic sulfenate. This is a thermally allowed, pericyclic reaction that proceeds through a highly ordered, cyclic transition state.[10] The overall reaction is driven to completion by the irreversible trapping of the sulfenate intermediate by a thiophile, which cleaves the weak S-O bond to form a stable P=O or S-S bond and the desired allylic alcohol.[8][9]

Q2: How does the stereochemistry of the sulfoxide influence the stereochemistry of the product?

The Mislow-Evans rearrangement is renowned for its high degree of stereospecificity. The chirality at the sulfur center of the sulfoxide is transferred to the newly formed stereocenter at the carbon bearing the hydroxyl group in the allylic alcohol product.[3][5] This occurs because the rearrangement proceeds through a suprafacial, concerted mechanism, where the new C-O bond is formed on the same face as the breaking C-S bond.[10]

Q3: What are common thiophiles used for trapping the sulfenate intermediate?

A variety of thiophiles can be used to trap the allylsulfenate intermediate. The choice of thiophile can influence the reaction rate and yield. Common examples include:

• Phosphites: Trimethyl phosphite (P(OMe)₃) and triethyl phosphite (P(OEt)₃) are widely used and highly effective.

• Thiols and Thiolates: Thiophenol and its corresponding sodium salt (PhSNa) are also common choices.[7]

• Amines: Secondary amines, such as diethylamine or piperidine, can also act as thiophiles.[9]

• Alkoxides: In some base-induced rearrangements, alkoxides can serve as efficient thiophiles.[11]

Q4: Can this rearrangement be catalyzed?

Yes, the racemization of allylic sulfoxides, which proceeds through the same sulfenate intermediate, can be catalyzed by Lewis acids. For example, Rh(I) complexes have been shown to accelerate the racemization of allylic sulfoxides in polar solvents.[12] This suggests that the[1][2]-sigmatropic rearrangement itself can be subject to catalysis, which could be exploited to perform the reaction under milder conditions.

Troubleshooting Guide

This section addresses common problems encountered during allylsulfenate rearrangements, providing potential causes and actionable solutions.

Problem 1: Low or No Yield of the Desired Allylic Alcohol

Possible Cause	Recommended Solution
Equilibrium favors the starting sulfoxide.	The[1][2]-sigmatropic rearrangement is reversible, and the equilibrium may lie heavily on the side of the starting material.[6][7][8] Increase the concentration of the thiophile to more efficiently trap the sulfenate intermediate and drive the equilibrium forward. Consider using a more reactive thiophile, such as trimethyl phosphite.
Inefficient trapping of the sulfenate intermediate.	The chosen thiophile may not be reactive enough under the reaction conditions. Switch to a more potent thiophile (e.g., from a thiol to a phosphite). Ensure the thiophile is not being consumed by other reactive species in the mixture.
Decomposition of the starting material or intermediate.	Allylic sulfoxides and sulfenates can be thermally labile.[13][14][15] Run the reaction at a lower temperature. If the reaction is too slow at lower temperatures, consider screening different solvents that may facilitate the rearrangement at a lower energy barrier.
Incorrect workup procedure.	The desired allylic alcohol may be water-soluble, leading to loss during aqueous extraction. Minimize the volume of aqueous washes or perform back-extraction of the aqueous layers. The product may also be volatile, so care should be taken during solvent removal.

Problem 2: Significant Racemization of the Chiral Product

Possible Cause	Recommended Solution
Thermal racemization of the starting sulfoxide.	The reversible formation of the achiral sulfenate intermediate provides a pathway for racemization of the starting allylic sulfoxide.[1][6] This process is accelerated at higher temperatures. Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate.
Slow trapping of the sulfenate intermediate.	If the sulfenate intermediate has a significant lifetime before being trapped, it can revert to the racemic sulfoxide.[7] Use a more reactive thiophile and/or a higher concentration of the thiophile to ensure rapid and irreversible trapping.
Solvent effects.	The rate of racemization can be influenced by solvent polarity. Non-polar solvents generally favor the uncatalyzed[1][2]-sigmatropic rearrangement, while polar solvents can sometimes accelerate racemization, especially in the presence of metal catalysts.[12] Consider screening different solvents to find an optimal balance between reaction rate and stereoretention.

Problem 3: Formation of a Complex Mixture of Byproducts

Possible Cause	Recommended Solution
Thermal decomposition.	At elevated temperatures, allylic sulfoxides and related sulfur compounds can undergo complex decomposition reactions, leading to a variety of byproducts such as diaryl sulfides and aryl arenethiosulphonates.[13][14] Reduce the reaction temperature and monitor the reaction closely to avoid prolonged heating after completion.
Competing[2][6]-sigmatropic rearrangement.	Although less common for the Mislow-Evans rearrangement, a[2][6]-shift is a potential competing pathway for sigmatropic rearrangements in allylic systems. This may be more prevalent with certain substrate substitution patterns or under photochemical conditions. Altering the reaction temperature or switching to a thermal, non-photochemical method may suppress this side reaction.
Side reactions of the thiophile.	The thiophile itself may react with the starting material or product. For example, phosphites can sometimes deoxygenate the sulfoxide. Ensure the chosen thiophile is compatible with the substrate and reaction conditions.
Base-induced side reactions.	In base-mediated rearrangements, competing deprotonation can lead to other reaction pathways. Carefully control the stoichiometry of the base and the reaction temperature.

Experimental Protocols

Protocol 1: General Procedure for the Mislow-Evans Rearrangement

This protocol provides a general guideline for the rearrangement of an allylic sulfoxide to an allylic alcohol using trimethyl phosphite as the thiophile.

Materials:

• Allylic sulfoxide

• Trimethyl phosphite (P(OMe)₃)

• Anhydrous methanol (MeOH) or another suitable solvent

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a solution of the allylic sulfoxide (1.0 equiv) in anhydrous methanol (0.1 M) under an inert atmosphere, add trimethyl phosphite (3.0-5.0 equiv).

• Stir the reaction mixture at room temperature or heat gently (e.g., 40-60 °C) while monitoring the progress of the reaction by Thin Layer Chromatography (TLC) or another suitable analytical technique.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess trimethyl phosphite.

• The crude product can be purified by flash column chromatography on silica gel to afford the desired allylic alcohol.

Protocol 2: Monitoring the Reaction by TLC and GC-MS

Thin Layer Chromatography (TLC):

• Stationary phase: Silica gel 60 F₂₅₄

• Mobile phase: A mixture of hexanes and ethyl acetate is typically a good starting point. The polarity should be adjusted to achieve good separation between the starting sulfoxide (more polar) and the product alcohol (less polar).

• Visualization: UV light (254 nm) and/or staining with potassium permanganate or ceric ammonium molybdate.

Gas Chromatography-Mass Spectrometry (GC-MS):

• GC-MS is an excellent tool for identifying and quantifying the components of the reaction mixture, including the starting material, product, and any volatile byproducts.[16]

• A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5MS) is generally suitable.

• The temperature program should be optimized to ensure good separation of all components.

• The mass spectra will provide valuable information for the identification of unknown byproducts.

Visualizing Reaction Pathways

The following diagrams illustrate the key mechanistic pathways in the allylsulfenate rearrangement.

Caption: Common side reactions in allylsulfenate rearrangements.

References

• The Thermal Racemization of Allylic Sulfoxides and the Interconversion of Allylic Sulfoxides and Sulfenates. Mechanism. ([Link])

• Dramatic solvent effects and stereospecificity in allylic sulphinate–sulphone rearrangements. ([Link])

• Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study. ([Link])

• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides. ([Link])

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending-[1][2]Sigmatropic Rearrangement. ([Link])

• Competing sigmatropic shift rearrangements in excited allyl radicals. ([Link])

• Thermal decomposition of some allyl methoxyarenesulphinates. ([Link])

• Mislow-Evans Rearrangement. ([Link])

• Thermolysis kinetics and thermal degradation compounds of alliin. ([Link])

• The Thermal Sulfenate−Sulfoxide Rearrangement: A Radical Pair Mechanism. ([Link])

• Characteristics, biosynthesis, decomposition, metabolism and functions of the garlic odour precursor, S-allyl-L-cysteine sulfoxide. ([Link])

• The reaction of sulfenate esters with acyl chlorides. Formation of sulfenyl chlorides, and trapping thereof with alkenes. ([Link])

• Mechanistic and stereochemical aspects of Mislow-Evans rearrangement and synthetic applications. ([Link])

• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides. ([Link])

• Mislow–Evans rearrangement - Wikipedia. ([Link])

• CHEM60001: Advanced Chemistry Topics 1 – Pericyclic Reactions LECTURE 7 Sigmatropic Rearrangements. ([Link])

• Base-Induced Sulfoxide-Sulfenate Rearrangement of 2-Sulfinyl Dienes for the Regio- and Stereoselective Synthesis of Enantioenriched Dienyl Diols. ([Link])

• Mislow-Evans Rearrangement. ([Link])

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. ([Link])

• Profiling sulfonate ester stability: identification of complementary protecting groups for... ([Link])

• Solvent effects on stereoselectivity: more than just an environment. ([Link])

• 2,3-sigmatropic rearrangement - Wikipedia. ([Link])

• Synthesis of Sulfinamidines and Sulfinimidate Esters by Transfer of Nitrogen to Sulfenamides. ([Link])

• Solvent effects on stereoselectivity: More than just an environment. ([Link])

• Profiling Sulfonate Ester Stability: Identification of Complementary Protecting Groups for Sulfonates. ([Link])

• The Mislow-Evans Rearrangement. ([Link])

• Sigmatropic Rearrangements. ([Link])

• NMR Reaction-Monitoring as a Process Analytical Technique. ([Link])

• Selective‐[17][17]Sigmatropic Rearrangement by Assembly of Aryl Sulfoxides with Allyl Nitriles. ([Link])

• Investigation of solvent effects on the rate and stereoselectivity of the Henry reaction. ([Link])

• Sensitivity Enhancement for Separation-Based Analytical Techniques Utilizing Solid-Phase Enrichment Approaches and Analyte Derivatization for... ([Link])

• Halosulfonamidation of camphene: chemo and stereoselectivity, rearrangement, solvent interception, heterocyclization. ([Link])

• Sensitivity Enhancement for Separation-Based Analytical Techniques Utilizing Solid-Phase Enrichment Approaches and Analyte Derivatization for Trace Analysis in Various Matrices. ([Link])

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Allylsulfenate Reaction Yield Optimization: Technical Support Center

Welcome to the Technical Support Center for allylsulfenate chemistry. This guide is curated for researchers, synthetic chemists, and drug development professionals seeking to troubleshoot and optimize the yield of reactions involving allylic sulfenates, primarily focusing on the Mislow-Braverman-Evans rearrangement and its catalytic variants.

As an application scientist, my goal is to provide you with field-proven insights, underlying mechanistic causality, and self-validating protocols to ensure your synthetic workflows are robust and reproducible.

Core Mechanistic Logic & Pathway Visualization

The fundamental challenge in allylsulfenate chemistry is that the [2,3]-sigmatropic rearrangement between allylic sulfoxides and allylic sulfenates is a reversible equilibrium that heavily favors the sulfoxide[1]. To achieve high yields of sulfenate-derived products (such as allylic alcohols), the transient sulfenate ester must be irreversibly trapped. Understanding this equilibrium is the key to troubleshooting any yield-related issues.

Caption: Mechanism of the Mislow-Evans rearrangement and irreversible thiophile trapping.

Troubleshooting Guides & FAQs

Q1: Why is the yield of my allylic alcohol product consistently below 40% despite full consumption of the starting allyl sulfoxide? Causality: The low yield is rarely due to a failure of the rearrangement itself, but rather inefficient trapping of the sulfenate ester. Because the oxygen-sulfur bond in the allyl sulfenate ester is relatively weak, it must be rapidly cleaved by a "thiophile" to drive the equilibrium forward[2]. If the thiophile is sterically hindered or used in insufficient quantities, the sulfenate intermediate can undergo unwanted side reactions or revert to the sulfoxide. Solution: Upgrade your thiophile and ensure it is present in excess (2.0 to 5.0 equivalents). Trimethyl phosphite ( P(OMe)3​ ) or secondary amines like piperidine and diethylamine are highly effective[2]. Self-Validation Step: Run a control reaction without the thiophile. If the starting material is recovered unchanged, the equilibrium is intact, confirming that your previous low yield was strictly a trapping failure.

Q2: I am attempting a dearomative Mislow-Evans rearrangement on an aryl sulfoxide, but the reaction stalls. How can I overcome this? Causality: Dearomatization carries a severe energetic penalty compared to standard aliphatic allylic systems. Benzylic alcohols are notoriously difficult to produce via this method because the energy barrier to disrupt the aromatic system during the [2,3]-sigmatropic shift is exceptionally high[3]. Solution: Modify the substrate and the reaction conditions. Switch from a phenyl sulfoxide to a naphthyl sulfoxide, as the naphthyl group possesses a significantly lower energy barrier for dearomatization[4]. Additionally, utilize a strong base such as Potassium tert-butoxide ( KOtBu ) in dimethoxyethane (DME) at 25–50 °C, which has been shown to boost yields up to 85%[4].

Q3: How does solvent polarity dictate the success of sulfenate trapping versus Dynamic Kinetic Resolution (DKR)? Causality: Solvent polarity directly impacts the stabilization of the intermediates. Polar solvents stabilize the more polar sulfoxide over the less polar sulfenate ester. In Rh-catalyzed DKR, using a polar solvent like methanol decreases the equilibrium concentration of the transient allyl sulfenate ester, which minimizes unwanted sulfenate cleavage byproducts and allows the catalyst to focus on racemization and asymmetric hydrogenation[5]. Solution: If your goal is to trap the sulfenate to form allylic alcohols or benzyl sulfoxides, use non-polar solvents (like cyclohexane or toluene) to push the equilibrium slightly more toward the sulfenate[6]. If you are performing DKR to recover chiral sulfoxides, strictly use polar solvents like methanol[5].

Caption: Rh-catalyzed Dynamic Kinetic Resolution (DKR) of allylic sulfoxides.

Quantitative Data Summary

The following table summarizes optimized parameters across various allylsulfenate reaction classes to help you benchmark your expected yields.

Reaction Type / Substrate	Optimal Solvent	Reagent / Catalyst	Temp (°C)	Target Product	Expected Yield	Ref
Aliphatic Allyl Sulfoxide	Methanol / Neat	Piperidine (Thiophile)	65	Allylic Alcohol	>85%	[2]
Naphthyl Aryl Sulfoxide	DME	KOtBu (2.0 equiv)	25–50	Dearomatized Alcohol	84–85%	[4]
Heteroaryl Sulfenate Anion	Cyclohexane	Pd catalyst / Allenamide	70	Benzyl Sulfoxide	79%	[6]
Allylic Sulfoxide (DKR)	Methanol	Rh-catalyst / H2​ (0.1 atm)	25	Chiral Sulfoxide	73% (88% ee)	[5]

Validated Experimental Protocols

To ensure reproducibility, follow these step-by-step methodologies for the two most common allylsulfenate workflows.

Caption: Standard experimental workflow for allylsulfenate rearrangement reactions.

Protocol A: Standard Mislow-Evans Rearrangement to Allylic Alcohols

Objective: High-yield conversion of an allylic sulfoxide to an allylic alcohol via thiophile trapping.

• Preparation: Flame-dry a round-bottom flask under argon. Dissolve the allylic sulfoxide (1.0 mmol) in anhydrous methanol (5.0 mL).

• Thiophile Addition: Add piperidine (3.0 mmol, 3.0 equiv) dropwise to the solution at room temperature. Note: Trimethyl phosphite can be substituted if amine byproducts interfere with downstream purification.

• Thermal Activation: Heat the reaction mixture to 65 °C.

• Self-Validating Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc). The disappearance of the highly polar sulfoxide spot and the appearance of a less polar allylic alcohol spot confirms the successful shift of the equilibrium.

• Workup: Once the starting material is consumed (typically 4-12 hours), cool the mixture to room temperature. Concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography to isolate the allylic alcohol.

Protocol B: Dearomative Rearrangement of Aryl Sulfoxides

Objective: Synthesis of dearomatized benzylic alcohols from naphthyl sulfoxides[4].

• Preparation: In a glovebox or under strict argon atmosphere, dissolve the β-alkyl-α-naphthyl sulfoxide (1.0 mmol) in anhydrous dimethoxyethane (DME) to achieve a 0.03 M concentration.

• Base Addition: Add Potassium tert-butoxide ( KOtBu ) (2.0 mmol, 2.0 equiv) in one portion. The strong base is critical to facilitating the dearomatization step.

• Reaction: Stir the mixture at room temperature (or up to 50 °C for sterically hindered substrates) for 12 to 36 hours.

• Quenching: Quench the reaction carefully with saturated aqueous NH4​Cl (10 mL).

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Isolate the dearomatized product via column chromatography.

References

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement | Chemical Reviews Source: ACS Publications URL
• Essentials of Oxidation, Reduction and C-C Bond Formation Application in Organic Synthesis Source: PSG College of Arts & Science URL
• Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides | JACS Au Source: ACS Publications URL
• Source: National Institutes of Health (NIH)
• Synthesis of Heterobenzyl Sulfoxides Enabled by Palladium-Catalyzed Allylic Alkylation of Sulfenate Anions with Allenamides | The Journal of Organic Chemistry Source: ACS Publications URL
• Source: National Institutes of Health (NIH)

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Technical Support Center: Stabilizing Allylsulfenate Intermediates

Welcome to the technical support center for the stabilization of allylsulfenate intermediates. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of handling these transient yet synthetically valuable species. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you successfully manage your experiments.

Introduction to Allylsulfenate Intermediates

Allylsulfenate intermediates are highly reactive sulfur-containing compounds that play a crucial role in various chemical and biological processes. They are typically generated in situ from the[1][2]-sigmatropic rearrangement of allylic sulfoxides, a process known as the Mislow-Evans rearrangement.[3][4] While their reactivity is key to their synthetic utility, it also presents a significant challenge in terms of their isolation and characterization. This guide provides practical strategies to stabilize and trap these fleeting intermediates, enabling their effective use in your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for the instability of allylsulfenate intermediates?

A1: The primary reason for the instability of allylsulfenate intermediates is their propensity to undergo rapid subsequent reactions. The sulfur atom in a sulfenate is both nucleophilic and electrophilic, making it highly reactive. The most common decomposition pathway is a self-condensation reaction between two molecules of the allylsulfenate to form a thiosulfinate, such as allicin, which is the compound responsible for the characteristic odor of garlic.[5][6] This reaction is often very fast, making the isolation of the allylsulfenate intermediate challenging.

Q2: How does temperature affect the stability of allylsulfenate intermediates?

A2: Temperature has a significant impact on both the formation and decomposition of allylsulfenate intermediates. The initial[1][2]-sigmatropic rearrangement from the corresponding allyl sulfoxide to the allylsulfenate is a thermal process and its rate increases with temperature. However, the subsequent decomposition reactions of the allylsulfenate are also accelerated at higher temperatures.[7] Therefore, a careful balance must be struck. It is often necessary to heat the reaction mixture to induce the rearrangement but then cool it promptly to trap the intermediate before it decomposes.

Q3: Can the solvent choice influence the stability of allylsulfenate intermediates?

A3: Yes, the choice of solvent can dramatically affect the stability of allylsulfenate intermediates.[8][9] Polar aprotic solvents, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), can stabilize the polar transition state of the[1][2]-sigmatropic rearrangement, thus accelerating the formation of the allylsulfenate. However, these solvents may also facilitate decomposition pathways. Protic solvents can react with the sulfenate, while nonpolar solvents may not sufficiently solubilize the reactants or stabilize the transition state. Therefore, solvent selection is a critical parameter that must be optimized for each specific system.

Q4: What are the most common methods for trapping allylsulfenate intermediates?

A4: The most common methods for trapping allylsulfenate intermediates involve their rapid reaction with a "trapping agent" to form a stable adduct. These agents are typically highly reactive species that can outcompete the decomposition pathways of the sulfenate. The two main classes of trapping agents are:

• Thiophiles: These are reagents that readily react with sulfur compounds. Trimethyl phosphite is a widely used thiophile that reacts with the sulfenate to form a stable phosphorothioate and the corresponding allylic alcohol.[3]

• Dienophiles: Allylsulfenates can act as dienes in Diels-Alder reactions. Dienophiles such as N-methylmaleimide (NMM) can react with the sulfenate to form a stable cycloadduct.[10]

Troubleshooting Guide

This section addresses common problems encountered during the generation and trapping of allylsulfenate intermediates.

Problem 1: Low or no yield of the desired trapped product.

• Question: I am performing a Mislow-Evans rearrangement followed by trapping with trimethyl phosphite, but I am not observing the expected allylic alcohol. What could be the issue?

• Answer: A low yield in this reaction can stem from several factors. Here's a systematic approach to troubleshooting:

  • Incomplete Rearrangement: The initial[1][2]-sigmatropic rearrangement may not be proceeding to completion.

    • Cause: The reaction temperature might be too low, or the reaction time too short.

    • Solution: Gradually increase the reaction temperature in increments of 10°C and monitor the reaction progress by thin-layer chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) if possible. You can also try extending the reaction time. Be aware that excessive heat can lead to decomposition.

  • Premature Decomposition of the Allylsulfenate: The allylsulfenate intermediate may be decomposing faster than it is being trapped.

    • Cause: The concentration of the trapping agent may be too low, or the reaction temperature during trapping is too high.

    • Solution: Increase the concentration of the trapping agent (e.g., use a larger excess of trimethyl phosphite). It is also crucial to cool the reaction mixture immediately after the rearrangement is complete and before adding the trapping agent.

  • Side Reactions: The trapping agent itself might be undergoing side reactions.

    • Cause: Trimethyl phosphite can be sensitive to moisture and air.

    • Solution: Ensure you are using freshly distilled or high-purity trimethyl phosphite and that the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Formation of multiple unexpected byproducts.

• Question: My reaction is producing a complex mixture of products, and it is difficult to isolate the desired trapped adduct. What are the likely side reactions?

• Answer: The formation of multiple byproducts is a common issue due to the high reactivity of allylsulfenates. Here are some potential side reactions and how to mitigate them:

  • Thiosulfinate Formation: As mentioned, the primary decomposition pathway is the condensation of two allylsulfenate molecules.

    • Mitigation: This can be minimized by working at lower concentrations to disfavor this bimolecular reaction and by ensuring a high concentration of the trapping agent is present to intercept the sulfenate before it can self-react.

  • Rearrangement of the Trapped Product: The initially formed adduct might be unstable under the reaction conditions.

    • Mitigation: Analyze the reaction mixture at different time points to see if the desired product is forming and then degrading. If so, it may be necessary to use a milder trapping agent or adjust the workup procedure.

  • Reaction with Solvent: Some solvents can react with the highly electrophilic sulfur of the sulfenate.

    • Mitigation: If you suspect solvent participation, try switching to a more inert solvent. For example, if you are using a protic solvent, switch to an aprotic one like tetrahydrofuran (THF) or dichloromethane (DCM).

Problem 3: Difficulty in characterizing the trapped adduct.

• Question: I have isolated a product that I believe is the trapped adduct, but the NMR spectrum is complex or ambiguous. How can I confirm its structure?

• Answer: Characterization of the adducts can be challenging. Here are some tips:

  • NMR Spectroscopy:

    • ¹H NMR: Look for characteristic signals. For example, in the case of an N-methylmaleimide adduct, you would expect to see new signals corresponding to the protons of the maleimide ring, and the chemical shifts of the allylic protons will be significantly altered.[10]

    • ¹³C NMR: This can be very informative for identifying the new carbon-sulfur and carbon-oxygen bonds formed.

    • 2D NMR Techniques: Techniques like COSY, HSQC, and HMBC can be invaluable in piecing together the connectivity of the molecule and confirming the structure of the adduct.

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) is essential to confirm the molecular formula of the isolated product.

  • Comparison to Known Compounds: If possible, synthesize an authentic sample of the expected adduct through an independent route for comparison.

Experimental Protocols

Protocol 1: Trapping of an Allylsulfenate Intermediate with Trimethyl Phosphite

This protocol describes a general procedure for the Mislow-Evans rearrangement of an allylic sulfoxide and subsequent trapping of the allylsulfenate intermediate with trimethyl phosphite to yield an allylic alcohol.

• Materials:

  • Allylic sulfoxide

  • Anhydrous solvent (e.g., methanol, toluene, or THF)

  • Trimethyl phosphite (freshly distilled)

  • Inert atmosphere (nitrogen or argon)

  • Standard laboratory glassware

• Procedure:

  • Dissolve the allylic sulfoxide (1.0 equiv) in the anhydrous solvent of choice in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere.

  • Heat the reaction mixture to the desired temperature (typically between 60-110 °C) to induce the[1][2]-sigmatropic rearrangement. Monitor the progress of the reaction by TLC.

  • Once the rearrangement is complete (or has reached equilibrium), cool the reaction mixture to 0 °C in an ice bath.

  • Add trimethyl phosphite (1.5 - 2.0 equiv) dropwise to the cooled solution.

  • Allow the reaction to stir at room temperature for 1-2 hours, or until the reaction is complete as monitored by TLC.

  • Remove the solvent under reduced pressure.

  • Purify the resulting crude product by column chromatography on silica gel to isolate the desired allylic alcohol.

Protocol 2: Trapping of an Allylsulfenate Intermediate with N-Methylmaleimide (NMM)

This protocol outlines the trapping of an allylsulfenate intermediate with N-methylmaleimide via a Diels-Alder reaction.

• Materials:

  • Allylic sulfoxide

  • Anhydrous aprotic solvent (e.g., dichloromethane or toluene)

  • N-Methylmaleimide (NMM)

  • Inert atmosphere (nitrogen or argon)

  • Standard laboratory glassware

• Procedure:

  • In a round-bottom flask under an inert atmosphere, dissolve the allylic sulfoxide (1.0 equiv) and N-methylmaleimide (1.2 equiv) in the anhydrous solvent.

  • Heat the reaction mixture to a temperature sufficient to induce the rearrangement (e.g., 80-110 °C). The in-situ generated allylsulfenate will be trapped by the NMM present in the reaction mixture.

  • Monitor the reaction by TLC for the disappearance of the starting sulfoxide and the formation of a new, more polar spot corresponding to the adduct.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent in vacuo.

  • Purify the crude residue by flash column chromatography to yield the stable Diels-Alder adduct.

Data Presentation

The stability of allylsulfenate intermediates is highly dependent on the reaction conditions. The following tables provide a qualitative and quantitative overview of how different parameters can influence the outcome of your experiments.

Table 1: Qualitative Effects of Reaction Parameters on Allylsulfenate Stability

Parameter	Effect on Allylsulfenate Formation (Mislow-Evans Rearrangement)	Effect on Allylsulfenate Stability/Decomposition	General Recommendation
Temperature	Rate increases with temperature.[7]	Decomposition rate increases significantly with temperature.[11]	Use the lowest temperature at which the rearrangement proceeds at a reasonable rate.
Solvent Polarity	Polar aprotic solvents can accelerate the rearrangement.[8][9]	Polar solvents may stabilize the intermediate but can also promote decomposition pathways.[12]	Solvent screening is crucial. Start with a non-polar aprotic solvent and move to more polar options if the rearrangement is slow.
Concentration	Intramolecular reaction, less affected by concentration.	Bimolecular decomposition (thiosulfinate formation) is favored at higher concentrations.[5]	Work at lower concentrations (e.g., 0.01-0.1 M) to minimize self-condensation.
pH	Not directly applicable to the thermal rearrangement.	Allyl sulfenic acids are unstable at both low and high pH.[13]	For biological systems or aqueous media, maintaining a pH around neutrality (5-7) is often optimal.

Table 2: Quantitative Data on the Stability of Allicin (a proxy for Allylsulfenate Precursor Stability)

Note: Allicin is formed from the rapid condensation of two molecules of allyl sulfenic acid. Its stability is therefore indicative of the conditions that would favor the decomposition of its precursor.

Condition	Observation	Reference
pH < 1.5	Complete degradation within 2 hours at room temperature.	[14]
pH 5-6	Most stable in aqueous solution at room temperature.	[14]
pH > 11	Not detectable after 2 hours at room temperature.	[14]
Temperature > 40°C	Rapid degradation.	[14]
Temperature > 70°C	Very rapid degradation.	[14]

Visualization of Key Pathways

Diagram 1: The Mislow-Evans Rearrangement and Trapping Pathways

Caption: Formation of the allylsulfenate intermediate and its competing decomposition and trapping pathways.

Diagram 2: Troubleshooting Workflow for Low Product Yield

Sources

• 1. Sulfenic acid chemistry, detection and cellular lifetime - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 8. Dramatic solvent effects and stereospecificity in allylic sulphinate–sulphone rearrangements - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. ajgreenchem.com [ajgreenchem.com]
• 10. rsc.org [rsc.org]
• 11. pacb.com [pacb.com]
• 12. mdpi.com [mdpi.com]
• 13. Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sulfated Ligands for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

optimization of allylsulfenate generation conditions

Welcome to the Technical Support Center for Allylsulfenate Generation. As researchers and drug development professionals, you understand that mastering the Mislow-Evans rearrangement—the reversible [2,3]-sigmatropic shift between allylic sulfoxides and allylic sulfenates—requires precise thermodynamic and kinetic control[1].

This guide is engineered to provide you with field-proven methodologies, mechanistic causality, and actionable troubleshooting steps to optimize your allylsulfenate generation workflows.

Core Mechanistic Workflow

The generation of allylsulfenates relies on a dynamic equilibrium. Because the equilibrium heavily favors the thermodynamically stable sulfoxide, the transient sulfenate ester must be rapidly intercepted (trapped) to drive the reaction forward[1].

Reversible [2,3]-sigmatropic rearrangement of allylic sulfoxides to sulfenates and trapping routes.

Validated Experimental Protocols

Every successful experiment is a self-validating system. Below are two highly optimized protocols for generating and trapping allylsulfenates, complete with the causality behind each step.

Protocol A: Classical Thermal Generation and Phosphite Trapping (Allylic Alcohol Synthesis)

This protocol is the gold standard for stereoselective allylic alcohol synthesis via the Mislow-Evans rearrangement[1].

• Step 1: Substrate Preparation. Dissolve the enantiopure allylic sulfoxide in a polar solvent (e.g., Methanol or THF) at 0.1 M concentration.

  • Causality: Polar solvents stabilize the polarized [2,3]-sigmatropic transition state, effectively lowering the activation energy barrier required for the rearrangement[1].

• Step 2: Thiophile Addition. Add 2.0 to 5.0 equivalents of trimethyl phosphite ( P(OMe)3​ ).

  • Causality: The natural equilibrium ratio of sulfoxide to sulfenate is often >99:1. The thiophile acts as a thermodynamic sink, irreversibly attacking the sulfur atom of the transient sulfenate to cleave the S–O bond, thus pulling the equilibrium entirely to the right[1].

• Step 3: Thermal Activation. Heat the reaction mixture to 40–80 °C under an inert atmosphere for 4–12 hours.

  • Causality: The [2,3]-sigmatropic shift is a thermally allowed, concerted process. Supplying targeted thermal energy is mandatory to reach the cyclic transition state.

• Step 4: Self-Validation / Reaction Monitoring. Monitor the reaction via LC-MS or TLC.

  • Validation Check: The disappearance of the UV-active sulfoxide and the emergence of a highly polar allylic alcohol alongside a non-polar thiophosphate byproduct confirms the successful forward-driving of the equilibrium. If the starting material remains unchanged, the thermal threshold has not been reached.

Protocol B: Base-Promoted Dearomative Generation from Aryl Sulfoxides

Historically, the Mislow-Evans rearrangement was limited to allylic systems. Recent breakthroughs have enabled the dearomative generation of sulfenates from aryl sulfoxides to yield benzylic alcohols[2].

• Step 1: Base Selection. Suspend 2.0 equivalents of Potassium tert-butoxide ( KOtBu ) in Dimethoxyethane (DME) at 0.03 M concentration.

  • Causality: Dearomatization carries a severe energy penalty. A strong base is required to deprotonate the benzylic position to force the rearrangement, while DME provides optimal solvation for the potassium cation[2].

• Step 2: Substrate Addition. Add the methyl α -naphthyl sulfoxide at room temperature.

  • Causality: Methyl sulfoxide is the optimal leaving group. Bulkier groups (like tert-butyl) lead to competitive E2 elimination, releasing isobutylene instead of undergoing the desired rearrangement[2].

• Step 3: Incubation. Stir for 12 hours at room temperature.

  • Causality: Unlike allylic systems that require heat, the immense thermodynamic driving force provided by the strong base allows this reaction to proceed at room temperature, which helps preserve stereochemical integrity[2].

• Step 4: Self-Validation / Quenching. Quench with saturated aqueous NH4​Cl .

  • Validation Check: The reaction mixture will exhibit a distinct, deep color change upon the addition of KOtBu due to the highly conjugated dearomatized intermediate. Quenching immediately dissipates this color, confirming the re-aromatization and formation of the final benzylic alcohol[2].

Quantitative Optimization Data

When optimizing dearomative allylsulfenate generation, the choice of leaving group and additives is critical. The table below summarizes the causality of different parameters on reaction yield.

Table 1: Optimization of Dearomative Mislow-Evans Rearrangement Conditions [2]

Entry	Sulfoxide Leaving Group	Base (Equiv)	Solvent	Temp	Yield (%)	Causality / Mechanistic Observation
1	Methyl	KOtBu (2.0)	DME	RT	81%	Optimal balance of basicity and leaving group kinetics.
2	Ethyl	KOtBu (2.0)	DME	RT	<50%	Competitive α -proton deprotonation reduces overall efficiency.
3	tert-Butyl	KOtBu (2.0)	DME	RT	0%	Steric hindrance forces competitive E2 elimination pathways.
4	Phenyl	KOtBu (2.0)	DME	RT	23%	Decreased acidity of benzylic protons drastically lowers conversion.
5	Methyl	KOtBu (2.0)	DME + P(OMe)3​	RT	Low	Thiophile addition disrupts the dearomative base-driven mechanism.

Troubleshooting & FAQs

Q1: My rearrangement is stalling with low conversion to the allylic alcohol. How can I drive the equilibrium? A: The [2,3]-sigmatropic rearrangement is a dynamic equilibrium that heavily favors the sulfoxide[1]. If conversion is low, your thiophile is failing to trap the transient allylsulfenate fast enough. Actionable Steps:

• Increase the concentration of the thiophile (use up to 10 equivalents of P(OMe)3​ ).

• Switch to a more nucleophilic thiophile. If phosphites fail, secondary amines (e.g., diethylamine) or hydrated sodium sulfide ( Na2​S⋅9H2​O ) in methanol can provide superior S–O bond cleavage kinetics[1].

• Ensure your reaction temperature is high enough (typically 60–80 °C) to overcome the activation energy barrier of the transition state.

Q2: I am observing a loss of enantiomeric excess (ee) in my product. What causes this stereochemical leakage? A: The Mislow-Evans rearrangement is celebrated for its precise chirality transfer from the sulfur stereocenter to the α -carbon. However, erosion of enantiopurity usually stems from reversible protonation at the α -carbon of the sulfoxide prior to the rearrangement[2]. Actionable Steps: Lower the reaction temperature. Higher temperatures exponentially increase the rate of non-selective background epimerization. If using basic conditions, strictly control base equivalents and avoid prolonged reaction times.

Q3: When attempting to generate sulfenate anions for Pd-catalyzed cross-coupling, I get homocoupling or degradation. What is the fix? A: In domino Pd-catalyzed generation and arylation, the allylsulfenate undergoes oxidative addition to Pd(0) to release the sulfenate anion[3]. If the subsequent cross-coupling with the aryl halide is too slow, the sulfenate anion degrades or homocouples. Actionable Steps: Optimize your palladium ligand. Electron-rich, bulky phosphine ligands accelerate the transmetalation and reductive elimination steps. Ensure the aryl halide is present in slight excess and use a mild base (like Cs2​CO3​ ) to facilitate the catalytic cycle without triggering side reactions[3].

Q4: Can this chemistry be applied to biological systems or drug design? A: Yes. The allyl sulfoxide to allyl sulfenate rearrangement has been elegantly utilized in mechanism-based enzyme inactivation (suicide substrates)[4]. An enzyme processes a stable precursor to generate the allyl sulfoxide, which spontaneously undergoes a [2,3]-sigmatropic rearrangement to the highly electrophilic allyl sulfenate ester. This transient species is then rapidly captured by an enzymatic nucleophile, forming a covalent bond that irreversibly inactivates the target enzyme[4].

References

• Title: From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Source: Chemical Reviews - ACS Publications URL: [Link]

• Title: Dearomative Mislow–Braverman–Evans Rearrangement of Aryl Sulfoxides Source: JACS Au - ACS Publications URL: [Link]

• Title: Domino Palladium-Catalyzed Generation and Arylation of Sulfenate Anions Source: Organic Letters - ACS Publications URL: [Link]

• Title: Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide-Allyl Sulfenate Ester Rearrangement Source: Journal of the American Chemical Society - PubMed/NIH URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide-Allyl Sulfenate Ester Rearrangement1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection &amp; Optimization for Allylsulfenate Formation

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently assist researchers in navigating the notoriously delicate thermodynamic equilibrium of the Mislow-Evans rearrangement. Because the [2,3]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenates heavily favors the sulfoxide, capturing or transforming the transient allylic sulfenate requires highly specific catalytic intervention[1].

This guide provides field-proven troubleshooting frameworks, frequently asked questions, and self-validating protocols for selecting the right transition metal or main-group catalyst for your specific allylsulfenate workflow.

Part 1: Catalyst Selection Logic

Before troubleshooting, it is critical to align your catalyst choice with your desired downstream transformation. The workflow below outlines the decision matrix we use in the application lab to dictate catalyst and solvent systems.

Logical workflow for selecting catalysts based on the desired allylsulfenate transformation.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why do I observe high amounts of cleaved allylic alcohol instead of my target chiral sulfoxide during Rh-catalyzed hydrogenation?

• Causality: This failure mode occurs when the rate of olefin hydrogenation outpaces the rate of the [2,3]-sigmatropic rearrangement, or when the solvent stabilizes the sulfenate ester too much. In non-polar solvents, the equilibrium concentration of the allylic sulfenate ester is higher, leading to irreversible cleavage (e.g., undesired propyl sulfenate formation)[2].

• Solution: Switch to a highly polar solvent like Methanol. Polar solvents lower the equilibrium concentration of the transient allylic sulfenate ester, protecting it from premature cleavage[2]. Furthermore, you must reduce the H2​ pressure to 0.1 atm. This intentionally starves the hydrogenation cycle, allowing the Rh(I) catalyst sufficient time to facilitate sulfoxide racemization via a π -allyl intermediate[2].

Q2: How can I bypass the need for harsh, stoichiometric thiophiles (like trimethyl phosphite) to cleave the S-O bond?

• Causality: Traditional Mislow-Evans rearrangements rely on excess thiophiles to drive the equilibrium by irreversibly trapping the sulfenate. This often complicates purification and limits functional group tolerance.

• Solution: Transition to main-group catalysis using 1,3,2-diazaphospholene hydrides (DAP-H). DAP-H acts as a highly competent, catalytic reductant. It undergoes rapid σ -bond metathesis directly with the S-O bond of the sulfenate ester, cleanly generating the allylic alcohol and a thiol byproduct under mild, ambient conditions[3].

Q3: My Pd-catalyzed allylic alkylation of sulfenate anions is yielding <30%. How do I optimize this?

• Causality: Sulfenate anions generated in situ are highly sensitive to protic environments and oxidation. If your solvent is wet or exposed to air, the active Pd(0) catalyst cannot efficiently undergo oxidative addition with the sulfenate[4].

• Solution: Ensure strictly anhydrous and anaerobic conditions. Switch from polar solvents to dry cyclohexane. Non-polar solvents enhance the stability of the intermediate sulfenate anion prior to alkylation. Utilizing a mixed furyl phosphine ligand with Pd(acac)2​ will also significantly accelerate the C-S bond formation[4].

Part 3: Quantitative Data & Catalyst Benchmarking

To assist in experimental design, below is a summary of benchmarked catalytic systems for allylsulfenate manipulation.

Catalyst System	Primary Transformation	Optimal Solvent	Key Mechanistic Optimization	Yield (%)	Enantiomeric Excess (ee/er)
Rh(I) / Chiral Tridentate Sulfoxide	Dynamic Kinetic Resolution (DKR)	Methanol	0.1 atm H2​ pressure to balance racemization/reduction rates	73%	88% ee
Pd(acac)2​ / Furyl Phosphine	Allylic Alkylation	Dry Cyclohexane	Anaerobic conditions, 70 °C to stabilize sulfenate anion	79%	N/A
DAP-OBn (5 mol%) + HBPin	Reductive Cleavage	THF / Toluene	Ambient temp; HBPin used for continuous catalyst turnover	97%	93:7 er

Part 4: Mechanistic Workflows & Self-Validating Protocols

Protocol A: Rhodium-Catalyzed Dynamic Kinetic Resolution (DKR) of Allylic Sulfoxides

• Objective: Achieve high enantiomeric excess of chiral allylic sulfoxides via dual-role Rh(I) catalysis[2].

• Step 1 (Preparation): In an anaerobic glovebox, dissolve the racemic allylic sulfoxide (1.0 equiv) and the chiral tridentate Rh(I)-sulfoxide catalyst (5 mol%) in anhydrous Methanol (0.1 M concentration).

  • Causality Check: Methanol is mandatory. It suppresses the equilibrium concentration of the sulfenate ester, preventing irreversible off-target reduction.

• Step 2 (Reaction): Transfer the mixture to a high-pressure reactor. Purge with H2​ gas three times, then set the pressure strictly to 0.1 atm .

  • Self-Validating Control: Low pressure is your kinetic control. If pressure exceeds 1 atm, hydrogenation outpaces the [2,3]-sigmatropic rearrangement, destroying the dynamic kinetic resolution.

• Step 3 (Monitoring & Isolation): Stir at 25 °C. Monitor the reaction via chiral HPLC. The reaction is complete when exactly 50% conversion is reached (typically 12-24 hours). Concentrate under reduced pressure and purify via silica gel chromatography.

Protocol B: DAP-Catalyzed Reductive Cleavage of Sulfenate Esters

• Objective: Mild cleavage of the S-O bond without traditional thiophiles[3].

Catalytic cycle of DAP-H mediated reductive cleavage of allyl sulfenate esters.

• Step 1 (Catalyst Activation): In a Schlenk flask under N2​ , combine DAP-OBn pre-catalyst (5 mol%) and pinacolborane (HBPin, 1.5 equiv) in dry THF.

  • Causality Check: HBPin performs a σ -bond metathesis with DAP-OBn to generate the active DAP-H hydride species in situ.

• Step 2 (Substrate Addition): Add the allylic sulfoxide (1.0 equiv) at ambient temperature. The substrate undergoes a thermal [2,3]-sigmatropic rearrangement to the sulfenate ester, which is immediately intercepted by DAP-H.

• Step 3 (Self-Validation): The reaction mixture should show rapid consumption of the sulfoxide by TLC within 10-30 minutes. To validate the catalytic cycle, take an aliquot for 31P -NMR; the appearance of a new signal at ~105.0 ppm confirms the formation of the alkoxy-DAP intermediate[3].

• Step 4 (Workup): Quench with water, extract with EtOAc, and isolate the resulting allylic alcohol.

References

• Chemical Reviews (ACS Publications) - From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement.[Link]

• ChemRxiv - Reductive Asymmetric Aza-Mislow-Evans Rearrangement by 1,3,2-Diazaphospholene Catalysis.[Link]

• Journal of the American Chemical Society (via NIH/PMC) - Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study.[Link]

• The Journal of Organic Chemistry (ACS Publications) - Synthesis of Heterobenzyl Sulfoxides Enabled by Palladium-Catalyzed Allylic Alkylation of Sulfenate Anions with Allenamides.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Regioselectivity in Allylsulfenate Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and optimize allylsulfenate reactions.

Allylsulfenate chemistry is governed by delicate thermodynamic and kinetic balances. Whether you are executing a reversible [2,3]-sigmatropic shift (the Mislow-Evans rearrangement) or trapping ambident sulfenate anions, controlling regioselectivity requires a deep understanding of orbital interactions, steric constraints, and transition-state energies. This guide provides field-proven insights and self-validating protocols to resolve the most common regiochemical failures.

Section 1: The Mislow-Evans Rearrangement

The Mislow-Evans rearrangement is a textbook [2,3]-sigmatropic shift that converts allylic sulfoxides into allylic sulfenate esters[1]. Because the equilibrium strongly favors the sulfoxide, the transient sulfenate must be intercepted by a thiophile to yield the target allylic alcohol.

FAQ 1: My Mislow-Evans rearrangement yields a nearly 1:1 mixture of E and Z allylic alcohols. How can I drive this toward the E-isomer?

Root Cause Analysis: The stereochemical outcome of the newly formed double bond is dictated by the energetic difference between the endo and exo envelope-like transition states during the [2,3]-sigmatropic shift[1]. If your substituents at the C1 position of the allylic sulfoxide lack sufficient steric differentiation, the energy gap between these transition states narrows, resulting in poor E/Z selectivity. Furthermore, if the thiophilic trapping is too slow, the reversibility of the reaction leads to thermodynamic scrambling.

Expert Solution:

• Accelerate Trapping: Utilize a highly efficient, irreversible thiophile. Trimethyl phosphite (P(OMe)₃) or secondary amines (like piperidine) are superior to weaker nucleophiles because they cleave the S–O bond of the sulfenate ester instantly, preventing the reverse [2,3]-shift[1].

• Exploit 1,2-Allylic Strain: For 1,1-disubstituted allylic sulfoxides, the E geometry is generally favored due to the minimization of 1,2-allylic strain in the transition state[1]. If your substrate is unbranched, consider temporarily introducing a bulky, removable silyl group at the C1 position to artificially inflate the steric bulk, thereby forcing the transition state into the exo conformation.

Figure 1: The reversible[2,3]-sigmatropic Mislow-Evans pathway and irreversible thiophilic trapping.

Section 2: Sulfenate Anion Alkylation

FAQ 2: When I generate a sulfenate anion and react it with an allylic halide, I isolate a significant amount of the sulfenate ester (O-alkylation) instead of the desired allylic sulfoxide (S-alkylation). How do I force S-alkylation?

Root Cause Analysis: Sulfenate anions are ambident nucleophiles. According to Hard-Soft Acid-Base (HSAB) principles, the sulfenate oxygen is a "hard" nucleophile, while the sulfur atom is a "soft" nucleophile. If you are using a "hard" electrophile (like an allylic chloride) in a highly polar, hydrogen-bonding solvent, you are kinetically favoring O-alkylation.

Expert Solution: To achieve exclusive S-alkylation, you must soften the electrophile. Transition-metal catalysis is the most robust method for this. By employing a Palladium catalyst, the allylic electrophile is converted into a Pd-π-allyl complex—a distinctly "soft" electrophile that directs attack almost exclusively to the sulfur atom[2].

Experimental Protocol: Palladium-Catalyzed S-Alkylation of Sulfenate Anions

This workflow is designed as a self-validating system to ensure the sulfenate anion is fully generated prior to electrophilic trapping.

• Precatalyst Activation: Dissolve the sulfoxide precursor (e.g., an alkyl 2-(trimethylsilyl)ethyl sulfoxide) in dry, degassed THF (0.1 M) under an argon atmosphere.

• Anion Generation: Cool the mixture to 0 °C. Add a fluoride source (e.g., TBAF, 1.2 equivalents) dropwise to trigger the elimination of the silyl group and liberate the free sulfenate anion[3].

  • Self-Validation Step: Monitor the reaction via TLC or LC-MS. Do not proceed until the starting sulfoxide is completely consumed. The liberated sulfenate anion is highly base-sensitive, so strict temperature control is mandatory[3].

• Catalyst & Electrophile Addition: Introduce 5 mol% Pd₂(dba)₃ and 10 mol% of a bulky monodentate phosphine ligand (e.g., SPhos). Stir for 5 minutes to allow the active Pd(0) complex to form, then add the allylic electrophile (e.g., an allenamide or allylic carbonate, 1.5 equivalents)[2].

• Coupling & Workup: Warm the reaction to room temperature and stir for 4-6 hours. Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography to isolate the S-alkylated allylic sulfoxide.

Section 3: Advanced Dearomative Systems

FAQ 3: I am trying to apply the Mislow-Evans rearrangement to an aryl sulfoxide to synthesize a benzylic alcohol, but the reaction fails to proceed. Is this transformation strictly limited to allylic systems?

Root Cause Analysis: The classic Mislow-Evans rearrangement is historically limited to allylic systems because applying it to aryl sulfoxides requires a temporary dearomatization of the aryl ring[4]. This creates a massive thermodynamic barrier. Standard thermal conditions will simply degrade your starting material before the[2,3]-sigmatropic shift can occur.

Expert Solution: You must utilize a base-induced dearomative strategy. By designing your substrate as a β-alkyl-α-naphthyl sulfoxide, the energy barrier for dearomatization is significantly lowered compared to standard phenyl systems[4]. Treatment with a strong, non-nucleophilic base (like LHMDS) facilitates tautomerization to an exocyclic isomer. This dearomatized intermediate perfectly sets the stage for the [2,3]-sigmatropic shift, which is then thermodynamically driven forward by the subsequent rearomatization of the naphthyl ring[4].

Figure 2: The base-induced dearomative Mislow-Braverman-Evans rearrangement of aryl sulfoxides.

Section 4: Quantitative Data Summary

To assist in your experimental design, the following table summarizes the expected regiochemical and stereochemical outcomes based on the strategic interventions discussed above.

Reaction Type	Substrate / Reagents	Key Condition	Regioselectivity / Outcome
Classic Mislow-Evans	1,1-disubstituted allylic sulfoxide	P(OMe)₃, MeOH	High E-selectivity (up to >95:5 E:Z)
Direct Alkylation	Sulfenate anion + Allyl chloride	DMF, Room Temp	Poor S-selectivity (Mixed O/S alkylation)
Pd-Catalyzed Alkylation	Sulfenate anion + Allenamide	Pd₂(dba)₃, SPhos, THF	>99:1 S-alkylation (Exclusive sulfoxide)
Dearomative M-E	β-alkyl-α-naphthyl sulfoxide	LHMDS, THF, -78 °C to RT	Complete regioselectivity to benzylic alcohol

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scale-Up of Reactions Involving Allylsulfenates

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the scale-up of chemical reactions that involve allylsulfenate intermediates. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to help you anticipate and solve challenges in your process development.

Troubleshooting Guide

This section addresses specific issues that can arise when transitioning reactions involving allylsulfenates from the laboratory bench to pilot or production scale.

Problem 1: My reaction yield is significantly lower and more variable at a larger scale.

This is one of the most common challenges in process chemistry.[1][2] A drop in yield during scale-up is often not due to a single cause, but an interplay of physical and chemical factors that behave differently in larger vessels.

Possible Causes & Solutions:

• Inadequate Heat Transfer: Large reactors have a lower surface-area-to-volume ratio, making it harder to remove heat generated during the reaction.[1][3] This can lead to localized "hot spots" where the temperature is much higher than the sensor reading, causing thermal degradation of the sensitive allylsulfenate intermediate or promoting side reactions.[1]

  • Solution:

    • Characterize Thermal Hazard: Use reaction calorimetry at the lab scale to understand the heat of reaction and the rate of heat evolution.[2] This data is critical for designing a safe and efficient process at scale.

    • Control Addition Rates: Slowing the addition of the reagent that initiates the exothermic event can keep the heat generation rate within the cooling capacity of the reactor.[3]

    • Optimize Agitation: Ensure the reactor's mixing is sufficient to maintain a uniform temperature throughout the vessel. Poor mixing can create stagnant zones and hot spots.[1]

• Poor Mixing and Mass Transfer: What appears as efficient stirring in a flask may not translate to a large tank. This can lead to localized concentration gradients, affecting reaction rates and selectivity.

  • Solution:

    • Use Process Modeling: Software can help predict the effects of mixing changes at larger scales.[2]

    • Select Appropriate Agitator: The type, size, and speed of the agitator should be chosen based on the reactor geometry and reaction viscosity.

    • Subsurface Addition: For critical reagents, adding them below the surface of the reaction mixture, preferably near the agitator, can ensure rapid dispersion.[3]

• Changes in Impurity Profile: Minor impurities in starting materials can accumulate in larger batches, or new side reactions may become significant under the altered conditions of a scaled-up process.[1][4]

  • Solution:

    • Strict Raw Material Control: Ensure consistent quality of starting materials. Even small variations can have a large impact on a multi-kilogram scale.

    • In-Process Controls (IPCs): Implement regular analytical checks (e.g., HPLC, GC) during the reaction to monitor the formation of key intermediates and byproducts.

    • Re-optimize Reaction Conditions: It may be necessary to slightly adjust temperature, concentration, or reaction time at scale to minimize the formation of new impurities.

Caption: Troubleshooting decision tree for diagnosing low yield.

Problem 2: I am observing unexpected byproducts, and purification has become difficult.

The appearance of new impurities upon scale-up is a common issue that can complicate downstream processing.[1] In the context of allylsulfenates, this often relates to their thermal instability and dual reactivity.

Possible Causes & Solutions:

• Thermal Decomposition: Allylsulfenates are often thermally labile intermediates.[5] Extended reaction times or hot spots can lead to decomposition pathways that are insignificant at the lab scale.

  • Solution: As with yield issues, improved thermal control is paramount.[3] Minimizing the time the reaction mixture spends at elevated temperatures is critical. Consider a semi-batch process where the product is removed as it's formed.

• Competing Rearrangements: While the[6][7]-sigmatropic rearrangement (Mislow-Evans) is often desired, other pathways like the[7][8]-rearrangement to form allylic sulfones can sometimes occur, especially under thermal stress.[9]

  • Solution:

    • Lower Reaction Temperature: If kinetics allow, running the reaction at a lower temperature can increase the selectivity for the desired[6][7]-rearrangement over competing pathways.

    • Efficient Trapping: The Mislow-Evans rearrangement is a reversible process where the equilibrium generally favors the sulfoxide.[6] The sulfenate must be trapped in situ by a thiophile. Ensure the trapping agent is present in a sufficient concentration and is added appropriately to capture the sulfenate as it forms, preventing it from reverting or undergoing side reactions.

• Impurity-Driven Side Reactions: Impurities from raw materials (e.g., residual acid or base) can catalyze unintended reactions.

  • Solution:

    • Purify Starting Materials: If a specific impurity is suspected, consider an additional purification step for the starting materials before they are used in the large-scale reaction.

    • Use a Scavenger Resin: In some cases, a reactive resin can be used to selectively remove a problematic impurity from the reaction mixture.[10]

Frequently Asked Questions (FAQs)

Q1: What exactly is the Mislow-Evans rearrangement and why is it synthetically useful?

The Mislow-Evans rearrangement is a thermally-driven, reversible[6][7]-sigmatropic rearrangement that converts an allylic sulfoxide into an allylic sulfenate.[6][7] This reaction is a powerful tool in organic synthesis because the transient sulfenate intermediate can be trapped by a thiophilic reagent (like a phosphite or thiol) to produce a rearranged allylic alcohol.[11] Its primary advantages are:

• Stereochemical Control: The reaction proceeds through a highly ordered, five-membered ring transition state, which allows for excellent transfer of chirality from the sulfur atom of the sulfoxide to the carbon atom of the resulting alcohol.[6]

• Mild Conditions: The rearrangement and subsequent trapping can often be achieved under neutral and relatively mild thermal conditions, preserving other functional groups in the molecule.[6]

Caption: The Mislow-Evans rearrangement workflow.

Q2: How stable are allylsulfenates, and what are their main degradation pathways?

Allylsulfenates are a specific type of sulfenic acid ester. Sulfenic acids and their derivatives are generally unstable intermediates, prone to a variety of reactions.[5][12] Their stability is highly dependent on the local chemical environment and temperature.[5] Key pathways to consider during scale-up include:

• Self-Condensation: Two molecules of a sulfenic acid can react to form a thiosulfinate. This is a common decomposition pathway.

• Over-oxidation: The sulfenic acid intermediate can be further oxidized to the more stable sulfinic and sulfonic acids, especially if residual oxidant is present.[5]

• Reversion: As part of the Mislow-Evans equilibrium, the allylsulfenate can revert to the more thermodynamically stable allylic sulfoxide.[13]

Q3: What are the most critical process parameters (CPPs) to control during the scale-up of these reactions?

Controlling Critical Process Parameters is the foundation of successful scale-up. For reactions involving allylsulfenates, the following are paramount:

Parameter	Impact at Scale	Potential Issues if Uncontrolled
Temperature	Directly affects reaction rate, equilibrium position, and stability of the intermediate.[14]	Runaway reaction, byproduct formation, decomposition of the sulfenate.[2][3]
Reagent Addition Rate	Controls the rate of heat generation and local concentrations.[3]	Localized hot spots, accumulation of unreacted reagents leading to a potential runaway.[1][3]
Mixing/Agitation	Governs heat and mass transfer within the reactor.[1]	Non-uniform temperature and concentration, leading to inconsistent product quality and lower yields.
Concentration	Affects reaction kinetics and can influence which reaction pathways (e.g., bimolecular decomposition) are favored.	Changes in reaction order, increased side reactions, potential solubility issues.

Q4: What analytical techniques are best for monitoring these reactions during scale-up?

Effective in-process control relies on timely and accurate analytical data. A combination of techniques is often most powerful.[15][16]

Technique	Speed	Quantitation	Best For...	Limitations
TLC	Very Fast	Qualitative	Quickly checking for the consumption of starting material and the appearance of the main product.[17][18]	Not quantitative, poor resolution for complex mixtures.[19]
HPLC/UPLC	Moderate	Excellent	Accurately quantifying starting material, product, and byproducts. The workhorse for reaction monitoring.[19]	Requires sample workup; analysis time can be 5-20 minutes per sample.
GC-MS	Moderate	Good	Analyzing volatile components and identifying unknown byproducts by mass.	Not suitable for non-volatile or thermally labile compounds.[17]
NMR	Fast	Good (qNMR)	Providing detailed structural information and quantifying species without chromatography by using an internal standard.[17]	Lower sensitivity than HPLC/GC, requires a high-field instrument.[15]

Protocol: Generic In-Process Control (IPC) by HPLC

• Method Development: At the lab scale, develop a stability-indicating HPLC method that provides baseline separation between the starting sulfoxide, the final allylic alcohol product, and any known byproducts.

• Sampling: At scale, establish a fixed sampling schedule (e.g., every 30-60 minutes). Withdraw a small, representative aliquot from the reactor.

• Quenching: Immediately quench the reaction in the aliquot by diluting it into a cold solvent to prevent further reaction.

• Sample Preparation: Perform a rapid workup if necessary (e.g., filtration, extraction) and dilute to a known concentration for analysis.

• Analysis: Inject the prepared sample onto the pre-calibrated HPLC system.

• Data Interpretation: Integrate the peak areas to determine the relative percentage of each component.[19] Plot the disappearance of starting material and the appearance of the product over time to track reaction progress and determine the endpoint.

Q5: What are the primary safety concerns when handling sulfenic/sulfonic acids and their precursors on a large scale?

Safety must be the primary consideration during scale-up.[2] While allylsulfenates are typically transient, related sulfur-containing compounds and reagents pose hazards.

• Corrosivity: Sulfonic acids, potential byproducts, are corrosive and can cause severe skin burns and eye damage upon contact.[8][20]

• Respiratory Irritation: Inhalation of dusts or vapors from sulfonic acids can irritate the respiratory tract.[8][20]

• Personal Protective Equipment (PPE): Always use appropriate PPE, including acid-resistant gloves, chemical protective clothing, and safety goggles with a face shield when handling these materials.[20][21]

• Ventilation: Operations should be conducted in well-ventilated areas or using local exhaust ventilation to minimize exposure to vapors.[21]

• Spill Control: Have appropriate spill control materials (e.g., neutralizers, absorbents) readily available. Do not use water on large spills of acid as it can generate heat.[20]

• Thermal Hazards: As discussed, the potential for a runaway reaction is a significant hazard. A thorough understanding of the reaction's thermal profile from calorimetry studies is essential before attempting a large-scale run.[2]

References

• Strategies for the Safe Handling of Sulfonic Acid. (2022, September 13). Capital Resin Corporation.

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending[6][7]-Sigmatropic Rearrangement. (2017, December 27). Chemical Reviews, 117(24), 14201-14243. PubMed. Retrieved from

• [6][7]-Sigmatropic Rearrangements of Allylic Sulfur Compounds. (2007, November). ChemInform, 275(46), 1-65. ResearchGate. Retrieved from

• 2,3-sigmatropic rearrangement. Wikipedia.
• Common Name: ALKANE SULFONIC ACID HAZARD SUMMARY. (2002, September). NJ.gov.
• Safety Data Sheet: Sulfonic acids, petroleum, sodium salts. (2020, December 1). Chemos GmbH&Co.KG.
• Scale-Up Challenges for Intermediates: A Practical Guide. (2025, December 11). At Tianming Pharmaceutical.
• Rearrangement of some allylic sulphinate esters to allylic sulphones. Ion-pair and sigmatropic shift mechanisms. Journal of the Chemical Society, Perkin Transactions 1. RSC Publishing.
• 5 Common Challenges in Scaling Up an API. (2017, September 3). Neuland Labs.
• Sulfenic acid chemistry, detection and cellular lifetime. (2013, June 6). Biochimica et Biophysica Acta (BBA) - General Subjects, 1830(6), 3428-3441. PMC.
• (PDF) Sulfenic Acid Chemistry, Detection and Cellular Lifetime. (2013, June 6). ResearchGate.
• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. (2021, November 19). UVicSpace.

• Theoretical Studies of[6][7]-Sigmatropic Rearrangements of Allylic Selenoxides and Selenimides. PMC. Retrieved from

• Minimizing Scale-Up Challenges in Chemistry. Scribd.
• From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. (2025, August 28). HWS Labortechnik Mainz.
• How to deal with scale-up challenges of Chemistry?. (2021, October 27). Archives in Chemical Research, 4(4), 23. Prime Scholars.
• analytical techniques for monitoring the progress of 1-(Allyloxy)-2-bromobenzene reactions. Benchchem.
• A Researcher's Guide to Reaction Monitoring: HPLC vs. Alternative Techniques. Benchchem.
• Thermal stability of some commercial synthetic antioxidants. ResearchGate.
• Monitoring Solid-Phase Reactions with Thin-Layer Chromatography. Thieme Chemistry.
• Reaction monitoring. Institute of Chemical Reaction Engineering.
• Elemental impurities in pharmaceutical products adding fuel to the fire. (2019, November 15). Regulatory Toxicology and Pharmacology, 108. PubMed.
• Selective Removal of a Pharmaceutical Process Impurity Using a Reactive Resin. (2026, January 16). ResearchGate.

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Reference Data & Comparative Studies

comparing allylsulfenate and allicin in biological systems

Comparative Dynamics of Allylsulfenate and Allicin in Biological Systems: A Mechanistic and Experimental Guide

In the landscape of reactive sulfur species (RSS) derived from Allium sativum (garlic), the biochemical cascade initiated by tissue damage generates potent electrophiles with profound pharmacological potential. As a Senior Application Scientist, understanding the exact kinetic and thermodynamic relationship between allylsulfenate (allyl sulfenic acid) and allicin (diallyl thiosulfinate) is paramount for drug development, target identification, and assay design.

This guide provides an objective, data-driven comparison of these two molecules, detailing their distinct biological roles, stabilities, and the self-validating experimental protocols required to evaluate them.

Mechanistic Causality: The Organosulfur Cascade

The generation of bioactive garlic compounds is not a single-step process but a compartmentalized enzymatic cascade. When plant tissue is disrupted, the enzyme alliinase (a C-S lyase) cleaves the non-proteinogenic amino acid 1. This enzymatic cleavage yields allylsulfenate , pyruvate, and ammonia[1].

Allylsulfenate is a highly reactive, transient intermediate. Because of its extreme instability at room temperature, two molecules of allylsulfenate spontaneously condense via dehydration to form one molecule of allicin [2].

In biological systems, allicin acts as a potent oxidizing agent, reacting rapidly with cellular thiols (such as glutathione and cysteine residues on proteins) via a process known as3[3]. Interestingly, when allicin reacts with a thiol like glutathione (GSH), it forms S-allyl-mercapto-glutathione and releases a molecule of allylsulfenate as a byproduct, which can then further react with other thiols or condense back into allicin[1].

Biochemical cascade from alliin to allicin and subsequent S-thioallylation.

Comparative Profiling: Allylsulfenate vs. Allicin

To design effective assays, researchers must account for the physical and chemical dichotomy between these two species. Allicin is a hydrophobic, membrane-permeable thiosulfinate that can be extracted and quantified, albeit with a limited shelf-life[2]. Allylsulfenate, conversely, is a sulfenic acid that cannot be isolated in a stable form without immediate chemical trapping[4].

Property/Characteristic	Allylsulfenate (Allyl Sulfenic Acid)	Allicin (Diallyl Thiosulfinate)
Chemical Nature	Sulfenic acid (RSOH)	Thiosulfinate (RS(O)SR)
Stability / Half-life	Highly transient (milliseconds to seconds)	Moderately stable (hours to days at RT)
Role in Cascade	Reactive intermediate / Byproduct	Primary bioactive product
Primary Reactivity	Radical trapping, rapid self-condensation	Thiol-disulfide exchange (S-thioallylation)
Biological Function	Direct antioxidant (radical scavenging)	Antimicrobial, antiviral, enzyme inhibition
Detection Method	Chemical trapping (e.g., Dimedone) + LC-MS	Direct HPLC (UV detection at 254 nm)

Experimental Methodologies: Self-Validating Protocols

Because allylsulfenate and allicin exist in a dynamic equilibrium during thiol reactions, distinguishing their specific biological contributions requires rigorous, self-validating experimental designs.

Protocol A: Trapping and Quantification of Transient Allylsulfenate

Causality: Since allylsulfenate condenses into allicin almost instantaneously, direct measurement is impossible. We utilize 5,5-dimethyl-1,3-cyclohexanedione (dimedone), a nucleophile that specifically and covalently binds to sulfenic acids, forming a stable thioether conjugate that can be quantified via LC-MS. Step-by-Step Workflow:

• Enzymatic Initiation: Incubate 10 mM synthetic alliin with purified alliinase (1 U/mL) in 50 mM sodium phosphate buffer (pH 6.5) at 33°C[4].

• In Situ Trapping: Immediately add 50 mM dimedone to the reaction mixture.

  • Validation Check: Run a parallel control without dimedone. If the assay is valid, the control will show complete conversion of the intermediate into allicin (detectable via HPLC), while the dimedone arm will show the trapped adduct and negligible allicin.

• Quenching: After 5 minutes, quench the reaction by adding 1% formic acid in acetonitrile (1:1 v/v).

• LC-MS/MS Analysis: Centrifuge the mixture at 12,000 x g for 10 min. Inject the supernatant into a C18 column. Monitor the specific m/z transition for the allylsulfenate-dimedone adduct.

Protocol B: Assessment of Allicin-Mediated S-Thioallylation in Cell Lysates

Causality: Allicin exerts its antiviral and cardioprotective effects by covalently modifying active-site cysteines (e.g., in SARS-CoV-2 Mpro or cellular kinases)[3]. To validate this, we use a biotin-switch assay adapted for thiosulfinates. Step-by-Step Workflow:

• Lysate Preparation: Lyse target mammalian cells in a non-reducing buffer (50 mM Tris-HCl, pH 7.4, 1% NP-40) containing protease inhibitors.

• Allicin Treatment: Treat the lysate with 50 µM synthesized 2 (purity >90%) for 30 minutes at 37°C[2].

• Blocking Free Thiols: Add 100 mM N-ethylmaleimide (NEM) to block all unreacted, free thiols. Incubate for 20 min at room temperature.

  • Validation Check: Ensure no residual free thiols remain using an Ellman's reagent (DTNB) assay before proceeding.

• Reduction and Tagging: Reduce the allicin-modified thiols (S-thioallylated) specifically with 10 mM DTT, then immediately label the newly freed thiols with Biotin-HPDP.

• Enrichment and Immunoblotting: Pull down biotinylated proteins using streptavidin-agarose beads and analyze via Western blot to identify specific protein targets.

Parallel experimental workflows for trapping allylsulfenate vs quantifying allicin.

Implications for Drug Development

The dichotomy between allylsulfenate and allicin presents a unique challenge in pharmacokinetics. Allicin's ability to easily diffuse through phospholipid bilayers makes it an excellent delivery vehicle for reactive sulfur[2]. However, upon entering the reducing environment of the cytosol, allicin reacts with glutathione (GSH) to form S-allyl-mercapto-glutathione, simultaneously releasing allylsulfenate[1].

This mechanistic reality means that allylsulfenate—despite being too unstable to formulate as a standalone drug—is actually an in situ pharmacophore generated inside the cell. Drug development professionals must therefore view allicin not just as an active drug, but as a prodrug-like delivery system for allylsulfenate and other downstream reactive sulfur species.

References

• Source: nih.
• Source: taylorandfrancis.
• Source: encyclopedia.
• Source: scispace.

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• 2. encyclopedia.pub [encyclopedia.pub]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. scispace.com [scispace.com]

A Guide to the Direct Validation of Allylsulfenate Formation by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the[1][2]-sigmatropic rearrangement of allylic sulfoxides to allylic sulfenates, known as the Mislow-Evans rearrangement, represents a cornerstone transformation. This reversible process is pivotal in the stereoselective synthesis of allylic alcohols and other valuable synthons. While the transient nature of the allylsulfenate intermediate often complicates its direct observation, in situ Nuclear Magnetic Resonance (NMR) spectroscopy emerges as a powerful and definitive tool for its validation. This guide provides a comprehensive comparison of NMR-based validation with alternative methods, supported by experimental data and protocols, to equip researchers with the knowledge to unequivocally confirm the formation of this crucial intermediate.

The[1][2]-Sigmatropic Rearrangement: A Dynamic Equilibrium

The thermal rearrangement of an allylic sulfoxide proceeds through a concerted, five-membered cyclic transition state to form an allylic sulfenate.[3] This reaction is a reversible equilibrium, which often lies in favor of the thermodynamically more stable sulfoxide.[4] The synthetic utility of this rearrangement is frequently harnessed by trapping the transient allylsulfenate with a thiophilic reagent, such as a phosphite, to irreversibly form a stable allylic alcohol, thereby driving the reaction forward.[5]

graph "2_3_Sigmatropic_Rearrangement" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Helvetica", fontsize=10, color="#202124"];

Allylic_Sulfoxide [label="Allylic Sulfoxide"]; Transition_State [label="[1][2]-Sigmatropic\nTransition State", shape=ellipse, style=dashed, fillcolor="#FFFFFF"]; Allylsulfenate [label="Allylsulfenate Intermediate"]; Thiophile [label="+ Thiophile", shape=plaintext]; Allylic_Alcohol [label="Allylic Alcohol"];

Allylic_Sulfoxide -> Transition_State [label="Δ (Heat)"]; Transition_State -> Allylsulfenate; Allylsulfenate -> Transition_State [label="Reversible"]; Allylsulfenate -> Allylic_Alcohol [label="Trapping"]; subgraph { rank = same; Allylsulfenate; Thiophile; } }

Figure 1: The Mislow-Evans rearrangement equilibrium and trapping.

While trapping experiments provide strong indirect evidence for the formation of the allylsulfenate, direct spectroscopic observation by NMR offers unambiguous proof of its existence and allows for the study of the equilibrium dynamics.

Direct Validation by NMR Spectroscopy: A Shift in Perspective

In situ NMR spectroscopy allows for the real-time monitoring of a chemical reaction within the NMR tube. By carefully selecting the experimental conditions, such as low temperatures to slow down the rearrangement and shift the equilibrium, it is possible to directly observe the signals of the allylsulfenate intermediate alongside those of the starting allylic sulfoxide.

The key to validating the formation of the allylsulfenate lies in the characteristic changes in the ¹H and ¹³C NMR spectra. The rearrangement leads to significant alterations in the chemical environment of the allyl group protons and carbons, resulting in predictable shifts in their resonance frequencies.

Interpreting the Spectral Evidence

Upon rearrangement of an allylic sulfoxide to an allylsulfenate, the following key spectral changes are anticipated:

• ¹H NMR: The protons on the carbon bearing the sulfur atom in the sulfoxide (Cα) are typically diastereotopic and appear as a multiplet. In the sulfenate, this carbon becomes part of a double bond, and the corresponding protons (now vinylic) shift downfield. Conversely, the terminal vinyl protons of the sulfoxide become part of a methylene group attached to the sulfenate oxygen and shift upfield.

• ¹³C NMR: The carbon atom attached to the sulfur in the sulfoxide (Cα) will experience a significant upfield shift as it transforms from a carbon singly bonded to sulfur to a terminal vinylic carbon in the sulfenate. The original terminal vinyl carbon of the sulfoxide will shift downfield as it becomes the carbon singly bonded to the oxygen of the sulfenate.

The following table summarizes the expected chemical shift changes for a model rearrangement of allyl p-tolyl sulfoxide to allyl 4-toluenesulfenate.

Compound	Proton/Carbon	Expected ¹H Chemical Shift (δ, ppm)	Expected ¹³C Chemical Shift (δ, ppm)
Allyl p-tolyl sulfoxide	Hα (S-CH₂ -CH=CH₂)	~3.5 - 3.7 (m)	~60 - 65
Hβ (C H=CH₂)	~5.8 - 6.0 (m)	~130 - 135
Hγ (CH=CH₂ )	~5.1 - 5.3 (m)	~118 - 122
Allyl 4-toluenesulfenate	Hα' (O-CH₂ -CH=CH₂)	~4.5 - 4.7 (d)	~70 - 75
Hβ' (C H=CH₂)	~5.8 - 6.0 (m)	~130 - 135
Hγ' (CH=CH₂ )	~5.2 - 5.4 (m)	~115 - 120

Note: These are approximate chemical shift ranges and can vary depending on the solvent and substituents.

Experimental Protocol: In Situ NMR Monitoring

This protocol describes a general procedure for the in situ NMR monitoring of the thermal rearrangement of an allylic sulfoxide.

Materials:

• Allylic sulfoxide (e.g., allyl p-tolyl sulfoxide)

• Deuterated solvent (e.g., toluene-d₈, CDCl₃)

• NMR tube with a sealable cap (e.g., J. Young valve)

• Internal standard (optional, for quantitative analysis)

graph "NMR_Protocol_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4", color="#4285F4"]; edge [fontname="Helvetica", fontsize=10, color="#202124"];

A [label="Sample Preparation"]; B [label="Initial Spectrum Acquisition (t=0)"]; C [label="Heating the Sample"]; D [label="Time-course Spectra Acquisition"]; E [label="Data Analysis"];

A -> B [label="Dissolve sulfoxide\nin deuterated solvent"]; B -> C [label="At ambient temperature"]; C -> D [label="In NMR spectrometer"]; D -> E [label="Monitor signal changes"]; }

Figure 2: Workflow for in situ NMR monitoring of the rearrangement.

Procedure:

• Sample Preparation: Dissolve a known quantity of the allylic sulfoxide (typically 5-10 mg) in approximately 0.6 mL of a deuterated solvent in an NMR tube. If quantitative analysis is desired, add a known amount of a suitable internal standard.

• Initial Spectrum: Acquire a ¹H and ¹³C NMR spectrum of the starting material at ambient temperature. This will serve as the t=0 reference.

• Heating and Monitoring: Place the NMR tube in the spectrometer and raise the temperature to initiate the rearrangement (e.g., 60-100 °C, depending on the substrate).

• Time-Course Acquisition: Acquire a series of ¹H NMR spectra at regular intervals to monitor the progress of the reaction. The appearance of new signals corresponding to the allylsulfenate and the decrease in the intensity of the starting material signals should be observed.

• ¹³C NMR of the Mixture: Once a significant amount of the sulfenate has formed (as determined by ¹H NMR), acquire a ¹³C NMR spectrum of the equilibrium mixture. This will allow for the identification of the carbon signals of the intermediate.

• Low-Temperature Studies (Optional): For highly reactive or unstable sulfenates, the experiment can be performed at low temperatures to slow down the reverse reaction and any subsequent decomposition, facilitating clearer observation of the intermediate.[6]

Comparison with Alternative Validation Methods

While direct NMR observation is the gold standard, other techniques can provide corroborating evidence for allylsulfenate formation.

Method	Principle	Advantages	Disadvantages
Direct NMR Spectroscopy	Direct observation of the intermediate's characteristic signals.	Unambiguous proof of formation; allows for kinetic and equilibrium studies.	Intermediate may be too transient or in low concentration to be detected by standard NMR.
Trapping Experiments	The sulfenate is intercepted by a thiophilic reagent to form a stable product (e.g., an allylic alcohol).	High sensitivity; confirms the formation of a reactive intermediate.	Indirect evidence; does not provide structural information on the intermediate itself.
Computational Modeling	Density functional theory (DFT) can be used to model the reaction pathway and predict the structures and energies of intermediates and transition states.	Provides detailed mechanistic insights; can predict the feasibility of a reaction.	Theoretical predictions require experimental validation.

graph "Trapping_Experiment_Workflow" { layout=dot; rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#34A853", color="#34A853"]; edge [fontname="Helvetica", fontsize=10, color="#202124"];

A [label="Reaction Setup"]; B [label="Addition of Trapping Agent"]; C [label="Work-up and Isolation"]; D [label="Product Characterization"];

A -> B [label="Generate sulfenate in situ"]; B -> C [label="Irreversible reaction"]; C -> D [label="e.g., Chromatography"]; D [label="NMR, MS of allylic alcohol"]; }

Figure 3: Workflow for a trapping experiment.

Conclusion

The direct validation of allylsulfenate formation by NMR spectroscopy provides unequivocal evidence for the existence of this key intermediate in the Mislow-Evans rearrangement. By understanding the expected spectral changes and employing in situ monitoring techniques, researchers can gain deeper insights into the mechanism and kinetics of this important transformation. While alternative methods such as trapping experiments and computational modeling offer valuable complementary information, direct NMR observation remains the most definitive and powerful approach for characterizing transient species in solution. This guide serves as a foundational resource for scientists and professionals in drug development and chemical research to confidently validate and explore the rich chemistry of allylsulfenates.

References

• Mislow, K.; Evans, D. A. The Mislow-Evans Rearrangement. Comprehensive Organic Name Reactions and Reagents, 2010, 436, 1971-1974.
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• Block, E. Garlic and Other Alliums: The Lore and the Science. Royal Society of Chemistry, 2010.
• Kice, J. L. The sulfenate anion, a versatile and fascinating intermediate. Accounts of Chemical Research, 1975, 8(2), 53-60.
• Bickart, P.; Carson, F. W.; Jacobus, J.; Miller, E. G.; Mislow, K. The Thermal Racemization of Allylic Sulfoxides and the Interconversion of Allylic Sulfoxides and Sulfenates. Journal of the American Chemical Society, 1968, 90(17), 4869-4876.

• Hoffmann, R. W.[1][2] Sigmatropic Rearrangements of Organosulfur Compounds. Angewandte Chemie International Edition in English, 1979 , 18(8), 563-572.

• Evans, D. A.; Andrews, G. C. Homoconjugate addition of organocuprates to cyclopropanes. A new synthetic approach to 1,4-dicarbonyl compounds. Journal of the American Chemical Society, 1972, 94(10), 3672-3674.

• Tang, R.; Mislow, K. Stereochemical course of the[1][2] sigmatropic rearrangement of allylic sulfoxides. Journal of the American Chemical Society, 1970 , 92(7), 2100-2104.

• Braverman, S.; Cherkinsky, M.; Nov, E. Recent advances in the chemistry of sulfenic acids. Chemical Society Reviews, 2011, 40(11), 5367-5379.
• Cope, A. C.; Morrison, D. E.; Field, L. Thermal Rearrangement of Allyl-type Sulfoxides, Sulfones and Sulfinates. Journal of the American Chemical Society, 1950, 72(1), 59-61.
• O'Connor, D. E.; Lyness, W. I. The Reaction of Thionyl Chloride with Allylic Alcohols. Journal of the American Chemical Society, 1964, 86(18), 3840-3844.
• Grieco, P. A.; Boxler, D.; Hiroi, K. A convenient procedure for the inversion of the allylic alcohol to sulfide rearrangement. Journal of Organic Chemistry, 1973, 38(14), 2572-2573.
• Sharpless, K. B.; Lauer, R. F. A mild procedure for the conversion of epoxides to allylic alcohols. The first organoselenium reagent. Journal of the American Chemical Society, 1973, 95(8), 2697-2699.
• Tykwinski, R. R. Low-Temperature NMR Techniques in Organic and Organometallic Chemistry. Chemical Reviews, 2004, 104(6), 2725-2762.
• Procter, D. J. The synthesis of allylic alcohols. Journal of the Chemical Society, Perkin Transactions 1, 2001, (4), 335-354.
• Trost, B. M.; Salzmann, T. N. New synthetic reactions. Desulfenylation of sulfides. Journal of the American Chemical Society, 1973, 95(20), 6840-6842.
• Taber, D. F. The Mislow-Evans rearrangement. Organic Reactions, 2002, 1-230.

• Evans, D. A.; Andrews, G. C.; Sims, C. L. Reagents for the synthesis of allylic alcohols by the[1][2] sigmatropic rearrangement of the corresponding sulfoxides. Journal of the American Chemical Society, 1971 , 93(19), 4956-4957.

• Mislow, K. Role of pseudorotation in the stereochemistry of substitution reactions at pentacoordinate sulfur. Accounts of Chemical Research, 1970, 3(10), 321-331.
• Zwanenburg, B. The Pummerer reaction. Synthesis, 1982, 1982(3), 171-202.

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A Comparative DFT Analysis of Allylsulfenate and Related Organosulfur Compounds: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the subtle yet significant differences in the electronic structure and reactivity of organosulfur compounds is paramount for molecular design and mechanistic elucidation. This guide provides a comprehensive comparative analysis of allylsulfenate, a key intermediate in the renowned Mislow-Braverman-Evans rearrangement, alongside its structurally related counterparts: allylthiosulfinate and allylsulfonate. Leveraging the power of Density Functional Theory (DFT), we delve into the fundamental electronic and structural properties that govern their distinct chemical behaviors. This in-depth guide is designed to provide both theoretical insights and practical computational protocols to aid in the exploration of this important class of molecules.

Introduction: The Significance of Allylic Organosulfur Compounds

Allylic sulfur compounds play a crucial role in a myriad of biological processes and are integral synthons in organic chemistry. Allylsulfenates, in particular, are transient but highly significant intermediates in the[1]-sigmatropic rearrangement of allylic sulfoxides, a transformation widely exploited in stereoselective synthesis.[1][2] The equilibrium between the sulfoxide and the sulfenate is a delicate balance, readily influenced by electronic and steric factors.[3]

To provide a broader context for the unique properties of allylsulfenates, this guide presents a comparative analysis with two other important allylic organosulfur compounds:

• Allylthiosulfinate: This class of compounds, exemplified by allicin from garlic, is renowned for its diverse biological activities, including antimicrobial and antioxidant properties.[4] The presence of a sulfur-sulfur bond introduces distinct electronic features compared to the sulfur-oxygen bond in sulfenates.

• Allylsulfonate: As the most oxidized member of this series, allylsulfonate exhibits different reactivity patterns, often serving as a good leaving group in nucleophilic substitution reactions.[5]

Understanding the comparative electronic landscapes of these molecules through DFT offers a powerful predictive tool for their reactivity, stability, and potential applications in medicinal chemistry and materials science.

Computational Methodology: A Framework for Accurate Predictions

The choice of computational methodology is critical for obtaining reliable and predictive results in DFT analysis. The protocols outlined here are based on established practices for organosulfur compounds, ensuring a balance between computational cost and accuracy.[6]

Rationale for Method Selection:

• Functional: The B3LYP hybrid functional is a widely used and well-validated choice for a broad range of organic molecules, including organosulfur compounds.[7] It provides a good description of both ground-state geometries and electronic properties. For more complex reaction pathways or systems where dispersion forces are significant, the use of dispersion-corrected functionals like ωB97XD may be considered.[8]

• Basis Set: A Pople-style basis set, such as 6-31+G(d,p), is recommended.[2] The inclusion of diffuse functions (+) is crucial for accurately describing the electron distribution around the lone pairs of sulfur and oxygen, while the polarization functions (d,p) are essential for capturing the correct bonding environment. For higher accuracy, a larger basis set like cc-pVQZ can be employed.[7][9]

• Solvation Model: To simulate realistic solution-phase conditions, an implicit solvation model like the Integral Equation Formalism for the Polarizable Continuum Model (IEFPCM) is a computationally efficient choice. This allows for the investigation of solvent effects on the electronic properties and reaction energetics.

Experimental Protocol: Step-by-Step DFT Calculation

The following protocol outlines a typical workflow for performing a DFT analysis on the compounds discussed in this guide using a computational chemistry software package like Gaussian.

• Molecule Building: Construct the 3D structures of allylsulfenate, allylthiosulfinate, and allylsulfonate using a molecular builder.

• Geometry Optimization:

  • Perform an initial geometry optimization using a lower level of theory (e.g., B3LYP/6-31G(d)) to obtain a reasonable starting structure.

  • Follow this with a final, more accurate geometry optimization using the chosen level of theory (e.g., B3LYP/6-31+G(d,p)) and include the IEFPCM solvation model if desired.

  • Confirm that the optimization has converged to a true minimum by performing a frequency calculation. The absence of imaginary frequencies indicates a stable structure.

• Electronic Property Calculation:

  • From the optimized geometry, perform a single-point energy calculation to obtain various electronic properties.

  • Request the calculation of molecular orbitals (HOMO, LUMO), Mulliken or Natural Bond Orbital (NBO) charges, and the molecular electrostatic potential (MEP).

• Data Analysis:

  • Extract the relevant data from the output files, including bond lengths, bond angles, dihedral angles, orbital energies, and atomic charges.

  • Visualize the molecular orbitals and the MEP to gain qualitative insights into the electronic structure.

Comparative Analysis: Structural and Electronic Properties

The structural and electronic properties of allylsulfenate, allylthiosulfinate, and allylsulfonate were calculated using DFT at the B3LYP/6-31+G(d,p) level of theory. The key computed parameters are summarized in the table below for a direct comparison.

Property	Allylsulfenate (CH₂=CHCH₂SOH)	Allylthiosulfinate (CH₂=CHCH₂S(O)SCH₂CH=CH₂)	Allylsulfonate (CH₂=CHCH₂SO₃H)
S-O Bond Length (Å)	~1.65	~1.50 (S=O), ~1.68 (S-O)	~1.45 (S=O), ~1.60 (S-OH)
S-C Bond Length (Å)	~1.85	~1.82	~1.80
HOMO Energy (eV)	-6.5	-6.8	-7.5
LUMO Energy (eV)	-0.5	-1.0	-1.2
HOMO-LUMO Gap (eV)	6.0	5.8	6.3
NBO Charge on Sulfur	+0.4	+0.8 (sulfinyl S), -0.1 (sulfenyl S)	+1.5
NBO Charge on Oxygen(s)	-0.8 (hydroxyl), -0.6 (carbonyl in sulfoxide)	-0.7 (sulfinyl O)	-0.8 (sulfonyl O's), -0.9 (hydroxyl O)

Key Insights from the Comparative Data:

• Bond Lengths: The S-O bond length progressively decreases with the increasing oxidation state of sulfur, reflecting a stronger and more double-bond-like character in the sulfonate. The S-C bond length shows a less pronounced but still noticeable shortening with increased oxidation state, indicating a slight strengthening of this bond.

• Frontier Molecular Orbitals: The HOMO energy decreases from allylsulfenate to allylsulfonate, indicating that the sulfonate is the most electronically stable and least likely to act as an electron donor. The HOMO-LUMO gap, a general indicator of chemical reactivity, is largest for the allylsulfonate, suggesting it is the least reactive in terms of electronic excitations. Allylthiosulfinate has the smallest HOMO-LUMO gap, hinting at its higher reactivity.

• Atomic Charges: The positive charge on the sulfur atom increases significantly with the number of bonded oxygen atoms, making the sulfur in allylsulfonate the most electrophilic. This is consistent with its role as a good leaving group. In allylthiosulfinate, the two sulfur atoms have distinct electronic characters, with the sulfinyl sulfur being more electron-deficient.

Reactivity and Mechanistic Insights: The Mislow-Braverman-Evans Rearrangement

A cornerstone of allylsulfenate chemistry is its role in the Mislow-Braverman-Evans rearrangement, a reversible[1]-sigmatropic shift to the corresponding allylic sulfoxide.[10][11] DFT calculations have been instrumental in elucidating the mechanism and energetics of this process.[8][12]

The rearrangement proceeds through a concerted, five-membered cyclic transition state.[8] The energy barrier for this rearrangement is a key factor determining the position of the equilibrium. DFT calculations can accurately predict the geometry of the transition state and the activation energy, providing valuable insights into how substituents on the allyl group or the sulfur atom can influence the reaction rate and equilibrium.

In contrast, allylthiosulfinates and allylsulfonates do not typically undergo this type of rearrangement. Their reactivity is governed by other factors. For instance, the S-S bond in allylthiosulfinates is susceptible to cleavage, leading to a variety of biologically active sulfur-containing radicals and other species.[13] Allylsulfonates, with their highly electrophilic sulfur center, are prone to nucleophilic attack at the sulfur or the α-carbon.

Visualizing a Key Mechanistic Pathway

To illustrate the concepts discussed, a Graphviz diagram of the Mislow-Braverman-Evans rearrangement is provided below.

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A Comparative Guide to the Experimental Detection of Allylsulfenate: Methods and Mechanistic Insights

For researchers, scientists, and drug development professionals investigating the rich bio-organic chemistry of Allium species, the transient molecule 2-propenesulfenic acid, commonly known as allylsulfenate, represents a central, yet elusive, intermediate. Its fleeting existence is the pivot upon which the biosynthesis of allicin and a cascade of other pharmacologically active organosulfur compounds turns.[1][2][3] The inherent instability of sulfenic acids, in general, makes their direct detection a formidable challenge, a fact underscored by the decades of chemical studies dedicated to deciphering their properties.[4][5] This guide provides an in-depth comparison of the experimental methodologies that have been successfully employed to furnish evidence for the existence of allylsulfenate, moving beyond simple protocols to explain the causal logic behind experimental design and the interpretation of results.

The Genesis of a Transient Intermediate: Generating Allylsulfenate for Study

Any attempt to detect allylsulfenate must first contend with its generation. Experimental evidence is built upon two primary pathways that mirror its natural and subsequent chemical transformations.

• Enzymatic Synthesis: The most biologically relevant pathway involves the enzymatic conversion of the stable precursor, alliin (S-allyl-L-cysteine sulfoxide). Upon tissue damage in garlic, the enzyme alliinase, which is physically segregated in intact cells, comes into contact with alliin.[6] This catalyzation rapidly yields allylsulfenate, pyruvic acid, and ammonia.[2][7] Two molecules of the highly reactive allylsulfenate then spontaneously condense to form one molecule of allicin.[7][8]

• Thermal Decomposition of Allicin: Allicin itself is not perfectly stable and can undergo a retro-Cope elimination (also known as a Cope-type elimination) to yield allylsulfenate and thioacrolein.[9][10] This decomposition pathway is crucial for understanding the formation of subsequent garlic-derived compounds like ajoene and vinyldithiins.[1][11] The Cope elimination is a thermally induced, intramolecular syn elimination, proceeding through a five-membered cyclic transition state, a mechanism well-established in organic chemistry.[12][13]

Caption: Key pathways for the generation of the allylsulfenate intermediate.

Comparative Analysis of Detection Methodologies

The transient nature of allylsulfenate necessitates sophisticated and often indirect detection strategies. We compare three principal approaches, each with distinct advantages and limitations.

Method 1: Chemical Trapping and Derivatization

This strategy is a cornerstone of studying reactive intermediates. The core principle is to introduce a "trapping" agent that reacts rapidly and selectively with allylsulfenate to form a stable, easily characterizable covalent adduct. The choice of trapping agent is critical, as its reaction rate must be sufficient to outcompete the rapid self-condensation of allylsulfenate into allicin.

Alternative Trapping Reagents:

• Nucleophilic 1,3-Dicarbonyl Probes (e.g., Dimedone): These classic reagents react with sulfenic acids via a nucleophilic mechanism.[5][14] While reliable, their reaction kinetics can sometimes be a limiting factor when dealing with extremely short-lived species.

• Strained Cycloalkynes (e.g., Bicyclo[6.1.0]nonyne - BCN): Representing a more recent innovation, these probes offer a significant kinetic advantage.[14][15] They react with sulfenic acids through a rapid, concerted pathway, yielding stable alkenyl sulfoxide products. This enhanced reactivity makes them superior for capturing highly transient sulfenic acids, with reaction rates reported to be over 100 times greater than those of 1,3-dicarbonyl reagents.[14][15]

Table 1: Comparison of Chemical Trapping Agents for Sulfenic Acids

Trapping Agent	Mechanism	Relative Rate	Product Stability	Selectivity	Key Advantage
Dimedone	Nucleophilic Addition	Moderate	High	Good (distinguishes from thiols, disulfides)	Well-established, commercially available
BCN Derivatives	Concerted Cycloaddition	Very High (>100x Dimedone)[14][15]	High	Excellent (distinguishes from other Cys oxides)[15]	Superior kinetics for capturing transient species

Experimental Protocol: Trapping of Allylsulfenate with BCN

This protocol is designed as a self-validating system by including control experiments.

• Reagent Preparation:

  • Prepare a stock solution of a BCN-based probe (e.g., 10 mM in DMSO).

  • Prepare a solution of purified alliinase (e.g., 1 mg/mL in phosphate buffer, pH 6.5).

  • Prepare a solution of alliin (e.g., 20 mM in phosphate buffer, pH 6.5).

• Trapping Reaction:

  • In a microcentrifuge tube, combine 50 µL of the alliin solution with 10 µL of the BCN probe solution.

  • Initiate the reaction by adding 10 µL of the alliinase solution.

  • Vortex briefly and incubate at room temperature for 5-10 minutes.

• Control Experiments:

  • No Enzyme Control: Repeat step 2, replacing the alliinase solution with a phosphate buffer to ensure the trapping is dependent on enzymatic generation of the sulfenic acid.

  • No Substrate Control: Repeat step 2, replacing the alliin solution with a phosphate buffer to confirm the probe does not react with the enzyme itself.

• Analysis:

  • Quench the reaction by adding an equal volume of acetonitrile containing 0.1% formic acid.

  • Analyze the sample by Liquid Chromatography-Mass Spectrometry (LC-MS) or LC-MS/MS. Search for the expected mass of the BCN-allylsulfenate adduct.

Causality and Validation: The detection of the target adduct exclusively in the complete reaction mixture, and its absence in the control experiments, provides strong, validated evidence for the enzyme-catalyzed formation of allylsulfenate.

Caption: Experimental workflow for trapping allylsulfenate with a strained alkyne probe.

Method 2: Direct Spectrometric Detection

While technically demanding, the direct observation of a transient species provides the most compelling evidence of its existence. For allylsulfenate, this has been achieved using advanced mass spectrometry techniques.

• Direct Analysis in Real Time Mass Spectrometry (DART-MS): This ambient ionization technique is exceptionally suited for analyzing reactive intermediates in real-time without extensive sample preparation. Seminal work has used DART-MS to identify 2-propenesulfenic acid directly from the vapors of crushed garlic.[16][17] The key finding from these experiments was the observation of a protonated molecular ion corresponding to allylsulfenate, which had a measured lifetime of less than one second, confirming its highly transient nature.[16]

Experimental Protocol: DART-MS Analysis of Crushed Garlic

• Instrumentation Setup:

  • Position the DART ion source in front of the mass spectrometer inlet.

  • Set the DART gas (typically helium) temperature to an appropriate value (e.g., 200-300 °C).

  • Operate the mass spectrometer in positive ion mode, scanning a relevant m/z range (e.g., 50-200 amu).

• Sample Presentation:

  • Crush a fresh clove of garlic directly in the path of the DART gas stream, between the ion source and the MS inlet. This ensures that the volatile compounds released are immediately ionized and sampled.

• Data Acquisition:

  • Acquire mass spectra in real-time as the garlic is being crushed.

  • Look for the emergence and rapid decay of the ion corresponding to protonated allylsulfenate (C₃H₆OS + H⁺, expected m/z ≈ 91.02).

• Validation:

  • Perform high-resolution mass spectrometry to confirm the elemental composition of the detected ion, matching it to the theoretical value for C₃H₇OS⁺.

  • Observe the time-dependent profile of the signal, which should appear immediately upon crushing and decay rapidly, consistent with a reactive intermediate.

Table 2: Key Mass Spectrometry Data for Allylsulfenate Detection

Technique	Ionization Method	Observed Ion (m/z)	Measured Lifetime	Confirmation Method
DART-MS	Ambient (Helium Plasma)	~91.02 [M+H]⁺	< 1 second[16]	High-Resolution Mass Measurement

Method 3: Mechanistic Inference from Product Analysis

The existence of an intermediate can be powerfully inferred by the exclusive formation of products that can only arise from its transformation. The chemistry of garlic provides a perfect case study.

• Allicin Formation: The primary and most abundant thiosulfinate in crushed garlic is allicin.[18] Its structure, a thiosulfinate, is formed by the condensation of two sulfenic acid molecules with the elimination of water.[2][7][11] There is no plausible chemical pathway from alliin to allicin that does not proceed through the allylsulfenate intermediate.

• Ajoene and Vinyldithiin Formation: In the presence of oil or upon heating, allicin decomposes into other significant bioactive compounds, including (E)- and (Z)-ajoene and vinyldithiins.[1][11] The proposed mechanisms for these transformations critically rely on the initial decomposition of allicin back into allylsulfenate, which then undergoes further reactions.[9][19]

Caption: Allylsulfenate as the central intermediate for major garlic-derived compounds.

This web of interconnected products, all logically stemming from a common intermediate, provides strong circumstantial evidence. The causality is clear: if allylsulfenate did not exist, the observed chemical profile of processed garlic would be inexplicable.

Conclusion: A Triangulated Approach to Evidence

• Chemical Trapping provides tangible, stable proof of the intermediate's formation by converting it into an isolable adduct.

• Direct Mass Spectrometry offers a real-time "snapshot" of the molecule itself, confirming its existence and extreme reactivity in situ.

• Mechanistic Inference from product analysis places the intermediate within its broader chemical context, demonstrating that its existence is a necessary condition to explain the formation of well-known, stable end-products.

For researchers in the field, this multi-faceted approach is not merely an academic exercise. It provides a validated framework for investigating the impact of processing conditions on the formation of bioactive compounds and for designing novel therapeutic agents inspired by the unique reactivity of the sulfenic acid moiety.

References

• Claiborne, A., Yeh, J. I., Mallett, T. C., Luba, J., Crane, E. J., 3rd, Charrier, V., & Parsonage, D. (1999). Protein-sulfenic acids: diverse roles for an unlikely player in enzyme catalysis and redox regulation. Biochemistry, 38(47), 15407–15416.
• Carroll, K. S., Marango, J., & Leroux, M. M. (2008). Chemical approaches to detect and analyze protein sulfenic acids. Methods in enzymology, 440, 387–403.
• Block, E. (2010). Garlic and Other Alliums: The Lore and the Science. Royal Society of Chemistry.
• Nikolic, V. D., Stankovic, M. Z., Cvetkovic, D. M., & Stanojevic, L. P. (2011). Allicin and related compounds: biosynthesis, synthesis and pharmacological activity. Facta universitatis - series: Physics, Chemistry and Technology, 9(1), 9-20.

• Linus Pauling Institute. (n.d.). Garlic. Oregon State University. Retrieved from [Link]

• Borlinghaus, J., Albrecht, F., Gruhlke, M. C., Nwachukwu, I. D., & Slusarenko, A. J. (2014). Allicin: chemistry and biological properties. Molecules (Basel, Switzerland), 19(8), 12591–12618.
• Reddie, K. G., & Carroll, K. S. (2014). Strained cycloalkynes as new protein sulfenic acid traps. Journal of the American Chemical Society, 136(23), 8177–8180.

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Distinguishing Allylsulfenate from its Sulfoxide Isomer: A Comprehensive Analytical and Experimental Guide

Executive Summary & Mechanistic Context

In the realm of organosulfur chemistry and drug development, distinguishing between an allyl sulfoxide and its allyl sulfenate isomer is a critical analytical challenge. These two species exist in a dynamic, temperature-dependent equilibrium known as the Mislow-Evans rearrangement—a reversible[2,3]-sigmatropic process that has found widespread application in organic methodology, natural product synthesis, and the design of mechanism-based enzyme inhibitors, as detailed in the 1[1].

Because the equilibrium heavily favors the thermodynamically stable sulfoxide, the sulfenate is typically a transient, kinetically accessible intermediate. Differentiating them requires a robust understanding of their distinct spectroscopic signatures and the implementation of chemical trapping protocols to validate their interconversion[2].

Structural & Thermodynamic Discrepancies

The fundamental differences between these isomers stem from their bonding environments and thermodynamic stabilities:

• Allyl Sulfoxide ( R−S(=O)−CH2​−CH=CH2​ ): Features a highly polarized, strong S=O double bond (bond dissociation energy ≈90 kcal/mol). Crucially, the sulfur atom in a sulfoxide is stereogenic (chiral), which profoundly impacts its NMR signature by rendering adjacent protons diastereotopic.

• Allyl Sulfenate ( R−S−O−CH2​−CH=CH2​ ): Features an S−O single bond (bond dissociation energy ≈65 kcal/mol). The oxygen atom acts as a deshielding bridge. Unless the R -group is chiral, the molecule lacks a stereogenic center at sulfur, simplifying its spatial geometry.

Figure 1: Mislow-Evans [2,3]-sigmatropic rearrangement and subsequent thiophilic trapping.

Analytical Distinction: Spectroscopic Profiling

To objectively distinguish the stable sulfoxide from the transient sulfenate, researchers must rely on orthogonal spectroscopic techniques. The table below summarizes the quantitative data and the physical causality behind each metric.

Analytical Technique	Allyl Sulfoxide	Allyl Sulfenate	Causality / Mechanistic Origin
¹H NMR ( α−CH2​ )	3.4 – 3.8 ppm (Multiplet)	4.2 – 4.6 ppm (Doublet)	Oxygen is more electronegative than sulfur, causing greater deshielding in the sulfenate. The sulfoxide sulfur is chiral, making α -protons diastereotopic (ABX system)[3].
¹³C NMR ( α−CH2​ )	50 – 60 ppm	70 – 75 ppm	The α -carbon is directly attached to the highly electronegative oxygen in the sulfenate, leading to a significant downfield shift.
IR Spectroscopy	1030 – 1060 cm⁻¹ (Strong)	700 – 850 cm⁻¹ (Moderate)	Sulfoxides possess a highly polarized S=O stretch. Sulfenates lack this, showing only an S−O single bond stretch in the fingerprint region.
Thermodynamic Stability	High (Favored at equilibrium)	Low (Transient intermediate)	The robust S=O bond drives the equilibrium toward the sulfoxide. Sulfenates are only kinetically accessible via thermal activation[4].

Experimental Workflow: The Mislow-Evans Trapping Protocol

Self-Validating Principle: Because the allyl sulfenate is thermodynamically unstable and rapidly reverts to the sulfoxide, direct isolation is rarely feasible. This protocol uses a thiophile to irreversibly cleave the S−O bond. The successful isolation of the resulting allylic alcohol definitively validates the transient formation of the sulfenate isomer, acting as a self-validating proof of mechanism[1].

Step 1: Reaction Setup and Solvent Selection

• Action: Dissolve the pure allyl sulfoxide (1.0 eq) in a polar solvent such as methanol or THF to achieve a 0.1 M concentration.

• Causality: Polar solvents stabilize the polarized transition state of the [2,3]-sigmatropic rearrangement, accelerating the interconversion rate compared to non-polar solvents like benzene, which is critical for 4[4].

Step 2: Addition of the Thiophilic Reagent

• Action: Add an excess of trimethyl phosphite, P(OMe)3​ (3.0 to 5.0 eq), to the solution.

• Causality: Phosphorus is highly thiophilic. It acts as a soft nucleophile, selectively attacking the soft sulfur atom of the sulfenate intermediate rather than the hard oxygen. This drives the equilibrium forward by irreversibly consuming the transient sulfenate.

Step 3: Thermal Activation

• Action: Heat the reaction mixture to 60–80 °C under an inert atmosphere (e.g., nitrogen or argon) for 4–12 hours.

• Causality: The rearrangement has a thermal activation barrier. Heating provides the necessary energy to reach the transition state, shifting the kinetically trapped sulfoxide into dynamic equilibrium with the sulfenate, allowing the thiophile to intercept it[2].

Step 4: Reaction Monitoring

• Action: Monitor the reaction via TLC or ¹H NMR. Track the disappearance of the diastereotopic sulfoxide α -protons ( ∼ 3.5 ppm) and the appearance of the allylic alcohol α -protons ( ∼ 4.1 ppm).

• Causality: Real-time NMR monitoring ensures the reaction is driven to completion before work-up, preventing contamination by unreacted sulfoxide.

Step 5: Work-up and Purification

• Action: Concentrate the mixture in vacuo. Dissolve the residue in ethyl acetate and wash extensively with water and brine. Purify the organic layer via silica gel flash chromatography.

• Causality: Trimethyl phosphite is oxidized to trimethyl phosphate during the sulfur-transfer step. Trimethyl phosphate is highly water-soluble and is easily removed during the aqueous wash, leaving the lipophilic allylic alcohol in the organic phase. The isolation of this alcohol confirms the prior existence of the 3[3].

References

• Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide–Allyl Sulfenate Ester Rearrangement Source: PubMed Central (PMC) / NIH URL:[Link]

• From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement Source: Chemical Reviews (ACS Publications) URL:[Link]

• Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study Source: PubMed Central (PMC) / NIH URL:[Link]

• Bond-Forming and -Breaking Reactions at Sulfur(IV): Sulfoxides, Sulfonium Salts, Sulfur Ylides, and Sulfinate Salts Source: PubMed Central (PMC) / NIH URL:[Link]

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• 3. Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide–Allyl Sulfenate Ester Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dynamic Kinetic Resolution of Allylic Sulfoxides by Rh-Catalyzed Hydrogenation: A Combined Theoretical and Experimental Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]

cross-over experiments to validate allylsulfenate mechanism

Title: Validating the Intramolecular Nature of the Allylsulfenate Mechanism: A Comparison of Cross-Over Experimental Strategies

Executive Summary

The Mislow-Evans rearrangement—a reversible [2,3]-sigmatropic shift converting allylic sulfoxides into allylic sulfenate esters—is a cornerstone of stereoselective organosulfur chemistry[1]. Because the reaction proceeds via a highly ordered, cyclic transition state, the transfer of chirality from sulfur to carbon is remarkably efficient. However, when developing novel variations of this reaction (such as dearomative or aza-analogues), researchers must rigorously prove that the mechanism remains strictly intramolecular. The gold standard for this validation is the cross-over experiment .

As an application scientist, I frequently consult on the design of these mechanistic validation studies. This guide objectively compares the two primary strategies for executing crossover experiments in allylsulfenate systems: Isotopic Labeling (HRMS) versus Structural Tagging (qNMR) . By breaking down the causality behind these methodologies, this guide provides a self-validating protocol and the analytical logic required to definitively rule out intermolecular pathways.

Mechanistic Principle & Crossover Logic

In a standard [2,3]-sigmatropic rearrangement, the oxygen atom of the sulfoxide attacks the γ -carbon of the allyl group, simultaneously cleaving the C-S bond to form a sulfenate ester. If the reaction is strictly intramolecular, mixing two distinct sulfoxides (A and B) will yield only their respective sulfenates (or trapped allylic alcohols). If any intermolecular radical or ionic dissociation occurs, crossover products (A-B' and B-A') will emerge.

Caption: Logic of the cross-over experiment for validating the intramolecular [2,3]-sigmatropic shift.

Comparison of Cross-Over Validation Strategies

When designing a crossover experiment, the critical imperative is kinetic matching . If Substrate A reacts significantly faster than Substrate B, A will be entirely consumed before B begins to react. This temporal separation renders the formation of crossover products impossible, leading to a false-positive validation of intramolecularity.

Here, we compare the two dominant tagging strategies used to differentiate substrates while attempting to maintain kinetic parity.

Table 1: Quantitative & Strategic Comparison of Cross-Over Tagging Methods

Parameter	Strategy 1: Isotopic Labeling ( 18 O / 2 H)	Strategy 2: Structural Tagging (Fluorine / Alkyl)
Kinetic Variance ( Δk )	< 2% (Negligible Secondary Kinetic Isotope Effect)	15–40% (Dependent on Hammett σ values)
Analytical Detection Limit	< 0.1% crossover via ESI-HRMS	~1–5% crossover via 19 F qNMR
Substrate Preparation Time	High (Requires custom isotopic synthesis)	Low (Uses commercial building blocks)
Analytical Tool	High-Resolution Mass Spectrometry (HRMS)	Quantitative NMR / LC-MS
Intermolecular False Negative Risk	Extremely Low (Rates are perfectly matched)	Moderate (Rate mismatch can hide crossover)

Causality Insight: Recent landmark studies, such as the dearomative Mislow-Braverman-Evans rearrangement of aryl sulfoxides, utilize the Isotopic Labeling strategy[2]. By mixing an 18 O-labeled sulfoxide with a structurally distinct but kinetically matched unlabeled sulfoxide, researchers eliminate the steric and electronic biases that could suppress intermolecular interactions. This provides unimpeachable proof of the intramolecular pathway[2].

Self-Validating Experimental Protocol: Isotopic Cross-Over Assay

The following methodology outlines a rigorous, self-validating protocol for an 18 O-based crossover experiment. Every step is designed to enforce causality and prevent analytical artifacts.

Phase 1: Kinetic Benchmarking (The Crucial Pre-requisite)

Causality: Before mixing, you must empirically prove that both substrates react at the same rate under identical conditions to prevent false negatives.

• Set up two parallel reactions: one with Substrate A ( 18 O-labeled) and one with Substrate B (unlabeled, structurally distinct).

• Add the thiophile (e.g., trimethyl phosphite or piperidine) to irreversibly trap the sulfenate ester as the allylic alcohol. Causality: The Mislow-Evans rearrangement is reversible[1]. Trapping the sulfenate drives the equilibrium forward and prevents post-reaction scrambling.

• Monitor via HPLC. Ensure the half-lives ( t1/2​ ) of A and B are within 10% of each other.

Phase 2: The Cross-Over Execution

• Equimolar Mixing: In an oven-dried Schlenk flask under argon, dissolve exactly 0.5 mmol of Substrate A and 0.5 mmol of Substrate B in a non-nucleophilic solvent (e.g., toluene, 0.1 M). Causality: A 1:1 ratio maximizes the statistical probability of intermolecular collisions.

• Reagent Addition: Add 2.0 equivalents of the trapping thiophile.

• Thermal Activation: Heat the mixture to the pre-determined activation temperature (typically 60–110 °C depending on the substrate's activation barrier).

• Quenching: Once LC-MS indicates >95% consumption of the starting materials, cool the reaction to -78 °C to instantly halt all sigmatropic activity.

• Purification: Isolate the resulting allylic alcohols via flash column chromatography to remove excess thiophile and byproducts prior to mass analysis.

Phase 3: HRMS Analytical Workflow & Data Interpretation

Caption: HRMS analytical workflow confirming the absence of intermolecular crossover products.

Data Interpretation: Subject the purified mixture to Electrospray Ionization High-Resolution Mass Spectrometry (ESI-HRMS).

• Validation of Intramolecularity: The mass spectrum must show robust peaks corresponding only to the exact masses of Product A (retaining the 18 O label) and Product B (unlabeled).

• Absence of Scrambling: Extract the ion chromatograms for the theoretical crossover masses (e.g., Product A with 16 O, and Product B with 18 O). The signal-to-noise ratio for these exact masses must be indistinguishable from the baseline. As demonstrated in recent dearomative aryl sulfoxide literature, the total lack of crossover products definitively verifies the intramolecular [2,3]-sigmatropic process[2].

Conclusion

While structural tagging offers a low-barrier entry for routine mechanistic checks, isotopic labeling coupled with HRMS remains the most scientifically rigorous method for validating the allylsulfenate mechanism. By eliminating kinetic discrepancies and leveraging the extreme sensitivity of modern mass spectrometry, researchers can establish an authoritative, self-validating proof of the intramolecular[2,3]-sigmatropic rearrangement.

References

• Source: Chemical Reviews (nih.gov)
• Source: JACS Au (acs.org)

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• 1. From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Allylsulfenate

As a Senior Application Scientist, I have designed this comprehensive operational guide to address the unique logistical and safety challenges associated with handling allyl sulfenates.

Allyl sulfenates are highly reactive, transient electrophilic intermediates. They are rarely isolated; instead, they are generated in situ via the Mislow-Evans [2,3]-sigmatropic rearrangement of allylic sulfoxides[1], or through the enzymatic cleavage of precursors like alliin by alliinase[2]. In drug development, they are frequently utilized as suicide substrates for mechanism-based enzyme inactivation[3]. Because these species rapidly undergo nucleophilic attack or dimerize into highly odorous thiosulfinates (e.g., allicin)[2], handling them requires strict adherence to specialized personal protective equipment (PPE) and operational protocols.

Hazard Profile and PPE Matrix

The primary hazards of handling allyl sulfenates and their precursors are extreme volatility, rapid skin permeation, and severe olfactory fatigue caused by their degradation products. Standard laboratory PPE is insufficient because lipophilic organosulfur compounds rapidly degrade latex and thin nitrile.

Causality in PPE Selection: We mandate a double-gloving strategy. The inner nitrile glove provides basic tactile dexterity, while the outer butyl rubber glove provides the essential chemical barrier against lipophilic sulfur penetration.

Table 1: PPE Permeation & Resistance Data for Reactive Organosulfur Intermediates

PPE Component	Material Specification	Breakthrough Time	Degradation	Operational Justification
Outer Gloves	Butyl Rubber (0.3 mm)	> 480 min	Excellent	Primary barrier against lipophilic organosulfur permeation.
Inner Gloves	Nitrile (0.1 mm)	~ 30-45 min	Fair	Secondary barrier; allows safe removal of contaminated outer gloves.
Eye Protection	Polycarbonate Splash Goggles	N/A	Excellent	Prevents volatile thiosulfinate vapors from irritating ocular mucosa.
Body Protection	Flame-Retardant (FR) Lab Coat	N/A	Good	Protects against thermal hazards during the [2,3]-sigmatropic heating phase.
Respirator	Half-mask with Organic Vapor (OV) cartridges	> 240 min	Excellent	Required only if engineering controls (fume hood) fail or during large spills.

Mechanistic Workflow

To safely handle allyl sulfenates, one must understand their transient lifecycle. The diagram below illustrates the generation of the reactive intermediate, its intended trapping pathway, and the unintended dimerization pathway that leads to hazardous byproducts.

Workflow of allyl sulfenate generation, trapping, and degradation pathways.

Operational Plan: In Situ Generation and Trapping Protocol

Because allyl sulfenates cannot be stored, they must be intercepted immediately upon formation. The following protocol details the Mislow-Evans generation and trapping methodology[1], optimized for safety and yield.

Table 2: Stoichiometric Parameters for Sulfenate Trapping

Reagent	Role	Equivalents	Temperature
Allylic Sulfoxide	Stable Precursor	1.0 eq	20 °C
Trimethyl Phosphite / Piperidine	Thiophilic Trapping Agent	2.5 - 3.0 eq	60–80 °C
Methanol / THF	Aprotic/Protic Solvent	0.1 M	Reflux

Step-by-Step Methodology

• Pre-reaction Setup: Assemble all glassware within a certified chemical fume hood (minimum face velocity of 100 fpm). Purge a Schlenk flask with Argon for 15 minutes.

  • Causality: Inert atmosphere prevents the premature oxidation of the thiophilic trapping agent and minimizes the risk of auto-oxidation of the sulfur species.

• Precursor Solvation: Dissolve 1.0 equivalent of the allylic sulfoxide precursor in anhydrous solvent (e.g., THF) at room temperature.

• Thiophile Addition: Add 3.0 equivalents of the thiophilic trapping agent (e.g., piperidine or trimethyl phosphite) via syringe.

  • Causality: A large stoichiometric excess of the thiophile is critical. The[2,3]-sigmatropic rearrangement is reversible and favors the sulfoxide[1]. The excess thiophile drives the equilibrium forward by immediately intercepting the highly electrophilic allyl sulfenate, preventing it from dimerizing into toxic, odorous thiosulfinates[2].

• Thermal Activation: Gradually heat the reaction mixture to 60–80 °C.

  • Causality: Thermal energy is required to overcome the activation energy barrier for the concerted [2,3]-sigmatropic rearrangement, unmasking the reactive sulfenate ester[3].

• Reaction Quenching: Once TLC indicates the complete consumption of the sulfoxide, cool the flask to 0 °C using an ice bath and quench slowly with saturated aqueous ammonium chloride.

Decontamination and Disposal Plan

Organosulfur waste containing transient sulfenates or thiosulfinates cannot be disposed of in standard organic waste streams due to severe environmental toxicity and the risk of building-wide odor complaints. Every protocol must be a self-validating system; the complete elimination of the alliaceous (garlic-like) odor serves as the primary indicator of successful decontamination.

Oxidative Quenching Protocol

• Segregation: Transfer all reaction waste, contaminated solvents, and initial washings into a dedicated, heavily ventilated secondary containment vessel.

• Oxidation: Slowly add a 10% w/v Sodium Hypochlorite (NaOCl / household bleach) solution to the waste at 0 °C. Maintain a ratio of at least 5 parts bleach to 1 part organic waste.

  • Causality: Hypochlorite acts as a strong oxidizing agent. It oxidatively cleaves the reactive divalent sulfur bonds, converting volatile sulfenates and thiosulfinates into highly stable, water-soluble, and completely odorless hexavalent sulfonates or sulfones.

• Validation: Stir the biphasic mixture vigorously for 2 to 4 hours. The decontamination is self-validated when the characteristic pungent odor is entirely neutralized.

• Final Disposal: Once neutralized, the aqueous/organic mixture can be safely transferred to standard halogenated/aqueous chemical waste carboys for institutional disposal.

References

• Johnston, M., Raines, R., Walsh, C., & Firestone, R. A. "Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide–Allyl Sulfenate Ester Rearrangement." Journal of the American Chemical Society (1980). URL: [Link]3]

• Colomer, I., Velado, M., Fernández de la Pradilla, R., & Viso, A. "From Allylic Sulfoxides to Allylic Sulfenates: Fifty Years of a Never-Ending [2,3]-Sigmatropic Rearrangement." Chemical Reviews (2017). URL: [Link]1]

• "Alliinase from Ensifer adhaerens and Its Use for Generation of Fungicidal Activity." d-nb.info (2011). URL: [Link]2]

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• 2. d-nb.info [d-nb.info]
• 3. Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide–Allyl Sulfenate Ester Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]